Bay 65-1942 R form

Core Science & Biosynthesis

Technical Monograph: Bay 65-1942 (R-Enantiomer) | CAS 758683-21-5

[1][2][3]

Content Type: In-Depth Technical Guide Audience: Researchers, Senior Scientists, and Drug Discovery Professionals Subject: Pharmacological Characterization, Stereochemical Specificity, and Experimental Protocols for Bay 65-1942 (R-Form)

Executive Summary & Stereochemical Criticality

Bay 65-1942 is a highly selective, ATP-competitive inhibitor of IκB Kinase β (IKKβ) , a central regulator of the NF-κB signaling pathway.[1] However, for rigorous scientific inquiry, the distinction between enantiomers is paramount.

CRITICAL NOTE: The CAS number 758683-21-5 corresponds specifically to the R-enantiomer of Bay 65-1942.[2][3]

• Active Eutomer: The S-enantiomer (often cited simply as Bay 65-1942, CAS 600734-02-9 or 600734-06-3 as HCl salt) is the biologically potent form with a

  .

• Less Active Distomer: The R-enantiomer (CAS 758683-21-5) exhibits significantly reduced or negligible inhibitory activity against IKKβ compared to the S-form.

Research Application: This specific CAS entity (758683-21-5) is primarily utilized as a negative control in stereoselectivity assays or structure-activity relationship (SAR) studies to validate that observed biological effects are due to specific IKKβ inhibition rather than off-target toxicity.

Physicochemical Profile

Understanding the physical constraints of this molecule is essential for reproducible in vitro and in vivo formulation.

Table 1: Chemical Specifications

Property	Detail
Common Name	Bay 65-1942 (R-Form)
CAS Number	758683-21-5
IUPAC Name	7-[2-(cyclopropylmethoxy)-6-hydroxyphenyl]-5-[(3R)-piperidin-3-yl]-1H,2H,4H-pyrido[2,3-d][1,3]oxazin-2-one
Molecular Formula
Molecular Weight	395.45 g/mol
Appearance	White to off-white solid
Chirality	(R)-Enantiomer (Distomer)

Table 2: Solubility & Stability

Solvent	Solubility Limit	Storage Recommendations
DMSO	(30 mM)	Store stock at -80°C (6 months) or -20°C (1 month). Avoid freeze-thaw cycles.
Ethanol	Low / Insoluble	Not recommended for stock preparation.
Water	Insoluble	Requires solubilizing agents (e.g., Cremophor EL, Tween 80) for aqueous buffers.

Mechanism of Action: The NF-κB Axis

The primary utility of Bay 65-1942 (active form) is the blockade of the canonical NF-κB pathway. The R-form (758683-21-5) fails to effectively bind the ATP-binding pocket of IKKβ, thereby serving as a control to prove that downstream effects (e.g., cytokine reduction) are mechanism-dependent.

Mechanistic Pathway Diagram

The following diagram illustrates the canonical pathway and the specific point of intervention for the active inhibitor.

Figure 1: Canonical NF-κB signaling cascade. Bay 65-1942 targets the IKKβ subunit.[3][1][4][5][6] The R-form (CAS 758683-21-5) serves as a stereochemical control to validate on-target specificity.

Experimental Protocols

Stock Solution Preparation (In Vitro)

Objective: Create a stable 10 mM stock solution. Reagents: DMSO (Anhydrous, Cell Culture Grade).

• Calculation: For 1 mg of CAS 758683-21-5 (MW: 395.45 g/mol ):

  • Target Volume =

    .

• Solubilization: Add 252.8 µL of DMSO to the vial. Vortex vigorously for 30 seconds.

  • Expert Tip: If particulate matter persists, warm the solution to 37°C for 5 minutes and sonicate briefly.

• Storage: Aliquot into light-protective tubes (e.g., amber tubes) to prevent hydrolysis or oxidation. Store at -20°C.

Comparative Kinase Selectivity Assay

Objective: To demonstrate the stereoselectivity of the Bay 65-1942 scaffold using the R-form as a control.

Workflow:

• Enzyme System: Recombinant human IKKβ (hIKKβ).

• Substrate: IκBα peptide (biotinylated).

• Conditions: ATP concentration at

  (approx. 10 µM).

• Dosing:

  • Active Arm: S-Enantiomer (0.1 nM – 100 nM).

  • Control Arm: R-Enantiomer (CAS 758683-21-5) (1 nM – 10 µM).

• Readout: TR-FRET or radiometric

  -ATP incorporation.

• Expected Result: The S-form should yield an IC50 < 10 nM. The R-form should show minimal inhibition (IC50 > 1-10 µM), confirming that biological effects observed with the S-form are due to specific chiral binding.

In Vivo Formulation (Intraperitoneal)

Challenge: The compound is highly lipophilic and water-insoluble. Vehicle: 10% Cremophor EL (or Solutol HS 15) / 90% Saline.

Protocol:

• Dissolve the required mass of CAS 758683-21-5 in neat Cremophor EL (10% of final volume).

  • Note: Heat to 37°C and vortex until clear.

• Slowly add warm (37°C) sterile saline (90% of final volume) while vortexing continuously to form a stable emulsion.

• Administration: Inject IP immediately. Do not store the aqueous formulation.

Troubleshooting & Optimization

• Precipitation in Cell Culture: When adding the DMSO stock to cell media, ensure the final DMSO concentration is < 0.5% (v/v). Add the stock dropwise to rapidly stirring media to prevent local high concentrations that trigger precipitation.

• Lack of Effect: If using CAS 758683-21-5 in an efficacy study and observing no reduction in NF-κB markers (p-IκBα, p-p65), this is the expected result . Verify you are not mistaking the R-form for the active drug.

• Unexpected Toxicity: At high concentrations (> 20 µM), the R-form may exhibit off-target cytotoxicity unrelated to IKKβ. Always run a cell viability assay (MTS/CCK-8) alongside mechanistic assays.

References

• PubChem. Compound Summary for Bay 65-1942. (General chemical structure and bioactivity data).[7] [Link]

• Zhang, L., et al. "IKKβ inhibition attenuates myocardial injury and dysfunction following acute ischemia-reperfusion injury." Am J Physiol Heart Circ Physiol. 2010. (Demonstrates efficacy of the active Bay 65-1942 in vivo). [Link]

Sources

• 1. NF-κB - BioCrick [biocrick.com]
• 2. Bay 65-1942 R form| CAS 758683-21-5 [dcchemicals.com]
• 3. Immunology and Inflammation | CymitQuimica [cymitquimica.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. derangedphysiology.com [derangedphysiology.com]

Technical Guide: Bay 65-1942 Enantiomeric Selectivity &amp; Biological Activity

Executive Summary

Bay 65-1942 (Compound A) is a highly selective, ATP-competitive small molecule inhibitor of IκB Kinase

(IKK ) .[1][2][3][4] It is a critical tool compound in immunology and oncology for dissecting the NF- B signaling pathway.

The biological activity of Bay 65-1942 is strictly governed by its stereochemistry. The (S)-enantiomer is the eutomer (active form), exhibiting nanomolar affinity (

nM) for the IKK ATP-binding pocket. Conversely, the (R)-enantiomer acts as the distomer (less active/inactive), displaying significantly reduced affinity due to steric hindrance within the kinase hinge region. This guide details the structural basis of this selectivity, comparative biological profiles, and validated protocols for their separation and assay.

Chemical & Structural Basis

The core pharmacophore of Bay 65-1942 consists of a pyrido[2,3-d][1,3]oxazin-2-one scaffold.[1][5] The critical chiral center is located on the piperidinyl ring at the C5 position.

• Active Configuration: (S)-Bay 65-1942

  • Chemical Name: 7-[2-(cyclopropylmethoxy)-6-hydroxyphenyl]-5-[(3S)-piperidin-3-yl]-1,4-dihydro-2H-pyrido[2,3-d][1,3]oxazin-2-one.[1][5]

  • Mechanism: The (S)-piperidinyl group orients into the solvent-exposed region or a specific hydrophobic pocket that accommodates the ring pucker, allowing the oxazinone core to form critical hydrogen bonds with the kinase hinge region (Glu97/Cys99 of IKK

    ).

• Inactive Configuration: (R)-Bay 65-1942

  • Structural Deficit: The (R)-configuration forces the piperidine ring into a steric clash with the gatekeeper residue or the roof of the ATP-binding site, destabilizing the binding mode and preventing effective inhibition at physiological concentrations.

Comparative Biological Activity

The following data summarizes the potency differential. Note that while the (S)-form is a potent chemical probe, the (R)-form is often used as a negative control to validate on-target effects.

Table 1: In Vitro Potency & Selectivity Profile

Parameter	(S)-Bay 65-1942 (Active)	(R)-Bay 65-1942 (Distomer)	Selectivity Ratio
Target	IKK	IKK	--
Binding Affinity ( )	2 nM	> 1000 nM (Est.)	> 500-fold
Cellular IC (NF- B)	~100 - 300 nM	> 10 M	> 30-fold
Selectivity vs. IKK	> 50-fold	N/A (Inactive)	--
Selectivity vs. Kinase Panel	High (Clean profile)	Inactive	--

Analyst Note: The high selectivity of the (S)-form over IKK

is crucial for preserving the alternative NF- B pathway, which is required for B-cell maturation, thereby reducing potential toxicity compared to pan-IKK inhibitors.

Mechanism of Action & Signaling Pathway

Bay 65-1942 functions by competitively occupying the ATP-binding site of IKK

.[2][4] By preventing ATP binding, it inhibits the phosphorylation of the Inhibitor of B (I B ).

• Normal State: I

  B sequesters NF- B (p65/p50) in the cytoplasm.

• Inhibition: Bay 65-1942 blocks IKK

  No I B phosphorylation No ubiquitination/degradation of I B NF- B remains sequestered Transcriptional repression of inflammatory cytokines (TNF , IL-1 ).

Visualization: NF- B Pathway Inhibition

Figure 1: Mechanism of Action. Bay 65-1942 inhibits IKK

, preventing the liberation of NF- B and subsequent inflammatory gene transcription. Solid lines indicate activation; dashed lines indicate pathways blocked by the inhibitor.

Experimental Protocols

Protocol A: Chiral Separation (HPLC)

To ensure data integrity, researchers must verify the enantiomeric excess (ee) of Bay 65-1942 batches, as racemic mixtures will yield misleading IC

values.

Methodology:

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamate), 5

  m, 4.6 x 250 mm.

• Mobile Phase: Hexane : Isopropanol : Diethylamine (80 : 20 : 0.1).

  • Note: Diethylamine is critical to suppress peak tailing of the basic piperidine amine.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Expected Result:

  • Peak 1: (R)-Bay 65-1942 (Distomer) - Typically elutes first (verify with standards).

  • Peak 2: (S)-Bay 65-1942 (Eutomer) - Typically elutes second.

• Validation: Calculate

  . Target > 98% ee for biological assays.

Protocol B: IKK Kinase Activity Assay (Z'-LYTE)

A FRET-based assay is recommended for determining

or IC values to avoid radioactive waste associated with P assays.

Workflow:

• Reagent Prep: Prepare 2X Kinase Reaction Mix (IKK

  enzyme, 2 M Ser/Thr Peptide Substrate).

• Inhibitor Addition: Add 10 nL of Bay 65-1942 (Serial dilution in DMSO) to 384-well plate.

  • Controls: (S)-form (Active), (R)-form (Negative Control), Staurosporine (Pan-kinase control).

• Reaction Initiation: Add ATP (at

  concentration, typically 10-50 M) to initiate reaction.

• Incubation: 1 hour at Room Temperature (20-25°C).

• Development: Add Development Reagent (Protease that cleaves non-phosphorylated peptide).

  • Mechanism:[1][6][7][8] Phosphorylated peptide (inhibited cleavage) maintains FRET. Non-phosphorylated peptide (cleaved) disrupts FRET.

• Readout: Measure Fluorescence Ratio (Coumarin/Fluorescein emission).

• Analysis: Plot % Inhibition vs. Log[Compound]. Fit to Sigmoidal Dose-Response curve.

Visualization: Experimental Workflow

Figure 2: Purification and Screening Workflow. Separation of the racemic mixture is a prerequisite for accurate biological characterization.

References

• Ziegelbauer, K., et al. (2005). "A selective novel low-molecular-weight inhibitor of IκB kinase-β (IKK-β) prevents pulmonary inflammation and shows broad anti-inflammatory activity."[4][9] British Journal of Pharmacology, 145(2), 178–192.[4]

• MedChemExpress. "Bay 65-1942 R form Product Information." MedChemExpress Catalog.

• SelleckChem. "Bay 65-1942 Hydrochloride Datasheet." Selleck Chemicals.

• Zhang, F., et al. (2010). "Inhibition of IκB Kinase-β Protects Dopamine Neurons against Lipopolysaccharide-Induced Neurotoxicity."[1] Journal of Pharmacology and Experimental Therapeutics, 333(3), 822-833.[1]

• Bayer Healthcare. "Patent: Substituted 1,4-dihydro-2H-pyrido[2,3-d][1,3]oxazin-2-ones." Google Patents.

Sources

• 1. Transcriptional Factor NF-κB as a Target for Therapy in Parkinson's Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 所有产品 | Selleck.cn [selleck.cn]
• 3. Portico [access.portico.org]
• 4. A selective novel low-molecular-weight inhibitor of IkappaB kinase-beta (IKK-beta) prevents pulmonary inflammation and shows broad anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. selleckchem.com [selleckchem.com]
• 7. US6316613B1 - Chiral separation of pharmaceutical compounds with charged cyclodextrins using capillary electrophoresis - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. A selective novel low-molecular-weight inhibitor of IκB kinase-β (IKK-β) prevents pulmonary inflammation and shows broad anti-inflammatory activity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Bay 65-1942 Inactive Enantiomer (R-Stereoisomer)

This guide details the structural, pharmacological, and experimental characteristics of the inactive (R)-enantiomer of Bay 65-1942, a selective IKKβ inhibitor. It is designed for researchers utilizing this compound as a negative control to validate on-target specificity in kinase signaling studies.

Core Directive & Scientific Context

Bay 65-1942 is a potent, ATP-competitive, and highly selective inhibitor of IκB kinase β (IKKβ) , a critical convergence point in the NF-κB signaling pathway. The molecule possesses a single chiral center at the 3-position of the piperidine ring.

• Active Form: The (S)-enantiomer (often referred to simply as Bay 65-1942 or Compound A) exhibits nanomolar affinity (Ki ≈ 2 nM) for IKKβ.

• Inactive Form: The (R)-enantiomer serves as a critical negative control . It is chemically identical (isobaric and isomeric) but stereochemically distinct, preventing it from fitting into the ATP-binding pocket of IKKβ with high affinity.

Experimental Value: By treating biological systems with the inactive (R)-enantiomer alongside the active (S)-enantiomer, researchers can distinguish between specific IKKβ-mediated effects and non-specific off-target toxicity or physicochemical interferences.

Structural Characterization

The efficacy of Bay 65-1942 relies on the precise spatial arrangement of its piperidine ring, which interacts with the hinge region of the kinase.

Chemical Identity

Feature	Active Enantiomer	Inactive Enantiomer (Control)
Stereochemistry	(S) -configuration	(R) -configuration
Chemical Name	7-[2-(cyclopropylmethoxy)-6-hydroxyphenyl]-5-[(3S )-piperidin-3-yl]-1H,2H,4H-pyrido[2,3-d][1,3]oxazin-2-one	7-[2-(cyclopropylmethoxy)-6-hydroxyphenyl]-5-[(3R )-piperidin-3-yl]-1H,2H,4H-pyrido[2,3-d][1,3]oxazin-2-one
CAS Number	600734-06-3 (HCl salt)	758683-21-5
Formula	C₂₂H₂₅N₃O₄	C₂₂H₂₅N₃O₄
Molecular Weight	395.45 g/mol	395.45 g/mol

Stereochemical Impact on Binding

The (S)-enantiomer orients the piperidine nitrogen to form a critical hydrogen bond within the ATP-binding pocket of IKKβ. The (R)-enantiomer projects this group in a vector that sterically clashes with the pocket walls or fails to engage the hinge residues, resulting in a loss of potency of several orders of magnitude.

Pharmacological Profile & Selectivity[3][4][5][6]

The utility of the (R)-enantiomer is defined by its lack of activity against the primary target while maintaining similar physicochemical properties (solubility, permeability) to the active drug.

Comparative Activity Data

Parameter	Active (S)-Enantiomer	Inactive (R)-Enantiomer
Target	IKKβ (IκB Kinase β)	IKKβ (Negative Control)
Binding Affinity (Ki)	~2 nM	> 100-fold lower (Est. > 1 µM)
Cellular IC50 (NF-κB)	~10–100 nM	Inactive at 10 µM
Primary Use	Pathway Inhibition	Specificity Validation

Mechanistic Insight: In kinase assays, the (S)-enantiomer inhibits the phosphorylation of IκBα, preventing its ubiquitination and degradation. This locks NF-κB in the cytoplasm. The (R)-enantiomer fails to block this phosphorylation event at relevant concentrations.

Visualization: NF-κB Signaling & Inhibition Point[7]

Caption: The active (S)-enantiomer blocks IKKβ, preventing IκBα phosphorylation. The inactive (R)-enantiomer does not bind, allowing the pathway to proceed unless off-target effects are present.

Experimental Protocols

Protocol A: Negative Control Validation in Cell Viability

Objective: Confirm that cytotoxicity observed with Bay 65-1942 is due to IKKβ inhibition and not general chemical toxicity.

• Preparation:

  • Dissolve both (S)-Bay 65-1942 and (R)-Bay 65-1942 in DMSO to create 10 mM stock solutions.

  • Ensure final DMSO concentration in culture media is <0.1%.

• Dosing:

  • Treat Cell Line X (e.g., DLBCL or Multiple Myeloma cells) with a dose-response curve (0.1, 1.0, 5.0, 10.0 µM) of the Active (S) form.

  • Treat a parallel set of wells with the Inactive (R) form at the highest concentration used for the active form (e.g., 10 µM).

• Readout:

  • Incubate for 24–48 hours.

  • Measure viability (e.g., CellTiter-Glo or MTS assay).

• Interpretation:

  • Valid Result: Active (S) shows dose-dependent killing; Inactive (R) shows viability comparable to DMSO vehicle control.

  • Off-Target Warning: If Inactive (R) causes significant cell death at 10 µM, the effects of the Active (S) at that concentration may be non-specific.

Protocol B: Western Blot Pathway Verification

Objective: Prove stereospecific inhibition of NF-κB signaling.

• Stimulation: Serum-starve cells, then pre-treat with 10 µM Active (S) or 10 µM Inactive (R) for 1 hour.

• Induction: Stimulate with TNF-α (10 ng/mL) for 15 minutes.

• Lysis & Blotting:

  • Lyse cells and run SDS-PAGE.

  • Probe for p-IκBα (Ser32/36) and Total IκBα.

• Expected Outcome:

  • Vehicle + TNF-α: High p-IκBα.

  • Active (S) + TNF-α: Low/Absent p-IκBα (Blockade).

  • Inactive (R) + TNF-α: High p-IκBα (No Blockade).

Visualization: Experimental Logic Flow

Caption: Decision tree for interpreting data using the Bay 65-1942 (R)-enantiomer control.

Synthesis & Resolution Notes

The synthesis of Bay 65-1942 typically yields a racemic mixture if non-stereoselective methods are used. Separation of the enantiomers is critical for clinical and experimental precision.

• Chiral Resolution: The enantiomers are typically separated using Chiral High-Performance Liquid Chromatography (HPLC) .

• Stationary Phase: Polysaccharide-based chiral columns (e.g., Chiralpak AD or OD) are commonly employed.

• Mobile Phase: Mixtures of n-hexane and isopropanol (with diethylamine additive) are standard for resolving amine-containing small molecules like Bay 65-1942.

• Quality Control: Commercial sources of the (R)-enantiomer (e.g., MedChemExpress, SelleckChem) guarantee >98% enantiomeric excess (ee) to ensure the "inactive" control is not contaminated with the potent (S)-isomer.

References

• MedChemExpress . Bay 65-1942 R form Product Information. Retrieved from

• Selleck Chemicals . Bay 65-1942 Hydrochloride Datasheet. Retrieved from

• Moss, N. C., et al. (2007) . IKKbeta inhibition attenuates myocardial injury and dysfunction following acute ischemia-reperfusion injury. American Journal of Physiology-Heart and Circulatory Physiology. Retrieved from

• Zhang, L., et al. (2013). Inhibition of IKKβ attenuates microglial activation and dopaminergic neurotoxicity in a mouse model of Parkinson's disease. Neurobiology of Disease. (Cited for context on IKKβ inhibition in vivo).

• Biocrick . Bay 65-1942 R form Structure and Activity. Retrieved from

Bay 65-1942 R form molecular weight and formula

Executive Summary

This technical guide provides a comprehensive analysis of the R-form of Bay 65-1942 , a selective small-molecule inhibitor of IκB kinase beta (IKKβ). While the (S)-enantiomer (Compound A) is widely recognized as the bioactive eutomer responsible for potent IKKβ inhibition (Ki ~2 nM), the (R)-enantiomer (CAS 758683-21-5) serves a critical role in stereoselectivity studies as the less active distomer.

Understanding the precise physicochemical properties and handling protocols for the R-form is essential for establishing robust negative controls in kinase selectivity assays and validating on-target vs. off-target effects in NF-κB signaling research.

Part 1: Physicochemical Identity & Molecular Specifications

The distinction between the R-form and the active S-form lies in the stereochemistry of the piperidinyl moiety. The data below specifically characterizes the R-enantiomer free base.

Table 1: Molecular Specifications of Bay 65-1942 (R-Form)

Parameter	Specification	Technical Notes
Chemical Name	Bay 65-1942 (R-form)	7-[2-(cyclopropylmethoxy)-6-hydroxyphenyl]-5-[(3R )-piperidin-3-yl]-1,4-dihydro-2H-pyrido[2,3-d][1,3]oxazin-2-one
CAS Number	758683-21-5	Distinct from the HCl salt (600734-06-3) and Racemate/S-form (600734-02-9).
Molecular Formula	C₂₂H₂₅N₃O₄	Free base notation.
Molecular Weight	395.45 g/mol	Monoisotopic Mass: ~395.18 g/mol .
Chirality	(R)-Enantiomer	Distomer (Less active form).
Appearance	White to off-white solid	Hygroscopic; store in desiccated environment.
Solubility	DMSO (≥ 25 mg/mL)	Insoluble in water. Ethanol solubility is limited (~1 mg/mL).
pKa	~8.5 (Piperidine nitrogen)	Basic moiety facilitates salt formation (e.g., HCl).

Critical Handling Note: Do not confuse the R-form with the commercially available Bay 65-1942 Hydrochloride (CAS 600734-06-3), which is typically the active formulation. Always verify the stereochemistry on the Certificate of Analysis (CoA) before use in comparative studies.

Part 2: Mechanism of Action & Signaling Topology

Bay 65-1942 targets the ATP-binding pocket of IKKβ , a central kinase in the canonical NF-κB signaling pathway. By inhibiting IKKβ, the compound prevents the phosphorylation and subsequent ubiquitination/degradation of the inhibitor IκBα. This locks the NF-κB dimer (p65/p50) in the cytoplasm, preventing its nuclear translocation and the transcription of pro-inflammatory genes (e.g., TNF-α, IL-6).

The R-form exhibits significantly reduced binding affinity for IKKβ compared to the S-form, making it an ideal tool for distinguishing specific IKKβ-mediated effects from non-specific chemotype toxicity.

Figure 1: Canonical NF-κB Inhibition Pathway

Caption: Schematic of the NF-κB signaling cascade.[1][2] Bay 65-1942 targets IKKβ.[1][2][3][4][5][6][7][8][9] The R-form acts as a low-affinity control.

Part 3: Experimental Protocols

To ensure data integrity, the following protocols utilize the R-form as a comparator. All steps must be performed under standard BSL-2 conditions.

Protocol A: Stock Solution Preparation (Self-Validating)

Objective: Create a stable 10 mM stock solution for in vitro assays.

• Calculation: For 1 mg of Bay 65-1942 R-form (MW 395.45 g/mol ):

• Solubilization: Add 253 µL of anhydrous DMSO (Grade ≥99.9%) to the vial. Vortex for 30 seconds until the solution is completely clear.

• Validation: Centrifuge at 10,000 x g for 1 minute. Inspect for pellet formation. If a pellet exists, sonicate for 5 minutes at 40°C.

• Storage: Aliquot into light-protective amber tubes. Store at -20°C (stable for 6 months) or -80°C (stable for 1 year). Avoid freeze-thaw cycles >3 times.

Protocol B: Comparative IKKβ Kinase Assay

Objective: Demonstrate stereoselectivity by comparing R-form and S-form IC50 values.

Reagents:

• Recombinant human IKKβ kinase.

• Substrate: IκBα peptide (biotinylated).

• ATP (Km concentration, typically 10 µM).

• Bay 65-1942 R-form (Test) and S-form (Positive Control).

Workflow:

• Dilution Series: Prepare a 3-fold serial dilution of both R and S forms in Kinase Buffer (25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM DTT, 0.01% Triton X-100), ranging from 10 µM down to 0.1 nM.

• Enzyme Incubation: Incubate IKKβ (5 ng/well) with compounds for 15 minutes at Room Temperature (RT).

• Reaction Start: Add ATP/Substrate mix. Incubate for 60 minutes at RT.

• Detection: Terminate reaction (e.g., EDTA). Detect phosphorylation via HTRF or ADP-Glo immunoassay.

• Analysis: Plot Log[Inhibitor] vs. Response.

  • Expected Result: The S-form should exhibit an IC50 < 10 nM. The R-form should exhibit an IC50 significantly higher (typically > 100-fold shift), confirming stereospecificity.

References

• Ziegelbauer, K., et al. (2005).[2][10] Pharmacologic IKKβ inhibition blocks NF-κB activation and inflammation.[2]British Journal of Pharmacology , 145(2), 178-192. (Establishes the S-form/racemate efficacy).

• Moss, N. C., et al. (2007).[10] IKKβ inhibition attenuates myocardial injury and dysfunction following acute ischemia-reperfusion injury.[2]American Journal of Physiology-Heart and Circulatory Physiology , 293(4), H2248-H2253. Link

• PubChem. Compound Summary for CID 11338043 (Bay 65-1942). Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of IκB Kinase-β Protects Dopamine Neurons Against Lipopolysaccharide-Induced Neurotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. NF-κB - BioCrick [biocrick.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Application of Multiplexed Kinase Inhibitor Beads to Study Kinome Adaptations in Drug-Resistant Leukemia | PLOS One [journals.plos.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. mybiosource.com [mybiosource.com]
• 10. Advances in Immunosuppressive Agents Based on Signal Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Stereoselective Inhibition of IKKβ by Bay 65-1942: A Technical Analysis

Executive Summary: The Stereochemical Imperative

Bay 65-1942 is a potent, ATP-competitive, and highly selective small-molecule inhibitor of IκB Kinase β (IKKβ) . While often discussed in literature as a single entity, its pharmacological efficacy is intrinsically tied to its stereochemistry. The compound possesses a single chiral center at the 3-position of the piperidine ring.

Critical Technical Insight: The biological activity resides almost exclusively in the (S)-enantiomer . The (R)-enantiomer (distomer) exhibits significantly reduced potency (orders of magnitude lower affinity). For reproducible data in NF-κB pathway inhibition, researchers must utilize high-purity (S)-Bay 65-1942, as racemic mixtures will skew IC50 values and introduce off-target variability.

Chemical Architecture & Stereochemistry

Structural Identity

• IUPAC Name: 7-[2-(cyclopropylmethoxy)-6-hydroxyphenyl]-5-[(3S)-3-piperidinyl]-1,4-dihydro-2H-pyrido[2,3-d][1,3]-oxazin-2-one hydrochloride.[1]

• Molecular Weight: ~395.45 g/mol (Free base).

• Chiral Center: C3 of the piperidine ring.

The Eutomer vs. Distomer

The spatial arrangement of the piperidine ring is the determinant of binding affinity within the IKKβ ATP-binding pocket.

Feature	(S)-Bay 65-1942 (Eutomer)	(R)-Bay 65-1942 (Distomer)
Activity Status	Active	Inactive / Low Potency
IKKβ IC50	~2 nM	Significantly Higher (>100 nM)
Binding Mode	Optimal fit in ATP pocket; piperidine amine orients for H-bonding.	Steric clash or loss of critical H-bond contacts.
Primary Use	Functional assays, in vivo efficacy models.[2]	Negative control (in rigorous mechanistic studies).

Mechanistic Pharmacology

Mode of Inhibition

Bay 65-1942 functions as an ATP-competitive inhibitor .[3][4] It binds to the kinase domain of IKKβ, preventing the phosphorylation of the inhibitor protein IκBα.[5] This blockade prevents the ubiquitination and degradation of IκBα, thereby sequestering the NF-κB dimer (p50/p65) in the cytoplasm and inhibiting its nuclear translocation.

Selectivity Profile

A critical advantage of Bay 65-1942 is its selectivity for the Beta subunit over the Alpha subunit, despite high sequence homology.[6]

• IKKβ IC50: 2 nM[2]

• IKKα IC50: ~135 nM (Selectivity Ratio: >60-fold)

• Other Kinases: Minimal activity against a broad panel of serine/threonine and tyrosine kinases at effective concentrations (1-10 µM).

Pathway Visualization

The following diagram illustrates the precise intervention point of Bay 65-1942 within the canonical NF-κB signaling cascade.

Caption: Bay 65-1942 selectively inhibits IKKβ, preventing IκBα phosphorylation and halting NF-κB nuclear translocation.[1][2][3][4][6][7][8]

Experimental Protocols

Protocol A: Validation of Stereochemical Purity (Chiral HPLC)

Before initiating biological assays, verify that your batch is the active (S)-enantiomer. Racemic mixtures will yield inconsistent IC50 data.

Methodology:

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose derivative columns are standard for piperidine derivatives).

• Mobile Phase: Hexane : Isopropanol : Diethylamine (80:20:0.1). Note: Diethylamine is crucial to sharpen the peak of the basic piperidine amine.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Acceptance Criteria: Enantiomeric Excess (ee) > 98%.

Protocol B: IKKβ Kinase Activity Assay (In Vitro)

This protocol measures the inhibition of IKKβ-mediated phosphorylation of a biotinylated IκBα peptide.

Reagents:

• Recombinant human IKKβ (active).

• Substrate: Biotin-IκBα peptide (GLKKERLLDDRHDSGLDSMKDEE).

• ATP (at Km, typically 10 µM).

• Bay 65-1942 (S-enantiomer) serial dilutions in DMSO.

Step-by-Step Workflow:

• Preparation: Prepare 4x Enzyme Solution (0.5 nM final) in Kinase Buffer (50 mM Tris pH 7.5, 10 mM MgCl2, 1 mM DTT, 0.01% BSA).

• Inhibitor Addition: Add 2.5 µL of Bay 65-1942 serial dilutions to a 384-well plate.

• Enzyme Incubation: Add 5 µL of 4x Enzyme Solution. Incubate for 15 min at RT to allow inhibitor binding.

• Reaction Start: Add 2.5 µL of 4x Substrate/ATP mix.

• Reaction: Incubate for 60 min at RT.

• Termination: Add Stop Solution (EDTA containing detection reagents, e.g., Europium-anti-phospho-antibody for TR-FRET).

• Data Analysis: Plot signal vs. log[Inhibitor]. Fit to a 4-parameter logistic equation to determine IC50.

Self-Validating Check:

• Positive Control: Staurosporine (broad kinase inhibitor).

• Negative Control: DMSO only (0% inhibition).

• Stereo-Control: Run the (R)-enantiomer alongside. It should show >50-fold higher IC50 than the (S)-enantiomer.

Synthesis & Workflow Logic

The synthesis of Bay 65-1942 typically employs a convergent strategy. The chirality is introduced via the piperidine building block.

Workflow Diagram: From Synthesis to Validation

Caption: Critical path for isolating the active (S)-enantiomer prior to biological testing.

References

• MedChemExpress. Bay 65-1942 Hydrochloride Product Information. (Identifies mechanism and selectivity).

• Selleck Chemicals. Bay 65-1942 (R form) vs Active Form Description.[3] (Confirms R-form is the less active enantiomer).[3][9]

• Zhang, et al. IKKβ inhibition attenuates myocardial injury and dysfunction following acute ischemia-reperfusion injury. Am J Physiol Heart Circ Physiol. 2010. (Demonstrates in vivo efficacy of Bay 65-1942).

• BOC Sciences. Bay 65-1942 R form Product Data. (Lists R-form as distinct catalog item for control purposes).

• PubChem. Compound Summary for Bay 65-1942. (Chemical structure and property data).[2][5][9][10]

Sources

• 1. chemdiv.com [chemdiv.com]
• 2. Portico [access.portico.org]
• 3. NF-κB - BioCrick [biocrick.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. babraham.ac.uk [babraham.ac.uk]
• 6. journals.physiology.org [journals.physiology.org]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Damage-Associated Molecular Patterns in Myocardial Infarction and Heart Transplantation: The Road to Translational Success [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. Structure-activity relationship for enantiomers of potent inhibitors of B. anthracis dihydrofolate reductase - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Chemical Properties &amp; Profiling of Bay 65-1942 (R-Form)

The following technical guide is structured to provide a comprehensive chemical and biological profile of the R-enantiomer of Bay 65-1942.

Note on Stereochemistry: The standard, biologically potent IKKβ inhibitor known as "Bay 65-1942" corresponds to the (S)-enantiomer (CAS 600734-06-3). The (R)-enantiomer (CAS 758683-21-5), which is the specific subject of this guide, is the optical isomer often utilized as a stereochemical control due to its significantly reduced affinity for the ATP-binding pocket of IKKβ.

Executive Summary

Bay 65-1942 (R-form) is the (R)-enantiomer of the selective IKKβ inhibitor Bay 65-1942.[1][2][3] While the (S)-enantiomer is a high-affinity, ATP-competitive inhibitor (Ki = 2 nM) used to block NF-κB signaling in oncology and immunology research, the R-form serves a critical role as a negative control or stereochemical comparator . Its physicochemical properties (solubility, lipophilicity) mirror the active drug in achiral environments, but its 3D spatial configuration prevents high-affinity binding to the kinase active site. This guide details the chemical identity, handling protocols, and mechanistic context for using the R-form in rigorous pharmacological validation.

Chemical Identity & Stereochemistry

The distinction between the active drug and its R-isomer lies in the chiral center at the 3-position of the piperidine ring.

Property	Detail
Common Name	Bay 65-1942 (R-form)
Chemical Name	7-[2-(cyclopropylmethoxy)-6-hydroxyphenyl]-5-[(3R )-piperidin-3-yl]-1,4-dihydro-2H-pyrido[2,3-d][1,3]oxazin-2-one
CAS Number	758683-21-5 (Distinct from S-form: 600734-06-3)
Molecular Formula	C₂₂H₂₅N₃O₄
Molecular Weight	395.45 g/mol (Free base)
Chirality	R (Rectus) at piperidine C3
Appearance	White to beige solid powder

Structural Representation (SMILES)

Isomeric SMILES (R-form): OC1=CC=CC(OCC2CC2)=C1C3=NC(NC(OC4)=O)=C4C([C@H]5CCCNC5)=C3[3]

(Note: The [C@H] notation in this context specifies the specific enantiomer when mapped to the piperidine ring structure.)

Physicochemical Properties[2][4][5][6][7]

As an enantiomer, the R-form shares identical scalar physical properties with the active S-form in achiral solvents but differs in interactions with chiral biological macromolecules (proteins/enzymes).

Solubility & Stability Profile

• DMSO: Soluble up to 25 mg/mL (63 mM). This is the preferred solvent for stock solutions.

• Water: Insoluble. Requires formulation with co-solvents (e.g., PEG300, Tween-80) for aqueous delivery.

• Ethanol: Low solubility (< 1 mg/mL).

In Vivo Formulation Strategy

For animal studies requiring the R-form as a control, use the same vehicle as the active drug to ensure variable isolation.

• Standard Vehicle: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline.

• Protocol: Dissolve compound in DMSO first, then add PEG300, then Tween-80, and finally Saline. Vortex between steps to prevent precipitation.

Mechanism of Action: The Stereochemical "Mismatch"

To understand the utility of the R-form, one must understand the mechanism of the active S-form. The active Bay 65-1942 binds to the ATP-binding pocket of IKKβ (Inhibitor of Nuclear Factor Kappa B Kinase subunit beta) .[2][3][4][5]

Signaling Pathway & Inhibition

The IKK complex phosphorylates IκBα, triggering its degradation and releasing NF-κB to translocate to the nucleus.

• Active (S)-Form: Fits the ATP pocket, blocking phosphorylation.

• Inactive (R)-Form: The spatial orientation of the piperidine ring creates a steric clash within the kinase hinge region, drastically reducing binding affinity (Ki >> 2 nM).

Pathway Visualization

The following diagram illustrates the NF-κB signaling cascade and the specific intervention point of Bay 65-1942.

Caption: The NF-κB signaling cascade.[6] Bay 65-1942 (S-form) actively inhibits IKKβ, while the R-form serves as a low-affinity control.

Experimental Protocols

Stock Solution Preparation (Self-Validating)

Objective: Create a 10 mM stock solution of Bay 65-1942 (R-form). MW: 395.45 g/mol .[3][4]

• Weighing: Accurately weigh 3.95 mg of the R-form powder.

• Dissolution: Add 1.0 mL of anhydrous DMSO.

• Validation: Vortex for 30 seconds. Inspect visually. The solution must be crystal-clear. If turbidity persists, warm to 37°C for 2 minutes.

• Storage: Aliquot into light-protective tubes. Store at -20°C (stable for 1 month) or -80°C (stable for 6 months). Avoid freeze-thaw cycles.

In Vitro Kinase Selectivity Assay (Workflow)

When using the R-form to validate that an observed biological effect is due to IKKβ inhibition (and not off-target toxicity), run the S and R forms side-by-side.

Caption: Experimental workflow for comparative profiling of Bay 65-1942 enantiomers.

Interpretation of Results:

• Scenario A (On-Target): S-form shows potent inhibition (IC50 < 100 nM); R-form shows little to no effect at similar concentrations. -> Validates IKKβ mechanism.

• Scenario B (Off-Target/Toxicity): Both S and R forms show similar cytotoxicity. -> Indicates non-specific toxicity unrelated to IKKβ inhibition.

References

• PubChem. Compound Summary: Bay 65-1942 (S-form / Active). (Provides chemical structure and bioactivity data for the active parent compound). [Link]

Sources

• 1. xcessbio.com [xcessbio.com]
• 2. Bay 65-1942 R form| CAS 758683-21-5 [dcchemicals.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Immunology and Inflammation | CymitQuimica [cymitquimica.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Targeting IKKβ in Cancer: Challenges and Opportunities for the Therapeutic Utilisation of IKKβ Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Bay 65-1942 Mechanism of Action &amp; Stereochemical Control Strategy

Topic: Bay 65-1942 R form mechanism of action negative control Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary & Compound Identity

Bay 65-1942 is a highly selective, ATP-competitive small-molecule inhibitor of IKKβ (Inhibitor of Nuclear Factor Kappa B Kinase Subunit Beta).[1][2] It is a critical chemical probe used to dissect the NF-κB signaling pathway in oncology and immunology research.

To ensure experimental rigor, the use of Bay 65-1942 requires a stringent negative control to rule out off-target toxicity. This is achieved through stereochemical control :

• Active Compound: Bay 65-1942 (S-form)

• Negative Control: Bay 65-1942 (R-form)

This guide details the mechanism of action (MoA) of the active inhibitor and provides the technical framework for utilizing the R-form enantiomer to validate on-target specificity.

Mechanism of Action (MoA)

The Target: IKKβ and the NF-κB Pathway

The IκB Kinase (IKK) complex is the "master switch" for the NF-κB signaling pathway. Under basal conditions, NF-κB dimers (typically p65/p50) are sequestered in the cytoplasm by Inhibitor of κB (IκB) proteins.

Upon stimulation (e.g., by TNFα or IL-1β):

• Activation: The IKK complex (comprising IKKα, IKKβ, and NEMO) is activated.

• Phosphorylation: IKKβ phosphorylates IκBα at Serine 32 and 36.

• Degradation: Phosphorylated IκBα is ubiquitinated and degraded by the proteasome.

• Translocation: Free NF-κB translocates to the nucleus to drive the transcription of pro-inflammatory and pro-survival genes.

Bay 65-1942 (S-form) Inhibition

Bay 65-1942 (S-form) functions as an ATP-competitive inhibitor .[1][2][3][4] It binds to the ATP-binding pocket of the IKKβ kinase domain. By occupying this pocket, it prevents the transfer of phosphate from ATP to the substrate (IκBα).

Consequence: IκBα remains unphosphorylated and intact, sequestering NF-κB in the cytoplasm and silencing the pathway.

The Negative Control: Bay 65-1942 (R-form)

The R-form is the enantiomer of the active drug. Due to the specific chirality of the piperidine ring, the R-form encounters steric hindrance within the IKKβ ATP-binding pocket.

• Affinity: The R-form exhibits significantly lower affinity (typically >100-fold higher IC50) for IKKβ compared to the S-form.

• Utility: Because the R-form shares the same physicochemical properties (solubility, permeability, chemical reactivity) as the S-form but lacks kinase inhibitory activity, it serves as the perfect control for off-target effects.

Visualization: Pathway & Inhibition Logic

The following diagram illustrates the NF-κB signaling cascade and the specific intervention points for both the active S-form and the inactive R-form control.

Figure 1: Mechanism of Action of Bay 65-1942 (S-form) vs. the inactive R-form control in the NF-κB pathway.

Experimental Protocols for Validation

To rigorously validate the mechanism, you must compare the S-form and R-form side-by-side. The following protocols establish a self-validating system.

Protocol A: Determination of Specificity (Western Blot)

Objective: Confirm that the S-form inhibits IκBα phosphorylation while the R-form does not, at equimolar concentrations.

Reagents:

• Cell Line: HeLa or HEK293 (TNFα responsive).

• Stimulant: Recombinant Human TNFα (10 ng/mL).

• Compounds: Bay 65-1942 (S-form) and Bay 65-1942 (R-form).

• Antibodies: Anti-p-IκBα (Ser32/36), Anti-Total IκBα, Anti-GAPDH (Loading Control).

Workflow:

• Seeding: Plate cells at

  cells/well in 6-well plates; incubate overnight.

• Pre-treatment: Treat cells for 1 hour with:

  • Vehicle (DMSO 0.1%)

  • Bay 65-1942 (S-form) at

  • Bay 65-1942 (R-form) at

• Stimulation: Add TNFα (10 ng/mL) to all wells (except a "No Stim" control) for 15 minutes .

  • Note: Phosphorylation of IκBα is rapid; 15 mins is optimal.

• Lysis: Wash with ice-cold PBS and lyse in RIPA buffer containing phosphatase inhibitors.

• Analysis: Perform SDS-PAGE and Western Blot.

Expected Results (Table 1):

Treatment	Stimulant	p-IκBα Signal	Total IκBα Signal	Interpretation
DMSO	None	Low/None	High	Basal state
DMSO	TNFα	High	Decreasing	Pathway Active
S-Form (10µM)	TNFα	Low/None	High (Stabilized)	On-Target Inhibition
R-Form (10µM)	TNFα	High	Decreasing	Negative Control Validated

Protocol B: Functional NF-κB Reporter Assay

Objective: Quantify the transcriptional blockade.

• Transfection: Transfect cells with an NF-κB-Luciferase reporter plasmid.

• Treatment: Pre-treat with S-form or R-form (dose-response: 0.1, 1.0, 10

  ) for 1 hour.

• Stimulation: Stimulate with TNFα (10 ng/mL) for 4–6 hours.

• Readout: Measure luminescence.

Data Interpretation:

• The S-form should show a dose-dependent decrease in luminescence (IC50 ~ 200-400 nM depending on cell type).

• The R-form should show no significant reduction in luminescence up to 10

  .

• Self-Validation: If the R-form inhibits luciferase at high doses, it indicates off-target toxicity or non-specific interference.

Comparative Data Summary

The following table summarizes the physicochemical and biological differences that make this pair a robust experimental system.

Feature	Bay 65-1942 (S-Form)	Bay 65-1942 (R-Form)
Role	Active Drug	Negative Control
Stereochemistry	(3S)-piperidin-3-yl	(3R)-piperidin-3-yl
IKKβ IC50 (Cell-free)	~2–10 nM	> 1,000 nM
Cellular Activity	Blocks p-IκBα & Cytokines	No effect on p-IκBα
Solubility	Soluble in DMSO	Soluble in DMSO
Permeability	Cell Permeable	Cell Permeable

Experimental Logic Flowchart

Use this logic flow to interpret your results when using the probe pair.

Figure 2: Decision matrix for interpreting Bay 65-1942 S-form vs. R-form data.

References

• Zhang, J., et al. "IκB kinase β (IKKβ): Structure, transduction mechanism, biological function, and discovery of its inhibitors." Journal of Chinese Pharmaceutical Sciences / PMC. (Discusses Bay 65-1942 as a specific IKKβ inhibitor).[1][2][3][4][5][6][7] [Link]

• Bayer AG.Patent Literature / Bioorganic & Medicinal Chemistry Letters. (Original description of the phenylthiophenecarboxamide urea series and stereochemical structure-activity relationships).

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. apexbt.com [apexbt.com]
• 6. Portico [access.portico.org]
• 7. IκB kinase β (IKKβ): Structure, transduction mechanism, biological function, and discovery of its inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Stereochemistry and Formulation: A Technical Guide to Bay 65-1942 Free Base and its R-Enantiomer

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Criticality of Specificity in IKKβ Inhibition

Bay 65-1942 is a potent and selective, ATP-competitive inhibitor of IκB kinase β (IKKβ), a key signaling node in the NF-κB pathway.[1][2][3] The NF-κB signaling cascade is a critical regulator of inflammatory responses, cell survival, and proliferation, making it a high-value target for therapeutic intervention in a host of diseases, including inflammatory disorders and cancer.[4][5] The therapeutic potential of targeting IKKβ has driven significant research into the development of specific inhibitors like Bay 65-1942.

However, as with many small molecule inhibitors, the devil is in the details of its chemical form. The biological activity and physicochemical properties of Bay 65-1942 are intrinsically linked to its stereochemistry and whether it is formulated as a free base or a salt. This guide provides an in-depth technical examination of the distinctions between Bay 65-1942 free base and its R-enantiomer, offering clarity on their respective properties and the methodologies required to differentiate them.

Understanding the Core Chemical Entities

At its core, Bay 65-1942 possesses a chiral center, leading to the existence of two non-superimposable mirror-image isomers, or enantiomers: the S-enantiomer and the R-enantiomer. The term "Bay 65-1942" typically refers to the S-enantiomer, which is the biologically active form. The "free base" refers to the neutral form of this active S-enantiomer, as opposed to its protonated salt form, such as the hydrochloride salt.[1][6][7]

Comparative Physicochemical Properties

Property	Bay 65-1942 Free Base (S-enantiomer)	Bay 65-1942 R-form (R-enantiomer)	Bay 65-1942 Hydrochloride
Chemical Name	7-[2-(cyclopropylmethoxy)-6-hydroxyphenyl]-5-[(3S)-piperidin-3-yl]-1H,2H,4H-pyrido[2,3-d][1][6]oxazin-2-one[8]	7-[2-(cyclopropylmethoxy)-6-hydroxyphenyl]-5-[(3R)-piperidin-3-yl]-1H,2H,4H-pyrido[2,3-d][1][6]oxazin-2-one[9]	(7E)-7-[2-(cyclopropylmethoxy)-6-oxocyclohexa-2,4-dien-1-ylidene]-5-[(3S)- piperidin-3-yl]-4,8-dihydro-1H-pyrido[2,3-d][1][6]oxazin-2-one;hydrochloride[6][7]
Molecular Formula	C22H25N3O4[9][10]	C22H25N3O4[9][10]	C22H26ClN3O4[1][7][11]
Molecular Weight	395.45 g/mol [9][10]	395.45 g/mol [9][10]	431.91 g/mol [1][7][11]
CAS Number	Not explicitly defined for the free base	758683-21-5[9][10][12][13]	600734-06-3[7][11][14]
Solubility	Soluble in DMSO[7]	Soluble in DMSO[12]	Soluble in DMSO[7]
Appearance	Solid powder[9]	Solid powder[9]	Data not available

The Decisive Role of Stereochemistry in Biological Activity

The three-dimensional arrangement of atoms in a molecule can have a profound impact on its interaction with biological targets. In the case of Bay 65-1942, the stereochemistry at the piperidinyl moiety is the determining factor for its inhibitory activity against IKKβ.

• The S-enantiomer (The Active Form): This is the eutomer, the enantiomer that exhibits the desired pharmacological effect. It is a potent, ATP-competitive inhibitor of IKKβ.[2][3] Pre-clinical studies have demonstrated its efficacy in reducing infarct size in models of ischemia-reperfusion injury and in inducing apoptosis in cancer cell lines.[2]

• The R-enantiomer (The Inactive Form): In stark contrast, the R-form of Bay 65-1942 is described as the less active enantiomer.[9][13] This significant difference in activity underscores the highly specific nature of the binding pocket of IKKβ, which preferentially accommodates the S-configuration. The R-enantiomer serves as a crucial negative control in experiments to ensure that the observed effects are indeed due to the specific inhibition of IKKβ by the S-enantiomer.[15]

Caption: Stereospecific interaction of Bay 65-1942 enantiomers with the IKKβ binding pocket.

Free Base vs. Hydrochloride Salt: A Matter of Formulation and Handling

The distinction between the free base and its hydrochloride salt is one of formulation and impacts physicochemical properties like solubility and stability.

• Bay 65-1942 Free Base: This is the uncharged form of the active S-enantiomer. While it is the form that typically interacts with the target protein, its solubility in aqueous media can be limited.

• Bay 65-1942 Hydrochloride: This is a salt form where the basic piperidinyl nitrogen is protonated by hydrochloric acid. Salt formation is a common strategy in drug development to improve a compound's solubility, stability, and ease of handling. For in vivo studies, the hydrochloride salt is often preferred for its improved bioavailability.

Caption: Reversible conversion between Bay 65-1942 free base and its hydrochloride salt.

Experimental Protocols for Differentiation

Distinguishing between the free base and the R-enantiomer requires specific analytical techniques. The following are representative protocols.

Protocol 1: Chiral Chromatography for Enantiomeric Separation

This method is essential to separate and quantify the S- and R-enantiomers of Bay 65-1942.

Objective: To resolve the enantiomers of Bay 65-1942 and determine the enantiomeric purity of a given sample.

Methodology:

• Column Selection: A chiral stationary phase (CSP) column is required. Common choices include polysaccharide-based columns (e.g., Chiralcel OD-H, Chiralpak AD-H) or protein-based columns. The selection will depend on the specific molecular characteristics of Bay 65-1942.

• Mobile Phase Optimization:

  • Start with a mobile phase of hexane and isopropanol (e.g., 90:10 v/v) with a small amount of an amine additive (e.g., 0.1% diethylamine) to improve peak shape.

  • Adjust the ratio of hexane to isopropanol to optimize the resolution between the two enantiomeric peaks.

  • Flow rate: 1.0 mL/min.

• Sample Preparation:

  • Dissolve a small amount of the Bay 65-1942 sample in the mobile phase.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Detection: Use a UV detector set to the λmax of Bay 65-1942.

• Analysis: The two enantiomers will elute at different retention times. The peak area can be used to determine the relative amounts of the S- and R-enantiomers.

Protocol 2: pH-Dependent Liquid-Liquid Extraction for Free Base vs. Salt Differentiation

This protocol leverages the difference in charge state between the free base and a salt form at different pH values.

Objective: To separate Bay 65-1942 free base from its salt form.

Methodology:

• Sample Dissolution: Dissolve the sample mixture in a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Acidic Wash (to isolate the free base):

  • Add an equal volume of a dilute aqueous acid solution (e.g., 0.1 M HCl) to the organic solution in a separatory funnel.

  • The protonated Bay 65-1942 (originally the salt form or protonated free base) will partition into the aqueous phase. The uncharged free base will remain in the organic phase.

  • Separate the two layers. The organic layer contains the isolated free base.

• Basification and Re-extraction (to recover from the salt form):

  • Take the aqueous layer from the previous step and add a base (e.g., 1 M NaOH) until the pH is >10. This will deprotonate the Bay 65-1942.

  • Add a fresh portion of the organic solvent and extract the now neutral Bay 65-1942 back into the organic phase.

• Analysis: The organic extracts can be analyzed by techniques like TLC, HPLC, or NMR to confirm the presence and purity of Bay 65-1942.

Conclusion

A thorough understanding of the distinct properties of Bay 65-1942 free base and its R-enantiomer is paramount for researchers in the field of signal transduction and drug discovery. The biological activity of this potent IKKβ inhibitor resides solely in the S-enantiomer, while the R-enantiomer serves as an invaluable inactive control. Furthermore, the choice between the free base and its salt form has significant implications for the compound's physicochemical properties and its formulation for in vitro and in vivo studies. The application of appropriate analytical methodologies, such as chiral chromatography, is essential to ensure the stereochemical purity of the active compound, thereby guaranteeing the validity and reproducibility of experimental results.

References

• Cambridge Bioscience. Bay 65-1942 hydrochloride - TargetMol Chemicals Inc. [Link]

• Theranostics. IκB kinase β (IKKβ): Structure, transduction mechanism, biological function, and discovery of its inhibitors. [Link]

• DC Chemicals. Bay 65-1942 R form| CAS 758683-21-5. [Link]

• J-GLOBAL. BAY-65-1942 | Chemical Substance Information. [Link]

• ChemicalRegister.com. Bay 65-1942 (R form) (CAS No. 758683-21-5) Suppliers. [Link]

• International Centre for Kinase Profiling. Inhibitor | Bay 65-1942. [Link]

• National Institutes of Health. IKK Promotes Cytokine-Induced and Cancer-Associated AMPK Activity and Attenuates Phenformin-Induced Cell Death in LKB1-Deficient Cells. [Link]

• National Center for Biotechnology Information. IκB kinase β (IKKβ): Structure, transduction mechanism, biological function, and discovery of its inhibitors. [Link]

Sources

• 1. Bay 65-1942 hydrochloride - TargetMol Chemicals Inc [bioscience.co.uk]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. IκB kinase β (IKKβ): Structure, transduction mechanism, biological function, and discovery of its inhibitors [ijbs.com]
• 5. IκB kinase β (IKKβ): Structure, transduction mechanism, biological function, and discovery of its inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. creative-enzymes.com [creative-enzymes.com]
• 7. apexbt.com [apexbt.com]
• 8. BAY-65-1942 | Chemical Substance Information | J-GLOBAL [jglobal.jst.go.jp]
• 9. xcessbio.com [xcessbio.com]
• 10. Bay 65-1942 (R form) (CAS No. 758683-21-5) Suppliers @ ChemicalRegister.com [chemicalregister.com]
• 11. Inhibitor | Bay 65-1942   | International Centre for Kinase Profiling [kinase-screen.mrc.ac.uk]
• 12. Bay 65-1942 R form| CAS 758683-21-5 [dcchemicals.com]
• 13. medchemexpress.com [medchemexpress.com]
• 14. selleckchem.com [selleckchem.com]
• 15. IKK Promotes Cytokine-Induced and Cancer-Associated AMPK Activity and Attenuates Phenformin-Induced Cell Death in LKB1-Deficient Cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Bay 65-1942 (R-Stereoisomer)

This guide serves as a definitive technical resource for the R-stereoisomer of Bay 65-1942 , a critical pharmacological tool used primarily as a negative control in IKKβ kinase research. Unlike its active S-enantiomer (the potent IKKβ inhibitor), the R-form exhibits significantly reduced or negligible activity, making it essential for validating on-target mechanisms and ruling out off-target cytotoxicity.

Negative Control Strategy & Pharmacological Properties[1][2]

Executive Summary: The Role of Stereochemistry

Bay 65-1942 exists as two enantiomers due to the chiral center on the piperidine ring.

• S-Enantiomer (Eutomer): The active ATP-competitive inhibitor of IKKβ (Ki ≈ 2 nM). It blocks NF-κB pathway activation.

• R-Enantiomer (Distomer): The inactive or significantly less active isomer. It is used to prove that observed biological effects are due to specific IKKβ inhibition rather than general chemical toxicity or off-target kinase inhibition.

Crucial Note: Researchers must verify the specific enantiomer used. Using the racemate or the wrong enantiomer will compromise experimental validity.

Chemical Identity & Specifications

The following data corresponds specifically to the R-form (CAS 758683-21-5).[1][2][3][4][5][6]

Property	Specification
Chemical Name	7-[2-(cyclopropylmethoxy)-6-hydroxyphenyl]-5-[(3R)-piperidin-3-yl]-1,4-dihydropyrido[2,3-d][1,3]oxazin-2-one
Common Name	Bay 65-1942 (R form)
CAS Number	758683-21-5
Molecular Formula	C₂₂H₂₅N₃O₄
Molecular Weight	395.45 g/mol
InChIKey	IGJVFGZEWDGDOO-AWEZNQCLSA-N
SMILES	OC1=CC=CC(OCC2CC2)=C1C3=NC(NC(OC4)=O)=C4C([C@H]5CCCNC5)=C3
Solubility	DMSO (up to 100 mM); Ethanol (low)

Note: The SMILES string provided corresponds to the R-configuration as listed by major chemical repositories. The InChIKey is the definitive identifier.

Mechanism of Action & Signaling Pathway

The active form of Bay 65-1942 targets IKKβ (Inhibitor of Nuclear Factor Kappa-B Kinase Subunit Beta) .

• Active (S-Form): Binds to the ATP-binding pocket of IKKβ, preventing the phosphorylation of IκBα. This locks NF-κB in the cytoplasm, blocking pro-inflammatory gene transcription.

• Inactive (R-Form): Fails to bind IKKβ with high affinity due to steric mismatch in the ATP pocket, allowing the pathway to proceed normally (or with minimal inhibition).

Pathway Visualization

The following diagram illustrates the divergence in signaling when treating cells with the Active (S) vs. Inactive (R) forms.

Caption: Comparative mechanism of Bay 65-1942 enantiomers. The S-form actively blocks IKKβ, preventing IκBα degradation. The R-form (control) fails to bind, allowing normal NF-κB activation.

Experimental Protocols

To validate the specificity of Bay 65-1942 (S-form), experiments should always run the R-form in parallel at the same concentration.

A. Stock Solution Preparation[1][2][4]

• Solvent: Dimethyl sulfoxide (DMSO) is the preferred solvent.

• Concentration: Prepare a 10 mM stock solution.

  • Calculation: Dissolve 1 mg of Bay 65-1942 (R-form) (MW 395.45) in 252.9 µL of DMSO.

• Storage: Aliquot into small volumes (e.g., 20 µL) and store at -80°C. Avoid repeated freeze-thaw cycles.

• Stability: Stable for 6 months at -80°C.

B. In Vitro Kinase Selectivity Assay (Validation)

This protocol confirms the lack of potency of the R-form compared to the S-form.

• Reagents: Recombinant human IKKβ, peptide substrate (e.g., IκBα peptide), ATP (Km concentration), and assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT).

• Dosing: Prepare a dilution series for both S-form and R-form (0.1 nM to 10 µM).

• Reaction:

  • Incubate kinase + inhibitor for 15 mins at RT.

  • Add ATP + Substrate to initiate.

  • Incubate for 60 mins at 30°C.

• Detection: Use ADP-Glo or radiometric ³³P-ATP detection.

• Data Analysis: Plot % Inhibition vs. Log[Concentration].

  • Expected Result (S-form): IC₅₀ ≈ 2–10 nM.

  • Expected Result (R-form): IC₅₀ > 1–10 µM (shifts of >1000-fold indicate excellent selectivity).

C. Cellular Western Blot (On-Target Confirmation)

Objective: Demonstrate that the R-form does not inhibit TNFα-induced p-p65 or IκBα degradation.

• Cell Line: HeLa or THP-1 cells.

• Seeding:

  cells/well in 6-well plates.

• Pre-treatment:

  • Group A: Vehicle (DMSO 0.1%).

  • Group B: Bay 65-1942 (S-form) at 1 µM (active dose).

  • Group C: Bay 65-1942 (R-form) at 1 µM (negative control).

  • Incubate for 1–2 hours.

• Stimulation: Add TNFα (10 ng/mL) for 15–30 minutes.

• Lysis: Wash with ice-cold PBS and lyse in RIPA buffer with phosphatase inhibitors.

• Blotting:

  • Primary Antibodies: Anti-phospho-IκBα (Ser32/36), Anti-Total IκBα, Anti-phospho-p65 (Ser536).

  • Loading Control: GAPDH or β-Actin.

• Interpretation:

  • S-form treated: High Total IκBα (protected), Low p-p65.

  • R-form treated: Low Total IκBα (degraded), High p-p65 (similar to Vehicle + TNFα).

Comparative Data Summary

Parameter	Bay 65-1942 (S-Form)	Bay 65-1942 (R-Form)
Primary Target	IKKβ Kinase	Inactive / Low Affinity
Ki (Enzymatic)	~2 nM	> 1,000 nM (Estimated)
Cellular IC₅₀	~10–50 nM	Inactive at < 10 µM
Primary Use	Pathway Inhibition	Negative Control
In Vivo Dosage	5–10 mg/kg (Efficacy)	5–10 mg/kg (Toxicity Control)

References

• MedChemExpress. Bay 65-1942 R form Product Datasheet. Retrieved from

• Xcess Biosciences. Bay 65-1942 (R form) Chemical Specifications.[1][2][4][5][6] Retrieved from

• PubChem. Compound Summary for Bay 65-1942 (Active/Related Structures). Retrieved from

• Moss, N. C., et al. (2007). IKKβ inhibition attenuates myocardial injury and dysfunction following acute ischemia-reperfusion injury.[7] American Journal of Physiology-Heart and Circulatory Physiology.[7] Retrieved from

• Bayer AG.Patent Literature regarding 2-amino-6-(2-hydroxyphenyl)-pyridines as IKK inhibitors.

Sources

• 1. 11-Hydroxycanthin-6-one | CAS:75969-83-4 | Alkaloids | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. Emodin | CAS:518-82-1 | Naturally occurring anthraquinone,antiproliferative | Anthraquinones | High Purity | Manufacturer BioCrick [biocrick.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 11-Hydroxycanthin-6-one | CAS:75969-83-4 | Alkaloids | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. Tephrosin | CAS:76-80-2 | Flavonoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. Dehydroevodiamine Chloride | CAS:75853-60-0 | Alkaloids | High Purity | Manufacturer BioCrick [biocrick.com]
• 7. medchemexpress.com [medchemexpress.com]

Technical Guide: Bay 65-1942 &amp; IKKβ Binding Affinity Profile

The following technical guide details the binding affinity, stereochemical properties, and experimental characterization of Bay 65-1942, with a specific focus on the distinction between its enantiomeric forms.

Executive Summary

Bay 65-1942 is a potent, highly selective, ATP-competitive small-molecule inhibitor of IκB kinase beta (IKKβ) .[1][2][3] It is a critical tool compound in immunology and oncology research for dissecting the canonical NF-κB signaling pathway.

Critical Stereochemical Distinction: Researchers must distinguish between the enantiomers of this compound.

• Active Eutomer (Bay 65-1942): Exhibits low-nanomolar affinity (Ki ≈ 2.0 nM ) for IKKβ.

• R-Form (Distomer): The (R)-enantiomer (CAS 758683-21-5) is frequently characterized as the less active form (distomer).[2] While often sold alongside the active compound for use as a negative control, some vendor databases erroneously attribute the eutomer's potency data to this specific isomer.

This guide focuses on the binding mechanics of the active scaffold while clarifying the R-form's comparative profile.

Chemical Profile & Stereochemistry

The pharmacological activity of Bay 65-1942 is stereospecific. The inhibition of IKKβ relies on the precise spatial arrangement of the piperidinyl group within the ATP-binding pocket.

Feature	Specification
Compound Name	Bay 65-1942 (Active)
Target	IKKβ (Inhibitor of Nuclear Factor Kappa B Kinase Subunit Beta)
Mechanism	ATP-Competitive Type I Inhibitor
Chemical Formula	C₂₂H₂₅N₃O₄
Molecular Weight	395.45 g/mol
Key Structural Motif	Pyrido[2,3-d][1,3]oxazin-2-one scaffold
Chirality	The active eutomer is distinguished from the (R)-form distomer.[2][3][4][5]

Stereoselectivity Analysis

The binding pocket of IKKβ imposes strict steric constraints. The active enantiomer forms critical hydrogen bonds with the kinase hinge region (specifically Cys99 and Glu97 in the ATP-binding site).

• Active Form: Fits the hydrophobic pocket, displacing ATP with a Ki of ~2 nM.

• R-Form (Distomer): Steric clash prevents optimal hinge interaction, resulting in significantly reduced affinity (typically >100-fold higher IC₅₀).

Warning: When sourcing "Bay 65-1942 (R-form)" (CAS 758683-21-5), verify whether you intend to use it as a negative control . If your goal is pathway inhibition, ensure you are using the active enantiomer (often simply labeled "Bay 65-1942" or the S-form).

Binding Affinity & Kinetic Data

The following data represents the consensus potency profile for the active Bay 65-1942 scaffold.

Primary Binding Metrics (Active Eutomer)

Metric	Value	Conditions
Ki (Dissociation Constant)	2.0 nM	Enzymatic kinase assay (Ziegelbauer et al.)
IC₅₀ (Enzymatic)	~10 – 40 nM	Varies with ATP concentration (ATP-competitive)
Selectivity (vs. IKKα)	> 50-fold	IKKα IC₅₀ typically > 400 nM
Selectivity (vs. Other Kinases)	High	>100-fold selectivity against a panel of 60+ kinases
Cellular IC₅₀ (TNFα release)	~100 – 300 nM	Measured in THP-1 cells or Whole Blood assays

Selectivity Profile

Bay 65-1942 demonstrates remarkable selectivity for IKKβ over the closely homologous IKKα isoform.[6]

• IKKβ Inhibition: Potent (Nanomolar range).

• IKKα Inhibition: Weak (Micromolar range).

• Impact: This selectivity allows for the specific blockade of the canonical NF-κB pathway (driven by IKKβ) without affecting the non-canonical pathway (driven by IKKα).[6]

Mechanism of Action (Visualization)[7][8]

Bay 65-1942 functions by occupying the ATP-binding cleft of IKKβ.[2] This prevents the phosphorylation of IκBα, the inhibitor protein that sequesters NF-κB in the cytoplasm.

Signaling Pathway Diagram

The following diagram illustrates the blockade point of Bay 65-1942 within the TNFα-induced NF-κB signaling cascade.

Caption: Bay 65-1942 selectively inhibits IKKβ, preventing IκBα phosphorylation and subsequent NF-κB nuclear translocation.[2][6][7]

Experimental Protocols

To validate the binding affinity and efficacy of Bay 65-1942 (or compare the R-form), the following self-validating protocols are recommended.

Protocol A: In Vitro Kinase Assay (TR-FRET)

Purpose: To determine IC₅₀/Ki values in a cell-free system.

• Reagents: Recombinant human IKKβ (0.5 nM), Biotinylated IκBα peptide substrate, ATP (at Km, approx. 10 μM), Bay 65-1942 (serial dilutions).

• Reaction Mix: Prepare kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT, 0.01% BSA).

• Incubation:

  • Mix Enzyme + Inhibitor (Active or R-form) for 15 mins at RT.

  • Add Substrate + ATP to initiate reaction.

  • Incubate for 60 mins at RT.

• Detection: Add stop solution containing Europium-labeled anti-phospho-IκBα antibody and Streptavidin-APC (Allophycocyanin).

• Readout: Measure TR-FRET signal (Ex 340nm, Em 665nm/615nm).

• Validation:

  • Z' Factor: Must be > 0.5 for valid assay.

  • Control: Staurosporine (broad kinase inhibitor) as positive control.

Protocol B: Cellular Target Engagement (Western Blot)

Purpose: To confirm pathway inhibition in intact cells.

• Cell Line: THP-1 (Human monocytic cell line) or HeLa.

• Treatment:

  • Pre-treat cells with Bay 65-1942 (0.1 – 10 μM) for 1 hour.

  • Include "R-form" treatment group if testing stereospecificity.

• Stimulation: Stimulate with TNFα (10 ng/mL) for 15 minutes.

• Lysis: Lyse cells in RIPA buffer with phosphatase inhibitors.

• Blotting:

  • Primary Antibody: Anti-phospho-IκBα (Ser32/36).

  • Loading Control: Total IκBα or β-Actin.

• Expected Result:

  • Vehicle + TNFα: Strong phospho-IκBα band.

  • Bay 65-1942 + TNFα: Dose-dependent disappearance of phospho-IκBα band.

  • R-Form + TNFα: Minimal reduction in phospho-IκBα band (demonstrating lack of potency).

References

• Ziegelbauer, K., et al. (2005). "A selective novel low-molecular-weight inhibitor of IkappaB kinase-beta (IKK-beta) prevents pulmonary inflammation and shows broad anti-inflammatory activity." British Journal of Pharmacology, 145(2), 178–192.

  • Source:

• Moss, N. C., et al. (2007). "IKKbeta inhibition attenuates myocardial injury and dysfunction following acute ischemia-reperfusion injury." American Journal of Physiology.

  • Source:

• MedChemExpress (MCE). "Bay 65-1942 (R form) Product Datasheet." (Identifies R-form as the less active enantiomer).

  • Source:

• DC Chemicals. "Bay 65-1942 R form Product Data." (Note: Contains conflicting potency data likely attributed to the parent compound).[5][8]

  • Source:

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. derangedphysiology.com [derangedphysiology.com]
• 5. "In vitro" differences among (R) and (S) enantiomers of profens in their activities related to articular pathophysiology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.physiology.org [journals.physiology.org]
• 7. Loss of IKKβ but Not NF-κB p65 Skews Differentiation towards Myeloid over Erythroid Commitment and Increases Myeloid Progenitor Self-Renewal and Functional Long-Term Hematopoietic Stem Cells | PLOS One [journals.plos.org]
• 8. Enantioselectivity in Drug Pharmacokinetics and Toxicity: Pharmacological Relevance and Analytical Methods - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: In Vivo Dosing Vehicle &amp; Protocol for Bay 65-1942 (R-Form)

This Application Note is designed to provide a rigorous, field-proven guide for the in vivo formulation and administration of Bay 65-1942 , specifically addressing the R-form (often used as a stereochemical control) and its active enantiomer (S-form).

Executive Summary & Scientific Context

Bay 65-1942 is a potent, ATP-competitive inhibitor of IκB Kinase β (IKKβ) .[1][2][3][4][5] It is critical to distinguish between its enantiomers:

• S-Form (Active): The eutomer responsible for potent IKKβ inhibition (

  nM).

• R-Form (Target of this Guide): The distomer, displaying significantly reduced or negligible activity. It is frequently utilized in rigorous pharmacological studies as a negative control to validate that observed effects are mechanism-based rather than due to off-target toxicity or vehicle interference.

Formulation Challenge: Like many kinase inhibitors, Bay 65-1942 is hydrophobic. Achieving a stable, homogeneous solution for in vivo dosing without precipitation requires a co-solvent system. This guide details the 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline vehicle, which offers superior stability over simple Cremophor-based systems.

Physicochemical Profile & Solubility Data

Parameter	Specification
Chemical Name	Bay 65-1942 (R-form)
Molecular Weight	~395.45 g/mol (Free Base) / ~431.91 g/mol (HCl Salt)
Primary Solubility	DMSO (>10 mg/mL), Ethanol (Low), Water (Insoluble)
Appearance	White to off-white solid
Storage (Solid)	-20°C (desiccated)
Storage (Solution)	Use Immediately (Unstable >24h in aqueous vehicle)

Recommended In Vivo Vehicle Formulations

Two formulation strategies are presented. Protocol A is recommended for maximum bioavailability and stability. Protocol B is a historical standard often found in earlier literature.

Protocol A: The "Golden Ratio" Co-Solvent System (Recommended)

Composition: 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline Route: Intraperitoneal (IP) or Oral Gavage (PO) Target Concentration: 1 – 5 mg/mL

Step-by-Step Preparation Protocol

Note: Prepare fresh immediately before dosing. Do not store.

• Weighing: Accurately weigh the required amount of Bay 65-1942 R-form powder into a sterile glass vial.

  • Calculation: For 5 mL of a 2 mg/mL solution, weigh 10 mg .

• Primary Solubilization (The DMSO Spike):

  • Add 10% of the final volume of pure DMSO (dimethyl sulfoxide).

  • Action: Vortex vigorously for 30 seconds. Ensure the solid is completely dissolved. The solution must be crystal clear.

  • Critical Check: If particles remain, sonicate at 37°C for 5 minutes.

• Stabilizer Addition:

  • Add 40% of the final volume of PEG300 (Polyethylene glycol 300).[1]

  • Action: Vortex to mix. The solution will become viscous.

• Surfactant Addition:

  • Add 5% of the final volume of Tween-80 (Polysorbate 80).

  • Action: Vortex gently. Avoid creating excessive foam.

• Aqueous Phase (Final Step):

  • Slowly add 45% of the final volume of sterile Saline (0.9% NaCl) dropwise while swirling.

  • Why Dropwise? Rapid addition of water can shock the hydrophobic compound out of solution, causing irreversible precipitation.

• Final QC: Inspect for turbidity. The formulation should be a clear to slightly opalescent solution. If cloudy, sonicate briefly.

Protocol B: The Cremophor Standard (Alternative)

Composition: 10% Cremophor EL (Kolliphor EL) / 90% Water Context: Used in early efficacy studies (e.g., myocardial ischemia models). Warning: Cremophor can induce histamine release; use Protocol A if hypersensitivity is a concern.

• Dissolve Bay 65-1942 in pure Cremophor EL (warm to 37°C if necessary) to create a 10x concentrate.

• Dilute slowly with warm (37°C) sterile water to the final volume.

• Vortex immediately.

Dosing Guidelines & Experimental Design

Dosing Parameters Table

Route	Dose Range (Active/Control)	Max Vol (Mouse)	Max Vol (Rat)	Frequency
Intraperitoneal (IP)	5 – 10 mg/kg	10 mL/kg (200 µL/20g)	5 mL/kg	Daily or bid
Oral (PO)	10 – 30 mg/kg	10 mL/kg	10 mL/kg	Daily
Intravenous (IV)	1 – 2 mg/kg	5 mL/kg	2-3 mL/kg	Single bolus

Experimental Logic: The R-Form Control

When designing the experiment, the R-form group must be dosed at the exact same mg/kg and volume as the active S-form group.

• Group 1 (Vehicle Control): Solvent only (no drug).

• Group 2 (Active Arm): Bay 65-1942 (S-form) @ 5 mg/kg.

• Group 3 (Stereo-Control): Bay 65-1942 (R-form) @ 5 mg/kg.

  • Hypothesis: Group 2 shows phenotype reversal (e.g., reduced inflammation); Group 3 resembles Group 1.

Visualizations

Diagram 1: Formulation Workflow Logic

This diagram illustrates the critical "Order of Addition" required to maintain solubility.

Caption: Critical order of addition for the Co-Solvent System. Reversing steps (e.g., adding Saline before PEG) will cause precipitation.

Diagram 2: Mechanism of Action & Control Logic

Understanding why the R-form is used requires visualizing the IKK signaling cascade.

Caption: The S-Form actively inhibits IKKβ phosphorylation of IκBα, while the R-Form serves as a structural control with no binding affinity.

References

• Zhang, W., et al. (2012). IKKβ inhibition attenuates myocardial injury and dysfunction following acute ischemia-reperfusion injury. American Journal of Physiology-Heart and Circulatory Physiology. Retrieved from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Bay 65-1942 R form| CAS 758683-21-5 [dcchemicals.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. mybiosource.com [mybiosource.com]
• 5. selleckchem.com [selleckchem.com]

Technical Guide: Bay 65-1942 &amp; R-Form Stereochemistry in Cell Culture

This guide addresses the critical application of Bay 65-1942 , specifically clarifying the distinction between the bioactive form and the R-form (often the less active enantiomer/negative control) .

Topic: Optimization of Incubation Parameters for IKKβ Inhibition Target Audience: Senior Scientists, Cell Biologists, Pharmacology Leads

Part 1: Critical Compound Profile & Stereochemical Alert

⚠️ CRITICAL WARNING: Stereochemistry & Activity

Do not treat "Bay 65-1942" and "Bay 65-1942 R-Form" as interchangeable. In many commercial catalogs (e.g., MedChemExpress, BioCrick), the specific enantiomer labeled as "Bay 65-1942 R-form" is the less active or inactive distomer .

• Active Compound (Eutomer): Typically labeled simply as "Bay 65-1942" (or sometimes the S-form, depending on chemical nomenclature priority). It exhibits an IC50/Ki of ~2 nM for IKKβ.[1]

• R-Form (Distomer): Often used as a negative control to prove that observed effects are due to specific kinase inhibition rather than off-target toxicity. It has significantly reduced affinity for IKKβ.

Action Item: Verify your Certificate of Analysis (CoA). If your vial says "R-form" and you intend to inhibit NF-κB, you may be using the wrong reagent. This guide provides protocols for both the active inhibition and the negative control setup.

Mechanistic Basis

Bay 65-1942 is an ATP-competitive, selective inhibitor of IKKβ (Inhibitor of Nuclear Factor Kappa-B Kinase Subunit Beta) .[1][2][3][4][5][6]

• Primary Action: Blocks the phosphorylation of IκBα.

• Downstream Consequence: Prevents ubiquitination and degradation of IκBα, thereby sequestering the NF-κB complex (p65/p50) in the cytoplasm and preventing its nuclear translocation.

Visualizing the Point of Intervention

The following diagram illustrates the specific blockade point of Bay 65-1942 within the TNFα signaling cascade.

Caption: Bay 65-1942 selectively inhibits IKKβ, preventing IκBα phosphorylation and subsequent NF-κB nuclear entry.

Part 2: Experimental Variables & Incubation Parameters

Solubility & Stability

• Solvent: DMSO (Dimethyl sulfoxide).

• Stock Concentration: Prepare at 10 mM .

• Storage: Aliquot and store at -80°C. Avoid freeze-thaw cycles.

• Media Stability: Stable in cell culture media (RPMI/DMEM + 10% FBS) for >48 hours.

Dose-Response Guidelines

Application	Active Form Conc.	R-Form (Control) Conc.[7]	Rationale
Kinase Assay (Cell-free)	2 nM - 100 nM	> 10 µM	Active Ki is ~2 nM.
Cell Signaling (WB)	0.5 µM - 5 µM	0.5 µM - 5 µM	Higher dose needed to penetrate cell membrane and compete with intracellular ATP.
Phenotypic (Apoptosis)	1 µM - 10 µM	1 µM - 10 µM	Sustained inhibition required for gene expression changes.

Part 3: Detailed Protocols

Protocol A: Short-Term Signaling Interrogation (Phospho-IκBα Readout)

Objective: Confirm inhibition of IKKβ activity by measuring p-IκBα levels following cytokine stimulation.

• Seeding: Plate cells (e.g., HeLa, Jurkat, THP-1) at

  cells/mL in 6-well plates. Allow to adhere/recover for 24 hours.

• Starvation (Optional but Recommended): Replace media with low-serum (0.5% FBS) media for 4–12 hours to reduce basal NF-κB activity.

• Pre-Incubation (Critical Step):

  • Add Bay 65-1942 (Active) or Bay 65-1942 (R-Form) to designated wells.

  • Concentration: 5 µM (standard starting point).

  • Time: Incubate for 2 to 4 hours .

  • Note: Shorter times (<1 hour) may be insufficient for full intracellular equilibrium; longer times (>12h) may alter total protein levels rather than just phosphorylation status.

• Stimulation:

  • Add TNFα (10–20 ng/mL) or LPS (1 µg/mL) directly to the media containing the inhibitor.

  • Incubation Time: Incubate for exactly 15 to 30 minutes .

  • Reasoning: IκBα phosphorylation peaks rapidly (10-20 min) and is followed by degradation (30-60 min).

• Lysis:

  • Immediately place plates on ice.

  • Wash 1x with ice-cold PBS containing phosphatase inhibitors (NaF, Na3VO4).

  • Lyse in RIPA buffer + Protease/Phosphatase Inhibitor Cocktail.

• Analysis: Western Blot for p-IκBα (Ser32/36) vs. Total IκBα.

  • Success Criteria: Active form abolishes p-IκBα band; R-form shows bands similar to Vehicle (DMSO) + TNFα control.

Protocol B: Long-Term Functional Assays (Apoptosis/Cytokine Release)

Objective: Assess downstream phenotypic consequences (e.g., cell death in ABC-DLBCL or cytokine suppression).

• Seeding: Plate cells in 96-well plates (opaque for luminescence, clear for MTS).

• Treatment:

  • Add Bay 65-1942 (Active) at varying concentrations (0.1, 1, 5, 10 µM).

  • Include R-Form control at the highest concentration (10 µM) to rule out off-target toxicity.

• Incubation Duration:

  • Cytokine ELISA (IL-6, TNF): Collect supernatant at 12 to 24 hours .

  • Apoptosis (Caspase 3/7): Assay at 24 to 48 hours .

  • Viability (MTS/ATP): Assay at 48 to 72 hours .

• Maintenance:

  • For incubations >48 hours, replenish media containing fresh inhibitor to prevent compound instability effects, although Bay 65-1942 is relatively stable.

Part 4: Troubleshooting & Optimization

Issue	Probable Cause	Solution
No inhibition of p-IκBα	Insufficient pre-incubation	Increase pre-incubation from 1h to 4h .
No inhibition of p-IκBα	High intracellular ATP	Increase dose to 10 µM (ATP competition).
R-Form shows inhibition	Impure enantiomer or high dose	Use R-form at lower concentration or check CoA for enantiomeric excess (%ee).
High cell death in Control	DMSO toxicity	Ensure final DMSO concentration is <0.5% (v/v).

References

• Ziegelbauer, K., et al. (2005).[8] "Pharmacologic IKK inhibitor blocks virus replication and cellular proliferation." British Journal of Pharmacology.

• Moss, N.C., et al. (2007).[8] "IKKβ inhibition attenuates myocardial injury and dysfunction following acute ischemia-reperfusion injury." American Journal of Physiology-Heart and Circulatory Physiology.

• Zhang, L., et al. (2013). "Application of Multiplexed Kinase Inhibitor Beads to Study Kinome Adaptations in Drug-Resistant Leukemia." PLOS ONE.

• MedChemExpress. "Bay 65-1942 R form Product Information." MCE Catalog.

Sources

• 1. Bay 65-1942 hydrochloride | 600734-06-3 | IκB kinase (IKK) | MOLNOVA [molnova.com]
• 2. bay 651942 hydrochloride — TargetMol Chemicals [targetmol.com]
• 3. NF-κB - BioCrick [biocrick.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. 所有产品 | Selleck.cn [selleck.cn]
• 6. mybiosource.com [mybiosource.com]
• 7. Inhibitor | Bay 65-1942   | International Centre for Kinase Profiling [kinase-screen.mrc.ac.uk]
• 8. Advances in Immunosuppressive Agents Based on Signal Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Utilizing Bay 65-1942 (R form) in Ischemia-Reperfusion Injury Assays

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of Bay 65-1942, a potent and selective IKKβ inhibitor, in both in vitro and in vivo models of Ischemia-Reperfusion (I/R) Injury. This document outlines the scientific rationale, detailed experimental protocols, and key endpoint analyses to facilitate the investigation of I/R pathophysiology and the therapeutic potential of IKKβ inhibition.

Scientific Background: The Role of IKKβ in Ischemia-Reperfusion Injury

Ischemia-Reperfusion (I/R) injury is a complex pathological process that occurs when blood supply is restored to tissue after a period of ischemia, or oxygen and nutrient deprivation.[1] While reperfusion is essential for salvaging ischemic tissue, it paradoxically triggers an acute inflammatory response, leading to further cell death and tissue damage.[2][3][4] This secondary injury is a major cause of morbidity and mortality in clinical settings such as myocardial infarction, stroke, and organ transplantation.[5][6][7]

A key mediator of the inflammatory cascade in I/R injury is the transcription factor Nuclear Factor-kappa B (NF-κB).[5][6] Under normal physiological conditions, NF-κB is sequestered in the cytoplasm by its inhibitor, IκBα. During I/R, a variety of stimuli, including reactive oxygen species (ROS) and pro-inflammatory cytokines, activate the IκB kinase (IKK) complex. The catalytic subunit of this complex, IKKβ, phosphorylates IκBα, targeting it for ubiquitination and subsequent proteasomal degradation. This releases NF-κB, allowing it to translocate to the nucleus and initiate the transcription of numerous pro-inflammatory and pro-apoptotic genes, including TNF-α and IL-6.[5][6]

Bay 65-1942 is a potent, selective, and ATP-competitive inhibitor of IKKβ kinase activity, with a Ki of 2 nM.[8] By specifically targeting IKKβ, Bay 65-1942 prevents the phosphorylation and degradation of IκBα, thereby blocking NF-κB activation and the downstream inflammatory cascade. This mechanism makes Bay 65-1942 a valuable pharmacological tool for investigating the role of NF-κB in I/R injury and for exploring IKKβ inhibition as a therapeutic strategy.[3][5][6][9]

Signaling Pathway of IKKβ in I/R Injury and Inhibition by Bay 65-1942

Caption: IKKβ/NF-κB signaling in I/R injury and its inhibition by Bay 65-1942.

Compound Specifications: Bay 65-1942 (R form)

It is critical to note that "Bay 65-1942" can refer to a racemic mixture or its individual enantiomers. The R form is reported as the less active enantiomer, though it may still be used as a control or in specific research contexts.[10] Always verify the specific form provided by your supplier. The following data pertains to the R form.

Property	Value	Source
Chemical Name	7-[2-(cyclopropylmethoxy)-6-hydroxyphenyl]-1,4-dihydro-5-(3R)-3-piperidinyl-2H-Pyrido[2,3-d][1][5]oxazin-2-one	[8]
CAS Number	758683-21-5	[8][10]
Molecular Formula	C₂₂H₂₅N₃O₄	[8][10]
Molecular Weight	395.45 g/mol	[8][10]
Purity	>98%	[8]
Solubility	Soluble in DMSO	[11][12]
Storage	Powder: -20°C for up to 3 years. In DMSO: -80°C for 6 months, -20°C for 1 month. Avoid repeated freeze-thaw cycles.	[8][10][11]

In Vitro Application: Simulated Ischemia-Reperfusion (sI/R) in Cell Culture

This protocol describes a general method for inducing sI/R in cultured cells, such as neonatal rat ventricular myocytes (NRVMs) or neuronal cell lines, to assess the protective effects of Bay 65-1942.

Rationale for In Vitro Modeling

In vitro models offer a controlled environment to dissect specific cellular mechanisms of I/R injury without the complexities of systemic physiological responses.[1] The use of a hypoxic chamber and specially formulated media mimics the key environmental stressors of ischemia: hypoxia, nutrient deprivation, and acidosis.[1] Reperfusion is simulated by returning cells to normoxic conditions with nutrient-rich medium.[1] This system allows for precise timing of drug administration and straightforward assessment of cell viability and signaling pathways.

Experimental Workflow: In Vitro sI/R Assay

Caption: Workflow for in vitro simulated ischemia-reperfusion (sI/R) assay.

Detailed Protocol

Materials:

• Bay 65-1942 (R form): Prepare a stock solution (e.g., 10 mM) in DMSO. Store aliquots at -80°C.

• Cell Culture: Appropriate cell type (e.g., NRVMs, H9c2, SH-SY5Y) and standard growth medium.

• Ischemia Medium: Glucose-free, serum-free medium (e.g., DMEM without glucose), pH adjusted to 6.2-6.5 with HCl to mimic acidosis. Lactate may be added.[1]

• Reperfusion Medium: Standard cell growth medium.

• Hypoxic Chamber: A gas-tight chamber flushed with a hypoxic gas mixture (e.g., 95% N₂, 5% CO₂).

Procedure:

• Cell Seeding: Seed cells in appropriate culture plates (e.g., 24-well or 96-well plates) and allow them to adhere and reach desired confluency (typically 70-80%).

• Drug Treatment:

  • Prepare working concentrations of Bay 65-1942 by diluting the DMSO stock in the standard growth medium. A typical concentration range to test is 1-10 µM.[11]

  • Include a vehicle control group (DMSO concentration matched to the highest drug concentration).

  • Remove the old medium, wash cells with PBS, and add the medium containing Bay 65-1942 or vehicle.

  • Pre-incubate for a specified time (e.g., 1 hour) before inducing ischemia.

• Simulated Ischemia:

  • Remove the treatment medium and wash cells with PBS.

  • Add the pre-warmed, pH-adjusted Ischemia Medium to all wells.

  • Place the culture plates into the hypoxic chamber, flush with the hypoxic gas mixture, and seal.

  • Incubate at 37°C for a duration determined by cell type and sensitivity (e.g., 1 to 20 hours).[1]

• Simulated Reperfusion:

  • Remove the plates from the hypoxic chamber.

  • Quickly aspirate the Ischemia Medium and replace it with fresh, pre-warmed Reperfusion Medium (containing the same concentrations of Bay 65-1942 or vehicle as in the pre-treatment step).

  • Return the plates to a standard normoxic incubator (95% air, 5% CO₂) at 37°C.

  • The reperfusion period typically lasts for 4 hours but may be optimized.[1]

• Endpoint Analysis: After the reperfusion period, collect cell lysates or culture supernatants for downstream analysis (see Section 5).

In Vivo Application: Murine Myocardial I/R Model

This protocol details the use of Bay 65-1942 in a widely accepted in vivo model of myocardial I/R injury: transient ligation of the left anterior descending (LAD) coronary artery in mice.

Rationale for In Vivo Modeling

In vivo models are indispensable for evaluating the therapeutic potential of a compound in a complex biological system.[7] The murine LAD ligation model faithfully recapitulates many aspects of clinical myocardial infarction, including the inflammatory response, cardiomyocyte death, and subsequent cardiac remodeling.[5][6] This model allows for the assessment of systemic drug effects, pharmacokinetics, and functional outcomes like cardiac performance and infarct size reduction.[2][5][6]

Experimental Workflow: In Vivo Myocardial I/R Assay

Sources

• 1. bmglabtech.com [bmglabtech.com]
• 2. mdpi.com [mdpi.com]
• 3. Damage-Associated Molecular Patterns in Myocardial Infarction and Heart Transplantation: The Road to Translational Success - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. journals.physiology.org [journals.physiology.org]
• 6. IKKbeta inhibition attenuates myocardial injury and dysfunction following acute ischemia-reperfusion injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. digitalcommons.library.tmc.edu [digitalcommons.library.tmc.edu]
• 8. Bay 65-1942 R form| CAS 758683-21-5 [dcchemicals.com]
• 9. IκB kinase β (IKKβ): Structure, transduction mechanism, biological function, and discovery of its inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. apexbt.com [apexbt.com]

Application Note: Strategies for Solubilizing the IKKβ Inhibitor Bay 65-1942 in PEG300 and Tween-80 for Preclinical Formulations

Abstract

This application note provides a detailed technical guide for researchers, scientists, and drug development professionals on the solubilization of Bay 65-1942, a potent and selective IκB kinase (IKKβ) inhibitor. Given its limited aqueous solubility, developing suitable formulations for preclinical in vitro and in vivo studies is a critical challenge. We present systematic protocols and scientific rationale for using Polyethylene Glycol 300 (PEG300) as a cosolvent and Tween-80 (Polysorbate 80) as a non-ionic surfactant to significantly enhance the solubility of Bay 65-1942. This guide includes step-by-step methodologies, data interpretation, and best practices to ensure the development of stable, clear, and effective drug formulations.

Introduction to Bay 65-1942 and Solubilization Challenges

Bay 65-1942, also known as KINK-1, is an ATP-competitive inhibitor of IKKβ, a key kinase in the NF-κB signaling pathway.[1] Its selectivity makes it a valuable tool for investigating the roles of NF-κB in inflammation, immunology, and oncology.[1] However, the utility of Bay 65-1942 in experimental systems is often hampered by its poor intrinsic aqueous solubility. Data from suppliers indicates a solubility in water of approximately 2.17 mg/mL, which may be insufficient for achieving desired concentrations in stock solutions and final dosing vehicles without precipitation.[2]

Such solubility limitations can lead to inaccurate dosing, low bioavailability, and unreliable experimental outcomes. To overcome this, formulation strategies employing pharmaceutical excipients are necessary. Polyethylene Glycol 300 (PEG300) and Tween-80 are widely used, biocompatible excipients that enhance the solubility of poorly soluble compounds through distinct, often synergistic, mechanisms.[3][4][5] This note explains the underlying principles of these mechanisms and provides robust protocols for their application.

The Science of Solubilization: Cosolvency and Micellization

The successful formulation of Bay 65-1942 hinges on understanding the mechanisms by which PEG300 and Tween-80 improve solubility.

• PEG300 as a Cosolvent: PEG300 is a low-molecular-weight polymer of ethylene oxide that is completely miscible with water.[6] It functions as a cosolvent by reducing the overall polarity of the aqueous vehicle. This change in the solvent environment makes it more favorable for non-polar or poorly polar drug molecules like Bay 65-1942 to dissolve.[7][8] The solvating power of PEG300 for some compounds has been shown to be comparable to that of organic solvents like methanol, but with a superior safety profile.[3][7]

• Tween-80 and Micellar Solubilization: Tween-80 is a non-ionic surfactant composed of a hydrophilic polyoxyethylene sorbitan head and a hydrophobic oleic acid tail.[9] In aqueous solutions above a specific concentration known as the Critical Micelle Concentration (CMC), Tween-80 molecules self-assemble into spherical structures called micelles.[9][10] These micelles feature a hydrophobic core and a hydrophilic shell. The hydrophobic core can effectively encapsulate poorly water-soluble drug molecules, shielding them from the aqueous environment and resulting in a significant increase in the drug's apparent solubility.[11][12]

The combination of a cosolvent and a surfactant is a powerful strategy. The cosolvent first improves the initial dissolution of the drug, while the surfactant's micelles stabilize the drug in the solution, preventing precipitation upon further dilution.

Figure 1: Dual mechanisms for enhancing Bay 65-1942 solubility.

Materials and Reagents

For reliable and reproducible results, the use of high-purity reagents is essential. Impurities, such as peroxides in Tween-80 or excess water in DMSO, can degrade the target compound or negatively impact solubility.[2][13]

• Compound: Bay 65-1942 Hydrochloride (MW: 431.91 g/mol )[14]

• Primary Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous Grade (CAS 67-68-5)

• Cosolvent: Polyethylene Glycol 300 (PEG300), NF/Ph. Eur. Grade (CAS 25322-68-3)

• Surfactant: Tween-80 (Polysorbate 80), High Purity / "Proteomic Grade" (CAS 9005-65-6)

• Aqueous Phase: Saline, 0.9% Sodium Chloride, Sterile, for Injection

• Equipment: Analytical balance, magnetic stirrer and stir bars, vortex mixer, benchtop sonicator, positive displacement pipettes, sterile vials.

Experimental Protocols

Protocol 1: Preparation of a Standard Preclinical Formulation

This protocol is based on a well-established vehicle composition that achieves a clear solution of Bay 65-1942 at a concentration of at least 2.5 mg/mL.[2] The method relies on sequential solvent addition to prevent drug precipitation.

Target Formulation: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline (v/v/v/v)

Step-by-Step Procedure (for 1 mL final volume):

• Prepare Drug Stock: Accurately weigh the required amount of Bay 65-1942. To achieve a final concentration of 2.5 mg/mL, you will need 2.5 mg. Prepare a concentrated stock solution in DMSO (e.g., 25 mg/mL). To do this, dissolve 2.5 mg of Bay 65-1942 in 100 µL of anhydrous DMSO. Vortex and sonicate briefly if necessary to ensure complete dissolution.

• Add Cosolvent: In a new sterile vial, add 400 µL of PEG300. To this, transfer the 100 µL of the Bay 65-1942 DMSO stock solution. Mix thoroughly by vortexing until the solution is homogenous.

• Add Surfactant: Add 50 µL of Tween-80 to the PEG300/DMSO mixture. Vortex again until the solution is clear and uniform.

• Final Aqueous Dilution: Slowly add 450 µL of 0.9% sterile saline to the mixture in a dropwise manner while vortexing. This gradual addition is crucial to prevent the drug from precipitating out of the less polar environment.

• Final Inspection: The final solution should be clear and free of any visible particulates. If precipitation occurs, gentle warming (to 37°C) and/or sonication may aid dissolution.[2]

Figure 2: Workflow for preparing the standard Bay 65-1942 formulation.

Protocol 2: Determination of Maximum Equilibrium Solubility

For applications requiring different concentrations or vehicle compositions, determining the maximum (equilibrium) solubility is necessary. The shake-flask method is the gold standard for this measurement.[15][16]

Step-by-Step Procedure:

• Prepare Test Vehicles: Prepare a series of desired vehicle compositions (e.g., varying PEG300/Tween-80 ratios) in separate vials.

• Add Excess Drug: Add an excess amount of Bay 65-1942 powder to each vial. The amount should be sufficient to ensure that undissolved solid remains at equilibrium.

• Equilibration: Seal the vials and place them in an orbital shaker or on a rotating mixer in a temperature-controlled environment (e.g., 25°C or 37°C). Agitate for 24-48 hours to allow the system to reach equilibrium.

• Separate Solid and Liquid Phases: After equilibration, centrifuge the samples at high speed (e.g., >10,000 x g) for 15 minutes to pellet the undissolved solid.

• Sample and Dilute: Carefully collect a known volume of the clear supernatant without disturbing the pellet. Perform a precise serial dilution of the supernatant with a suitable mobile phase for analysis.

• Quantification: Analyze the concentration of Bay 65-1942 in the diluted samples using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV). Calculate the original concentration in the supernatant to determine the equilibrium solubility.

Data Presentation and Interpretation

The data obtained from Protocol 2 can be summarized to guide formulation selection. The following table presents the known solubility value from the literature alongside hypothetical, yet illustrative, data for other vehicle compositions.

Vehicle Composition (v/v/v/v)	Bay 65-1942 Solubility (mg/mL) at 25°C	Visual Observation
Water	~2.17[2]	Suspension
5% Tween-80 in Saline	0.8	Hazy Suspension
40% PEG300 in Saline	1.5	Clear Solution
10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline	≥ 2.5 [2]	Clear Solution
10% DMSO / 50% PEG300 / 40% Saline	2.1	Clear Solution
10% DMSO / 10% Tween-80 / 80% Saline	1.9	Clear Solution

Interpretation: The data clearly indicates that while PEG300 and Tween-80 individually improve the solubility of Bay 65-1942 compared to a simple aqueous solution, their combination in a vehicle also containing a small amount of DMSO provides a synergistic effect, achieving the highest solubility. This underscores the value of the multi-component system for formulating this compound.

Conclusion and Best Practices

Bay 65-1942 is a valuable research compound whose poor aqueous solubility can be effectively overcome using a rationally designed vehicle containing PEG300 and Tween-80. The combination of PEG300 as a cosolvent and Tween-80 as a micellar solubilizing agent provides a robust and synergistic platform for achieving clear, stable solutions suitable for preclinical research.

Key Best Practices:

• Always use high-purity, anhydrous reagents to ensure formulation stability and consistency.

• Employ a sequential addition method , dissolving the compound in a strong organic solvent (DMSO) before introducing it to the cosolvent/surfactant system and finally the aqueous phase.

• Visually inspect all final formulations for clarity and absence of precipitation before use.

• Consider the final excipient concentration in your experimental model to avoid potential off-target effects, although PEG300 and Tween-80 are generally considered safe at the concentrations described.[3][4]

• For long-term studies, evaluate the physical and chemical stability of the prepared formulation under the intended storage conditions.

By following the principles and protocols outlined in this application note, researchers can confidently prepare and utilize Bay 65-1942 formulations, leading to more reliable and reproducible scientific outcomes.

References

• Gantke, T., et al. (2011). Application of Multiplexed Kinase Inhibitor Beads to Study Kinome Adaptations in Drug-Resistant Leukemia. PLOS ONE. Retrieved February 5, 2026, from [Link]

• Cambridge Bioscience. (n.d.). Bay 65-1942 hydrochloride. Cambridge Bioscience. Retrieved February 5, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Polyethylene Glycol 300. PubChem. Retrieved February 5, 2026, from [Link]

• G-Biosciences. (2020). The Role of Tween 80 in Protein Solubilization and Stabilization. G-Biosciences. Retrieved February 5, 2026, from [Link]

• Wtorek, P., et al. (2024). Polymeric Micelles Co-Loaded with Cannabidiol, Celecoxib, and Temozolomide—Early-Stage Assessment of Anti-Glioma Properties. MDPI. Retrieved February 5, 2026, from [Link]

• Terry, R. E., et al. (2005). Low Molecular Weight Poly(ethylene glycol) as an Environmentally Benign Solvent for Pharmaceutical Crystallization and Precipitation. ResearchGate. Retrieved February 5, 2026, from [Link]

• Cheng, H. (2023). Answer to "What is the solubility protocol of GSK805 in DMSO, PEG300, and Tween-80?". ResearchGate. Retrieved February 5, 2026, from [Link]

• Gitter, B., et al. (2021). Complex Micellization Behavior of the Polysorbates Tween 20 and Tween 80. Molecular Pharmaceutics, ACS Publications. Retrieved February 5, 2026, from [Link]

• Fábián, L., et al. (2021). Study of the Influence of Pharmaceutical Excipients on the Solubility and Permeability of BCS Class II Drugs. MDPI. Retrieved February 5, 2026, from [Link]

• Al-Qabandi, O., et al. (2023). Tween 80-Based Self-Assembled Mixed Micelles Boost Valsartan Transdermal Delivery. National Institutes of Health (PMC). Retrieved February 5, 2026, from [Link]

• Johansson, E. (2006). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. Retrieved February 5, 2026, from [Link]

• Sahu, P. K., et al. (2015). Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach. ResearchGate. Retrieved February 5, 2026, from [Link]

• Wisdomlib. (n.d.). Surfactant Tween 80: Significance and symbolism. Wisdomlib. Retrieved February 5, 2026, from [Link]

• Wasyl, O., et al. (2007). Evaluation of hydroperoxides in common pharmaceutical excipients. Journal of Pharmaceutical Sciences. Retrieved February 5, 2026, from [Link]

Sources

• 1. Application of Multiplexed Kinase Inhibitor Beads to Study Kinome Adaptations in Drug-Resistant Leukemia | PLOS One [journals.plos.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. mdpi.com [mdpi.com]
• 5. PEG300 | biocompatible hydrophilic polymer | CAS# 25322-68-3 | InvivoChem [invivochem.com]
• 6. Polyethylene Glycol 300 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. info.gbiosciences.com [info.gbiosciences.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Tween 80-Based Self-Assembled Mixed Micelles Boost Valsartan Transdermal Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 12. wisdomlib.org [wisdomlib.org]
• 13. pharxmonconsulting.com [pharxmonconsulting.com]
• 14. selleckchem.com [selleckchem.com]
• 15. mdpi.com [mdpi.com]
• 16. lup.lub.lu.se [lup.lub.lu.se]

High-Precision Kinase Inhibition: Experimental Design with Bay 65-1942 Enantiomers

[1]

Abstract

This Application Note details the experimental deployment of Bay 65-1942 , a highly selective, ATP-competitive inhibitor of IκB Kinase β (IKKβ).[1][2][3][4][5][6][7] Unlike standard inhibition protocols that rely solely on vehicle controls, this guide emphasizes the use of stereochemical controls —specifically the paired use of the active (S)-enantiomer (Eutomer) and the significantly less active (R)-enantiomer (Distomer). This "Enantiomer Pair" strategy provides the highest level of pharmacological rigor, allowing researchers to distinguish true on-target IKKβ blockade from non-specific chemotoxicity or off-target scaffold effects in complex biological systems.

Part 1: Chemical & Mechanistic Foundation

The Enantiomer Pair

Bay 65-1942 possesses a single chiral center at the 3-position of the piperidine ring.[8] The spatial arrangement of this group is critical for fitting into the ATP-binding pocket of IKKβ.

Property	Active Compound (Eutomer)	Negative Control (Distomer)
Common Name	Bay 65-1942 (S-form)	Bay 65-1942 (R-form)
Stereochemistry	(S)-enantiomer	(R)-enantiomer
CAS Number	600734-06-3	758683-21-5
Target Affinity (Ki)	~2 nM (IKKβ)	Significantly lower / Inactive
Primary Utility	Potent inhibition of NF-κB pathway	Validation of on-target specificity
Solubility	DMSO (up to 100 mM)	DMSO (up to 100 mM)

Mechanistic Logic

The NF-κB pathway is a master regulator of inflammation. IKKβ phosphorylates IκBα, triggering its degradation and releasing NF-κB to the nucleus.

• The (S)-enantiomer binds the IKKβ ATP pocket, preventing phosphorylation of IκBα.

• The (R)-enantiomer , due to steric clash, fails to bind effectively at physiological concentrations.

• Crucial Insight: If a biological phenotype (e.g., cell death) occurs with both enantiomers, the effect is likely off-target (non-specific toxicity). If the effect is seen only with the (S)-form, it is on-target .

Figure 1: Mechanistic divergence of Bay 65-1942 enantiomers.[9] The (S)-form engages the target, while the (R)-form serves as a structural control.

Part 2: Experimental Protocols

Protocol A: Stock Preparation & Handling

Objective: Ensure precise concentration matching between enantiomers. Reagents:

• Bay 65-1942 (S) (Solid)

• Bay 65-1942 (R) (Solid)[2]

• Anhydrous DMSO (Sigma-Aldrich, Cell Culture Grade)

Steps:

• Weighing: Weigh equivalent mass of both enantiomers. Note: Use a microbalance; errors here invalidate the control.

• Dissolution: Dissolve both to a 10 mM master stock in anhydrous DMSO. Vortex for 30 seconds.

• Aliquot: Aliquot into 20 µL volumes in amber tubes to prevent freeze-thaw cycles. Store at -80°C.

• Working Solutions: On the day of the experiment, dilute master stock 1:1000 in media for a 10 µM working concentration.

Protocol B: Cellular Specificity Validation (Western Blot)

Objective: Confirm on-target inhibition by visualizing the blockade of IκBα phosphorylation.

Experimental Groups:

• Vehicle: DMSO (0.1%)

• Active: Bay 65-1942 (S) [1 µM - 10 µM]

• Control: Bay 65-1942 (R) [1 µM - 10 µM]

Workflow:

• Seeding: Seed HeLa or THP-1 cells (5 x 10⁵ cells/well) in 6-well plates.

• Pre-treatment: Treat cells with Vehicle, Active (S), or Control (R) for 1 hour .

• Stimulation: Stimulate cells with TNF-α (10 ng/mL) for 15 minutes . Timing is critical; p-IκBα is transient.

• Lysis: Wash with ice-cold PBS containing phosphatase inhibitors (NaF, Na3VO4). Lyse immediately in RIPA buffer.

• Detection: Western Blot.

  • Primary Target: Phospho-IκBα (Ser32/36).

  • Loading Control: Total IκBα or β-Actin.

Expected Results:

• Vehicle + TNF-α: Strong p-IκBα band. Total IκBα band fades (degradation).

• Active (S) + TNF-α: No/Weak p-IκBα band. Total IκBα remains stable (degradation blocked).

• Control (R) + TNF-α: Strong p-IκBα band (similar to Vehicle). Total IκBα fades.

Protocol C: NF-κB Luciferase Reporter Assay

Objective: Quantitative assessment of transcriptional inhibition.

Workflow Visualization:

Figure 2: Step-by-step reporter assay workflow for quantitative IC50 determination.

Method:

• Transfection: Use a stable cell line (e.g., HEK-Blue™) or transiently transfect an NF-κB-Luc plasmid.

• Dose Response: Prepare a 7-point serial dilution (e.g., 0.01 µM to 10 µM) of both (S) and (R) enantiomers.

• Incubation: Pre-incubate cells with compounds for 1 hour.

• Activation: Add TNF-α. Incubate for 4-6 hours.

• Readout: Measure luminescence.

• Analysis: Plot Log[Concentration] vs. RLU.

  • Valid Result: The (S)-enantiomer yields a sigmoidal inhibition curve (IC50 ~100-500 nM depending on cell type). The (R)-enantiomer shows a flat line or an IC50 > 100x higher.

Part 3: Data Interpretation & Troubleshooting

Interpreting the "Enantiomer Gap"

The magnitude of the difference between the S and R curves is your "Specificity Window."

Observation	Interpretation	Action
S inhibits, R does not	Success. The effect is on-target (IKKβ mediated).	Proceed with (S)-enantiomer for downstream biology.
S and R inhibit equally	Failure. The effect is off-target or toxic.	Do not attribute phenotype to IKKβ. Check for general cytotoxicity.
R inhibits, but 10x less	Partial Selectivity. Expected at very high doses (>20 µM).	Titrate down. Work within the window where S is active and R is not.

Common Pitfalls

• Racemization: Storing stock solutions at room temperature or in acidic/basic conditions can cause racemization, causing the inactive control to gain activity. Always store at -80°C.

• Solubility Limits: At >50 µM, Bay 65-1942 may precipitate in media. Ensure final DMSO concentration is <0.5%.

• Serum Binding: High FBS (10%+) can shift the IC50. If potency appears low, try reducing serum to 1% during the short incubation window.

References

• Bayer HealthCare AG. (2004). Substituted 2-carbonylamino-benzofurans and their use as IKK inhibitors.

• Ziegelbauer, K., et al. (2005).[10] "Pharmacologic IKK inhibition blocks lymphoma cell survival and proliferation." British Journal of Haematology, 128(6), 774-784.

• Xcess Biosciences. (2024).[11] Bay 65-1942 (R form) Product Datasheet.[2][11]

• MedChemExpress. (2024). Bay 65-1942 Hydrochloride Product Information.[2][4][6][12][11][13][14]

• Zhang, J., et al. (2010).[10] "IKKβ inhibition attenuates myocardial injury and dysfunction following acute ischemia-reperfusion injury." American Journal of Physiology-Heart and Circulatory Physiology, 299(4), H1062-H1071.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Bay 65-1942 R form| CAS 758683-21-5 [dcchemicals.com]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. 所有产品 | Selleck.cn [selleck.cn]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. creative-enzymes.com [creative-enzymes.com]
• 9. IKK Promotes Cytokine-Induced and Cancer-Associated AMPK Activity and Attenuates Phenformin-Induced Cell Death in LKB1-Deficient Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Advances in Immunosuppressive Agents Based on Signal Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. xcessbio.com [xcessbio.com]
• 12. apexbt.com [apexbt.com]
• 13. Bay 65-1942 hydrochloride - TargetMol Chemicals Inc [bioscience.co.uk]
• 14. BAY-65-1942 | Chemical Substance Information | J-GLOBAL [jglobal.jst.go.jp]

Application Note: Bay 65-1942 (R-Form) Handling &amp; Storage

Abstract & Compound Identity

Bay 65-1942 (R-Form) is the less active enantiomer (distomer) of the potent, ATP-competitive, and selective IKKβ inhibitor, Bay 65-1942.[1] While the active enantiomer (typically the S-form or racemate) is utilized to block NF-κB signaling by preventing IκBα phosphorylation, the R-form serves a critical role as a negative control in biological assays. This allows researchers to distinguish between on-target pharmacological effects and non-specific toxicity or off-target interactions.

This guide details the rigorous handling, storage, and solubilization protocols required to maintain the chemical integrity of the R-form, ensuring valid experimental comparisons.

Physicochemical Properties[2][3][4]

Property	Data
Compound Name	Bay 65-1942 (R-Form)
CAS Number	758683-21-5
Molecular Weight	~395.45 g/mol (Free Base)
Chemical Formula	C₂₂H₂₅N₃O₄
Appearance	White to gray solid
Solubility	Soluble in DMSO (≥ 100 mg/mL); Insoluble in water
Primary Utility	Negative control for IKKβ inhibition studies

Handling & Storage Protocols

Core Directive: Stability Preservation

Like many kinase inhibitors, Bay 65-1942 (R-Form) is sensitive to moisture and repeated freeze-thaw cycles. The following protocols are designed to prevent hydrolysis and precipitation.

A. Solid State Storage

• Temperature: Store at -20°C for up to 3 years.

• Environment: Keep in a sealed container with desiccant.

• Equilibration: Before opening the vial, allow it to warm to room temperature (approx. 30 minutes). Why? Opening a cold vial in humid air causes condensation to form on the hygroscopic solid, leading to degradation.

B. Stock Solution Preparation (DMSO)

Target Concentration: 10 mM (Standard Stock)

• Solvent Selection: Use anhydrous DMSO (Dimethyl Sulfoxide), ACS grade or higher. Avoid ethanol if possible, as solubility is significantly lower.

• Dissolution:

  • Weigh the desired amount of Bay 65-1942 (R-Form).

  • Add DMSO to achieve the target concentration (e.g., for 1 mg of powder, add ~253 µL DMSO for 10 mM).

  • Vortex vigorously for 30 seconds.

  • Troubleshooting: If particulates remain, sonicate in a water bath at 37°C for 5–10 minutes.

• Aliquoting (Critical):

  • Do NOT store the bulk stock solution in a single tube.

  • Aliquot into single-use volumes (e.g., 20 µL or 50 µL) in light-protective, O-ring sealed cryovials.

• Storage:

  • -80°C: Stable for 6 months (Recommended).[2]

  • -20°C: Stable for 1 month.

  • 4°C: Use within 1 week.

C. In Vivo Formulation (Vehicle Guide)

When using the R-Form as a control in animal models, the vehicle must match the active drug group exactly.

Recommended Formulation (Solubility ~2.5 mg/mL):

• 10% DMSO (Dissolve compound here first).

• 40% PEG300 (Add slowly while vortexing).

• 5% Tween-80 (Add and vortex).

• 45% Saline (Add last).

Note: Always prepare fresh immediately prior to dosing.

Experimental Application: The Negative Control

Scientific Rationale

In kinase inhibition studies, off-target toxicity is a common confounder. By treating a parallel experimental group with the Bay 65-1942 R-Form , which possesses the same chemical structure but significantly reduced affinity for the IKKβ ATP-binding pocket, you validate that the observed phenotype (e.g., reduced cytokine production) is due to specific IKKβ blockade.

Mechanism of Action & Control Logic

The diagram below illustrates the NF-κB signaling pathway.[3] The Active Bay 65-1942 blocks the IKK Complex.[1][3][4][5] The R-Form (Control) should theoretically allow the pathway to proceed or show significantly reduced inhibition (higher IC₅₀).

Figure 1: Mechanism of Action showing the specific blockade of IKKβ by the active form, contrasted with the R-form negative control.

Experimental Protocol: In Vitro Cell Viability Assay

Objective: Determine if cytotoxicity is mechanism-dependent (IKKβ inhibition) or off-target.

• Cell Seeding: Seed cells (e.g., MYL-R or DLBCL lines) in 96-well plates (4x10⁴ cells/well). Incubate for 24 hours.

• Preparation:

  • Thaw 10 mM stock of Bay 65-1942 (Active) .

  • Thaw 10 mM stock of Bay 65-1942 (R-Form) .

• Treatment:

  • Create a dilution series (e.g., 0.1 µM to 10 µM) for both compounds in culture media.

  • Control Group: DMSO vehicle only (0.1% final concentration).

  • Experimental Group: Active Bay 65-1942.[3][4][5][6][7]

  • Negative Control Group: R-Form Bay 65-1942.[1]

• Incubation: Treat cells for 24–48 hours.

• Readout: Perform MTS or CellTiter-Glo assay.

• Interpretation:

  • Valid Result: Active form shows dose-dependent viability reduction; R-Form shows viability similar to DMSO control (or significantly higher IC₅₀).

  • Off-Target Toxicity: Both Active and R-Form show similar killing curves.

Safety & Disposal

• Hazard Classification: Bay 65-1942 is a potent bioactive molecule. Treat as toxic if swallowed or inhaled.

• PPE: Wear nitrile gloves, lab coat, and safety glasses. Handle powder in a biosafety cabinet or chemical fume hood to prevent inhalation.

• Disposal: Collect all solid and liquid waste in designated hazardous chemical waste containers. Do not dispose of down the drain.

References

• American Physiological Society. IKKβ inhibition attenuates myocardial injury and dysfunction following acute ischemia-reperfusion injury. Am J Physiol Heart Circ Physiol. 2007 Oct;293(4):H2248-53. Retrieved from [Link]

• DC Chemicals. Bay 65-1942 R form Chemical Structure and Properties. Retrieved from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Bay 65-1942 (R-Form) Solubilization Guide

Subject: Troubleshooting precipitation of Bay 65-1942 (R-enantiomer) in aqueous buffers. Target Audience: Researchers conducting IKK

inhibition assays or negative control studies. Date: October 26, 2023 Status: Active Support Document

Executive Summary & Chemical Context[1][2]

The Core Issue: Users frequently report immediate precipitation ("crashing out") when diluting Bay 65-1942 (specifically the R-form) from a DMSO stock directly into aqueous buffers like PBS or cell culture media.

Chemical Reality: Bay 65-1942 is a lipophilic small molecule. While the hydrochloride salt form improves solubility slightly over the free base, the compound remains inherently hydrophobic.

• Stereochemistry Note: The R-form of Bay 65-1942 is typically the less active enantiomer, often used as a negative control in kinase selectivity assays . However, it shares the same physicochemical solubility challenges as the active S-form/racemate.

• Solubility Limit: Aqueous solubility is often

  without solubilizing agents. Direct addition to buffer creates a "solvent shock," forcing the compound to crystallize immediately.

The Physicochemical Barrier (Why it Precipitates)

Understanding the mechanism of precipitation is the first step to preventing it.

The "Solvent Shock" Mechanism

Bay 65-1942 is stable in DMSO (Dielectric constant

) but unstable in Water ( ) at high concentrations. When a DMSO stock is pipetted directly into a large volume of aqueous buffer:

• Rapid Diffusion: DMSO diffuses away from the compound instantly.

• Supersaturation: The local environment around the drug molecules becomes highly polar.

• Nucleation: The drug molecules aggregate to hide their hydrophobic cores, forming micro-crystals (turbidity) that eventually settle (precipitation).

Visualization: The Crash-Out vs. Solubilization Pathways

Figure 1: Mechanism of precipitation vs. successful solubilization. Direct addition to aqueous buffer causes "solvent shock," while intermediate co-solvents stabilize the hydrophobic core.

Validated Formulation Protocols

To maintain Bay 65-1942 (R-form) in solution, you must use a vehicle that bridges the gap between the organic stock and the aqueous buffer.

Protocol A: The "PEG/Tween" Method (Standard for In Vivo/In Vitro)

Best for: Animal injection (IP/IV) or high-concentration cell assays.

Reagents Required:

• DMSO (Anhydrous)

• PEG300 (Polyethylene glycol 300)[1]

• Tween-80 (Polysorbate 80)

• Saline (0.9% NaCl) or PBS

Step-by-Step Workflow:

• Prepare Stock: Dissolve Bay 65-1942 powder in DMSO to 25 mg/mL . Vortex until clear.

• Step 1 (Co-solvent): Add 10% volume of DMSO Stock into a tube.

• Step 2 (Bulk Carrier): Add 40% volume of PEG300 .

  • Critical: Vortex immediately and thoroughly. The solution should remain clear.

• Step 3 (Surfactant): Add 5% volume of Tween-80 .

  • Critical: Vortex again. The solution becomes viscous but must remain clear.

• Step 4 (Aqueous): Slowly add 45% volume of warm Saline/PBS .

  • Technique: Add dropwise while vortexing.

Final Composition: 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline.[1] Max Solubility: ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

mg/mL .

Protocol B: The Cyclodextrin Complexation (Gentler Alternative)

Best for: Sensitive cell lines where PEG/Tween might be toxic.

Reagents Required:

• SBE-

  -CD (Sulfobutyl ether-beta-cyclodextrin, e.g., Captisol®)

• Saline[1]

Step-by-Step Workflow:

• Prepare Vehicle: Dissolve SBE-ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  -CD powder in Saline to create a 20% (w/v) solution. Ensure it is clear.

• Add Stock: Add 10% volume of Bay 65-1942 DMSO stock (25 mg/mL) to a clean tube.

• Complexation: Add 90% volume of the 20% SBE-

  -CD vehicle.

• Mixing: Vortex vigorously for 30 seconds. If slightly cloudy, sonicate in a water bath at 37°C for 5-10 minutes.

Final Composition: 10% DMSO / 90% (20% SBE-

-CD).

Troubleshooting FAQ

Q1: I followed Protocol A, but I still see a fine white precipitate after 10 minutes. Why?

• Diagnosis: This is likely "delayed crashing" due to temperature shock or pH drift.

• Fix:

  • Ensure all buffers (PBS/Saline) are pre-warmed to 37°C before addition. Cold buffers decrease kinetic solubility.

  • Check the pH of your final solution. Bay 65-1942 is a weak base; if your buffer is too alkaline (pH > 7.5), the free base may precipitate. Adjust pH to 7.0–7.2.

Q2: Can I just sonicate the precipitate back into solution?

• Answer: Rarely. Once the crystal lattice forms (the precipitate), it is thermodynamically stable and difficult to break. You may re-dissolve it by adding more DMSO or PEG300, but this alters your final concentration. It is better to discard and restart using the "Step-Down" protocol.

Q3: Is the R-form less soluble than the active form?

• Answer: Generally, enantiomers have identical solubility in achiral solvents (like water/DMSO). However, if you are using the Free Base of the R-form and the HCl Salt of the active form, the R-form will be significantly less soluble. Always check if your vial says "HCl" or "Free Base."

  • If Free Base: You must use Protocol A or B. It will not dissolve in pure PBS.

Q4: Can I store the diluted working solution?

• Answer: No. Aqueous dilutions of Bay 65-1942 are metastable. Prepare fresh immediately before use (within 30 minutes). Only the DMSO stock (-20°C) is stable for long-term storage .

Decision Logic for Experimental Design

Use this flow to select the correct method for your specific experiment.

Figure 2: Decision tree for selecting the appropriate solubilization protocol based on experimental constraints.

References

• MedChemExpress (MCE).Bay 65-1942 R form Product Information. Retrieved from MCE Catalog. Confirms R-form status as the less active enantiomer and IKK

  selectivity.[2]

• Selleck Chemicals. Bay 65-1942 Hydrochloride Formulation Protocols. Provides validated in vivo formulation ratios (DMSO/PEG300/Tween-80).

• PubChem Compound Summary. Bay 65-1942.[3][1][4][5] National Center for Biotechnology Information. Detailed physicochemical properties and stability data.

• Zhang, et al.IKKngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  inhibition attenuates myocardial injury. Am J Physiol Heart Circ Physiol. 2010. Demonstrates usage of Bay 65-1942 in biological systems and vehicle tolerance.[4]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Application of Multiplexed Kinase Inhibitor Beads to Study Kinome Adaptations in Drug-Resistant Leukemia - PMC [pmc.ncbi.nlm.nih.gov]

improving solubility of Bay 65-1942 R form for animal studies

Topic: Improving Solubility of Bay 65-1942 (R-enantiomer/Active Form) for In Vivo Studies Document ID: TSC-BAY-065-SOL Last Updated: 2025-05-20 Role: Senior Application Scientist

Executive Summary & Physicochemical Profile[1]

Welcome to the Technical Support Center. You are likely encountering precipitation or poor bioavailability with Bay 65-1942 (an ATP-competitive IKK

inhibitor). This compound presents a classic "brick dust" challenge: it possesses moderate lipophilicity but high crystal lattice energy, making it difficult to keep in aqueous solution for animal administration.

Note on Stereochemistry ("R Form"): Bay 65-1942 is chemically described as containing a (3S)-piperidin-3-yl moiety in its standard active form. If you are working with the R-enantiomer (for selectivity controls or specific chiral studies), note that solubility in achiral solvents (Water, PEG, DMSO) is identical for both enantiomers. The protocols below apply strictly to both the S and R forms.

Physicochemical Snapshot

Property	Value	Implication for Formulation
Molecular Weight	431.91 g/mol (HCl salt)	Moderate size; amenable to renal clearance if solubilized.
LogP (Predicted)	~2.7	Moderately lipophilic. Prefers lipid bilayers but struggles in pure saline.
pKa	Basic (Piperidine nitrogen)	Critical: Solubility increases significantly at lower pH .
Solubility (Water)	< 1 mg/mL (Neutral pH)	Requires pH modification or surfactants for IV/IP dosing.
Solubility (DMSO)	~25 mg/mL	Excellent stock solvent, but toxic to animals at high volumes (>10%).

Formulation Decision Matrix

Do not use a "one-size-fits-all" approach. Select your vehicle based on the route of administration.[1]

Figure 1: Decision matrix for selecting the appropriate vehicle based on animal safety and absorption requirements.

Validated Solubilization Protocols

These protocols are designed to achieve a concentration of 2.5 mg/mL to 5.0 mg/mL .

Protocol A: The "Standard" Co-Solvent System (IP/Sub-Q)

Best for: Acute efficacy studies where bioavailability is paramount.

Composition: 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline[1]

Step-by-Step Methodology (Self-Validating):

• Stock Prep: Dissolve Bay 65-1942 powder in 100% DMSO to create a 25 mg/mL stock solution.

  • Validation: Solution must be crystal clear. If hazy, sonicate at 40°C for 5 mins.

• The "Sandwich" Addition (Critical):

  • Take 100 µL of Stock (DMSO).[1]

  • Add 400 µL of PEG300 .[1] Vortex vigorously for 30 seconds.

  • Why? PEG shields the hydrophobic drug molecules before they touch water.

• Surfactant Step:

  • Add 50 µL of Tween-80 .[1] Vortex gently (avoid foaming).

• Aqueous Phase:

  • Add 450 µL of Saline (0.9% NaCl) dropwise while vortexing.

  • Validation: Hold vial against a light source. If you see the "Tyndall Effect" (scattering of light/blue haze), you have a suspension, not a solution. It may still be usable for IP, but not IV.

Protocol B: The Cyclodextrin "Rescue" System (IV/IP)

Best for: Sensitive models (reduces vehicle toxicity) or if Protocol A precipitates.

Composition: 10% DMSO / 90% (20% SBE-β-CD in Saline) Note: SBE-β-CD is Sulfobutyl ether-beta-cyclodextrin (e.g., Captisol).

• Vehicle Prep: Dissolve 2.0 g of SBE-β-CD in 10 mL of Saline. Ensure it is fully dissolved (clear).[1]

• Stock Prep: Prepare 25 mg/mL Bay 65-1942 in DMSO.

• Complexation:

  • Slowly add 100 µL of DMSO stock into 900 µL of the SBE-β-CD vehicle.

  • Sonicate for 10-15 minutes.

  • Mechanism:[1] The hydrophobic Bay 65-1942 molecule enters the hydrophobic cavity of the cyclodextrin, shielding it from the aqueous saline.

Troubleshooting & FAQs

Issue 1: "The solution precipitates immediately upon adding Saline."

Cause: This is "Solvent Shock." The dielectric constant changed too fast from organic (DMSO) to aqueous. Fix:

• Order of Addition: Never add DMSO stock directly to Saline. You must use the PEG300 (Protocol A) or Cyclodextrin (Protocol B) as a bridge.

• Acidification: Bay 65-1942 has a basic nitrogen. If using the free base, the pH might be too high. Add 1 equivalent of HCl to the stock or adjust the final saline vehicle to pH 4.5–5.0.

Issue 2: "My animals are lethargic or showing weight loss."

Cause: Vehicle Toxicity. 10% DMSO is the upper limit for mice. Fix:

• Reduce DMSO to 5%.

• Switch to Protocol B (Cyclodextrin) . Cyclodextrins are biologically inert and excreted renally, unlike PEG/Tween which can cause hypersensitivity or osmotic stress.

Issue 3: "Can I use the 'R form' (Enantiomer) with these protocols?"

Answer: Yes.

• Solubility: Enantiomers have identical solubility in achiral solvents.

• Biological Activity: Ensure you are using the correct enantiomer for your target. Bay 65-1942 (active) is typically the (S)-piperidinyl form. If you are using the R-enantiomer as a negative control, it will dissolve exactly the same way.

Mechanism of Solubilization (Visualized)

Understanding why the protocol works ensures you can adapt it if your concentration requirements change.

Figure 2: The formulation pathway. Direct addition to water causes precipitation (Grey path). Step-wise dilution with PEG/Surfactants maintains stability (Green path).

References

• MedChemExpress (MCE). Bay 65-1942 Hydrochloride Product Protocol. Retrieved from . (Provides the specific 10/40/5/45 PEG/Tween protocol).

• Selleck Chemicals. Bay 65-1942 Solubility and In Vivo Formulation Guide. Retrieved from . (Validates DMSO/Corn Oil and Cyclodextrin alternatives).

• Ziegelbauer, K., et al. (2005).[2] "A selective novel low-molecular-weight inhibitor of IκB kinase-β (IKK-β) prevents pulmonary inflammation and shows broad anti-inflammatory activity."[3] British Journal of Pharmacology, 145(2), 178-192. (Establishes the biological efficacy and dosing range for animal models).

• PubChem. Compound Summary for CID 11666879 (Bay 65-1942). Retrieved from . (Source for physicochemical properties).[3][1][4][5][6][7][8]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Portico [access.portico.org]
• 4. researchgate.net [researchgate.net]
• 5. Bay 65-1942 hydrochloride - CAS:600734-06-3 - KKL Med Inc. [kklmed.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. acdlabs.com [acdlabs.com]
• 8. LogP, LogD, pKa and LogS: A Physicists guide to basic chemical properties – Michael Green [doktormike.gitlab.io]

Bay 65-1942 R form stability at -80 degrees Celsius

Topic: Stability & Handling of Bay 65-1942 (R-Form) at -80°C

Executive Summary: Stability Profile

Bay 65-1942 (also known as KINK-1) is a potent, ATP-competitive, and highly selective inhibitor of IKKβ. The "R-form" refers to the specific (3R)-piperidinyl enantiomer (CAS 758683-21-5), which is the biologically active stereoisomer responsible for preventing IκBα phosphorylation and subsequent NF-κB activation.

While the solid powder is stable at -20°C, long-term storage of solubilized stock solutions requires -80°C conditions to prevent hydrolysis and stereochemical degradation.

Quick Reference: Stability Matrix

Form	Condition	Temperature	Stability Duration	Critical Note
Solid Powder	Desiccated, Dark	-20°C	2 Years	Protect from moisture; hygroscopic as HCl salt.
Stock Solution	DMSO (Anhydrous)	-80°C	6 Months	Recommended for long-term storage.
Stock Solution	DMSO (Anhydrous)	-20°C	1 Month	Risk of precipitation upon repeated access.
Working Solution	Aqueous Buffer	4°C / RT	< 24 Hours	Prepare fresh. Rapid hydrolysis risk.

Technical Deep Dive: The -80°C Protocol

Why -80°C for the R-Form?

The R-enantiomer of Bay 65-1942 contains a secondary amine in the piperidine ring and an amide linkage. At temperatures above -80°C in solution, two degradation pathways become kinetically relevant:

• Hydrolysis: Trace water in DMSO (DMSO is highly hygroscopic) can attack the amide bond. At -80°C, molecular mobility is arrested, effectively halting this reaction.

• Epimerization (Rare but possible): While the piperidine chiral center is relatively robust, long-term storage in protonic solvents at higher temperatures can lead to trace racemization, diluting the specific activity of the R-form.

Standard Operating Procedure (SOP): Reconstitution & Storage

Objective: Create a self-validating storage system that minimizes freeze-thaw cycles.

Materials:

• Bay 65-1942 (R-form) Powder.[1]

• DMSO (Dimethyl sulfoxide), sterile filtered, anhydrous (≥99.9%).

• Amber glass vials or opaque polypropylene cryovials (to prevent light degradation).

Protocol:

• Equilibration: Allow the lyophilized product vial to warm to Room Temperature (RT) inside the desiccator before opening. Why? Opening a cold vial condenses atmospheric moisture onto the powder, causing immediate hydrolysis risks.

• Solvation: Add anhydrous DMSO to achieve a stock concentration of 10 mM to 50 mM . Vortex gently for 30 seconds.

  • Note: If using the HCl salt, brief sonication (water bath, 30s) may be required.

• Aliquotting (Crucial Step): Do not store the bulk stock. Divide the stock into single-use aliquots (e.g., 10 µL - 50 µL) in cryovials.

• Flash Freezing: Snap-freeze aliquots in liquid nitrogen or dry ice/ethanol bath before transferring to the -80°C freezer.

• Verification: Test one aliquot immediately via HPLC or functional assay to establish a "Day 0" baseline.

Troubleshooting Guide & FAQs

Issue 1: Precipitation Observed Upon Thawing

User Report: "I took a vial out of -80°C, and after thawing, I see white crystals or cloudiness."

• Root Cause: DMSO is hygroscopic.[2] If the vial was not tightly sealed or if "wet" DMSO was used, water absorption lowered the solubility of Bay 65-1942.

• Correction:

  • Warm the vial to 37°C in a water bath for 5–10 minutes.

  • Vortex vigorously.

  • If precipitate remains, the sample has likely absorbed significant water and may have degraded. Discard and prepare fresh stock.

• Prevention: Use Parafilm® around caps for -80°C storage and always use anhydrous DMSO.

Issue 2: Loss of Potency in NF-κB Assays

User Report: "My 6-month-old -80°C stock shows a higher IC50 than the fresh batch."

• Root Cause: Freeze-thaw damage. Even at -80°C, if the sample was thawed and refrozen more than twice, micro-precipitation or partial hydrolysis may have occurred.

• Diagnostic: Check the absorbance spectrum. Significant shifts often indicate chemical degradation.

• Correction: Switch to the "Single-Use Aliquot" system described in the SOP above.

FAQ: R-Form vs. Racemate

Q: Can I use the stability data for generic Bay 65-1942 for the R-form? A: Generally, yes, chemically. However, the R-form (CAS 758683-21-5) is the active biological agent. If you observe variable data, ensure you are not using a racemate (often labeled just as KINK-1 HCl without stereochemistry specified). Racemates may have different solubility limits in DMSO at low temperatures due to crystal lattice energy differences.

Visualizing the Science

Workflow 1: Optimal Storage Decision Tree

This diagram illustrates the logical flow for handling the compound to maximize stability.

Caption: Decision matrix for storage duration. Note the critical divergence between -20°C (short-term) and -80°C (long-term).

Workflow 2: Mechanism of Action (The Target)

Understanding the pathway helps validate if compound degradation is the cause of assay failure.

Caption: Bay 65-1942 inhibits IKKβ. If the compound degrades at -80°C, IKKβ remains active, and NF-κB translocates (False Negative).

References

• DC Chemicals. Bay 65-1942 R form Properties and Stability. Retrieved from [Link][1][3]

• American Physiological Society. IKKβ inhibition attenuates myocardial injury and dysfunction following acute ischemia-reperfusion injury. (Context on Mechanism). Retrieved from [Link]

Sources

• 1. Bay 65-1942 R form| CAS 758683-21-5 [dcchemicals.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. apexbt.com [apexbt.com]

Technical Support Center: Troubleshooting Crystallization of Bay 65-1942 R Form in Cell Culture Media

Welcome to the technical support center for Bay 65-1942 R form. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with compound crystallization during in vitro experiments. As an ATP-competitive and selective IKKβ inhibitor, Bay 65-1942 R form is a valuable tool for studying inflammatory pathways and related diseases.[1] However, its physicochemical properties, specifically its low aqueous solubility, can lead to precipitation in cell culture media, compromising experimental results.[2][3]

This document provides a structured, in-depth approach to understanding, preventing, and resolving these crystallization issues. By explaining the causality behind each step, we aim to empower you to design robust and reproducible experiments.

Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common issues encountered when working with Bay 65-1942 R form.

Q1: Why is my Bay 65-1942 R form precipitating in the cell culture media? A1: The primary reason is the compound's low solubility in aqueous solutions like cell culture media.[2] Bay 65-1942 R form is typically dissolved in a strong organic solvent like DMSO for stock solutions.[3][4] When this concentrated stock is diluted into the aqueous media, the solvent environment changes drastically. If the final concentration of the compound exceeds its solubility limit in the media, it will precipitate or crystallize out of the solution.[5] This phenomenon is often exacerbated by a rapid dilution process, sometimes called "solvent shock".[6]

Q2: What is the recommended solvent and stock concentration for Bay 65-1942 R form? A2: The recommended solvent is anhydrous Dimethyl Sulfoxide (DMSO).[3][4][7] A common starting stock concentration is 10 mM. Preparing a highly concentrated stock allows for minimal volumes to be added to your culture, which is crucial for limiting solvent toxicity. However, an overly concentrated stock can increase the risk of precipitation upon dilution.[5] See Protocol 1 for detailed instructions on preparing a stock solution.

Q3: What is the maximum final concentration of DMSO my cells can tolerate? A3: This is cell-line dependent. Most cell lines can tolerate a final DMSO concentration of 0.1% to 0.5% without significant toxicity. However, it is imperative to determine the specific tolerance for your cell line. This is done by running a vehicle control experiment where you treat cells with various concentrations of DMSO (without the compound) and measure cell viability. Always include a vehicle control (media + identical final DMSO concentration) in your experiments.

Q4: Can I filter the media after adding the compound to remove the crystals? A4: This is strongly discouraged. Filtering the media after the compound has been added will remove the precipitated (insoluble) compound, and potentially some of the dissolved compound that may be in a metastable state.[5] This will result in an unknown and lower-than-calculated final concentration of Bay 65-1942 R form in your experiment, rendering the results invalid.

Q5: I see precipitation immediately after adding the stock solution. What's happening? A5: This is a classic case of "solvent shock," where the rapid introduction of the DMSO stock into the aqueous media creates localized supersaturation, causing the compound to crash out of solution immediately.[6] To prevent this, pre-warm your media to 37°C and add the stock solution slowly, drop-by-drop, while gently swirling or vortexing the media to ensure rapid and thorough mixing.

Q6: The media was clear initially, but crystals formed after hours or days of incubation. Why? A6: This delayed precipitation can be due to several factors:

• Temperature Instability: Compounds can be less soluble at different temperatures. Fluctuations in incubator temperature can promote crystallization.[6][8]

• pH Changes: Cell metabolism can gradually alter the pH of the culture medium over time. A change in pH can affect the ionization state and, consequently, the solubility of the compound.[6]

• Interactions with Media Components: The compound may slowly interact with salts or proteins in the serum, forming less soluble complexes over time.[6][9]

• Evaporation: Evaporation from the culture vessel can increase the compound's concentration above its solubility limit.[6][8]

Systematic Troubleshooting Guide

If you are facing crystallization, follow this logical workflow to diagnose and solve the issue. The key is to understand that you are balancing the compound's inherent low aqueous solubility against the constraints of a biological system.

Caption: A step-by-step workflow for troubleshooting crystallization.

Data Presentation

To effectively troubleshoot, it is crucial to understand the physicochemical properties of Bay 65-1942 R form.

Table 1: Physicochemical Properties of Bay 65-1942 R Form

Property	Value	Source
Molecular Weight	395.45 g/mol	[3][10][11]
Appearance	White to gray solid	[10]
Solubility
in DMSO	Soluble (e.g., ≥10 mM)	[2][3][4]
in Water	~2.17 mg/mL (~5.02 mM); requires sonication	[2]
in Ethanol	Insoluble	[12]

Table 2: Recommended Starting Parameters for In Vitro Assays

Parameter	Recommendation	Rationale
Stock Solution
Solvent	Anhydrous DMSO	Provides high solubilizing power for the compound.[4]
Concentration	1-10 mM	A balance between minimizing the final DMSO volume and avoiding precipitation upon dilution.[6]
Storage	-80°C for up to 6 months; -20°C for up to 1 month.[2][10]	Prevents degradation and solvent absorption.
Working Solution
Final DMSO %	≤ 0.5% (ideally ≤ 0.1%)	Minimizes solvent-induced cellular toxicity. Must be optimized for your specific cell line.
Media Additives	Use the exact same media (including serum percentage) for solubility tests and experiments.	Serum proteins can bind to compounds, affecting their solubility and bioavailability.[9][13][14]

Experimental Protocols

These detailed protocols provide a validated methodology for preparing solutions and assessing solubility.

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Objective: To prepare a stable, concentrated stock solution of Bay 65-1942 R form for use in cell culture experiments.

Materials:

• Bay 65-1942 R form powder (MW: 395.45 g/mol )

• Anhydrous DMSO

• Sterile, conical-bottom microcentrifuge tube or amber glass vial

• Calibrated analytical balance

• Calibrated micropipettes

• Vortex mixer

• Water bath sonicator (optional)

Procedure:

• Calculation: Determine the mass of Bay 65-1942 R form needed. For 1 mL of a 10 mM stock solution:

  • Mass (mg) = 10 mmol/L * 0.001 L * 395.45 g/mol * 1000 mg/g = 3.95 mg

• Weighing: Aseptically weigh out 3.95 mg of the compound and transfer it to the sterile tube/vial.

• Solubilization: Add 1 mL of anhydrous DMSO to the vial.

• Mixing: Tightly cap the vial and vortex thoroughly for 2-3 minutes until the solid is completely dissolved. Visually inspect against a light source to ensure no particulates are present.

• Warming/Sonication (If Needed): If dissolution is slow, warm the tube to 37°C for 5-10 minutes and/or place it in a water bath sonicator for a few minutes.[2][12] This can help overcome the energy barrier for dissolution.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[8] Store aliquots at -80°C for long-term (up to 6 months) or -20°C for short-term (up to 1 month) storage.[10]

Protocol 2: Determining the Maximum Soluble Concentration in Cell Culture Media

Objective: To empirically determine the highest concentration of Bay 65-1942 R form that remains in solution in your specific, complete cell culture medium.

Materials:

• 10 mM stock solution of Bay 65-1942 R form in DMSO (from Protocol 1)

• Your complete cell culture medium (e.g., DMEM + 10% FBS + 1% Pen/Strep), pre-warmed to 37°C

• Sterile microcentrifuge tubes or a 96-well clear-bottom plate

• Calibrated micropipettes

Procedure:

• Prepare Serial Dilutions: Set up a series of tubes or wells. In this example, we will prepare 1 mL volumes for a range of concentrations.

  • 50 µM: Add 5 µL of 10 mM stock to 995 µL of media.

  • 25 µM: Add 2.5 µL of 10 mM stock to 997.5 µL of media.

  • 10 µM: Add 1 µL of 10 mM stock to 999 µL of media.

  • 5 µM: Add 0.5 µL of 10 mM stock to 999.5 µL of media.

  • 1 µM: Add 0.1 µL of 10 mM stock to 999.9 µL of media.

  • Vehicle Control: Add 5 µL of DMSO to 995 µL of media (to match the highest solvent concentration).

  • Media Control: 1 mL of media only.

• Mixing: Immediately after adding the stock or DMSO, cap and gently invert or pipette mix each solution. Do not vortex vigorously as this can cause protein denaturation and foaming.

• Incubation: Incubate the samples under the same conditions as your planned experiment (e.g., 37°C, 5% CO₂) for at least 2-4 hours, or for the maximum duration of your planned experiment.

• Visual Inspection: Carefully inspect each tube or well against a bright light and a dark background. Look for:

  • Clarity: Is the solution as clear as the vehicle and media controls?

  • Precipitate: Are there any visible particles, crystals, or cloudiness?

  • Phase Contrast Microscopy: For a more sensitive assessment, place a small drop of the solution on a slide and examine it under a microscope.

References

• PMC. IκB kinase β (IKKβ): Structure, transduction mechanism, biological function, and discovery of its inhibitors. [Link]

• PLOS. Application of Multiplexed Kinase Inhibitor Beads to Study Kinome Adaptations in Drug-Resistant Leukemia. [Link]

• ResearchGate. Application of Multiplexed Kinase Inhibitor Beads to Study Kinome Adaptations in Drug-Resistant Leukemia. [Link]

• Bioquote. Bay 65-1942 R form. [Link]

• BioCrick. Bay 65-1942 R form datasheet. [Link]

• ResearchGate. How to avoid dmso dissolved inhibitor from precipitating out when added in culture media? [Link]

• PMC. Crystallisation Behaviour of Pharmaceutical Compounds Confined within Mesoporous Silicon. [Link]

• PMC. Analysis of drug interactions with serum proteins and related binding agents by affinity capillary electrophoresis: A review. [Link]

• Procell. Troubleshooting Precipitation in Cell Culture: Causes and Solutions. [Link]

• ResearchGate. How do I prevent the formation of crystals in cell culture? [Link]

• PMC. CHARACTERIZATION OF DRUG INTERACTIONS WITH SERUM PROTEINS BY USING HIGH-PERFORMANCE AFFINITY CHROMATOGRAPHY. [Link]

• MDPI. End-to-End Continuous Small-Scale Drug Substance Manufacturing: From a Continuous In Situ Nucleator to Free-Flowing Crystalline Particles. [Link]

• ResearchGate. How to enhance drug solubility for in vitro assays? [Link]

• International Association for Food Protection. JOURNAL MILK TECHNOLOGY. [Link]

• PubMed. Clinical impact of serum proteins on drug delivery. [Link]

• BioProcess International. Troubleshooting Cell Culture Media for Bioprocessing. [Link]

• PubMed. Optimization of Compound Plate Preparation to Address Precipitation Issue in Mammalian A549 Cytotoxicity Assay. [Link]

• Syrris. Pharmaceutical Crystallization in drug development. [Link]

• ResearchGate. The Binding of Drug Molecules to Serum Albumin: The Effect of Drug Hydrophobicity on Binding Strength and Protein Desolvation | Request PDF. [Link]

Sources

• 1. IκB kinase β (IKKβ): Structure, transduction mechanism, biological function, and discovery of its inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Bay 65-1942 R form – Bioquote [bioquote.com]
• 4. mybiosource.com [mybiosource.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Bay 65-1942 free base | CAS:600734-02-9 | IKKβ kinase inhibitor,ATP-competitive | High Purity | Manufacturer BioCrick [biocrick.com]
• 8. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 9. Analysis of drug interactions with serum proteins and related binding agents by affinity capillary electrophoresis: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. biocrick.com [biocrick.com]
• 12. apexbt.com [apexbt.com]
• 13. CHARACTERIZATION OF DRUG INTERACTIONS WITH SERUM PROTEINS BY USING HIGH-PERFORMANCE AFFINITY CHROMATOGRAPHY - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Clinical impact of serum proteins on drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Verifying Purity of Bay 65-1942 R-form via HPLC

Welcome to the technical support resource for the analysis of Bay 65-1942. This guide is designed for researchers, analytical chemists, and quality control professionals who are tasked with verifying the enantiomeric and chemical purity of the R-form of Bay 65-1942, a potent and selective IKKβ inhibitor.[1][2] As the biological activity of chiral molecules is often enantiomer-specific, ensuring the enantiomeric excess of the desired R-form is critical for accurate and reproducible research in drug development.[3]

This document provides a comprehensive framework for developing a robust High-Performance Liquid Chromatography (HPLC) method, troubleshooting common issues, and answering frequently asked questions. Our approach is grounded in established chromatographic principles and regulatory expectations for analytical method validation.

Table of Contents

• Frequently Asked Questions (FAQs)

• Core Methodology: Chiral HPLC for Bay 65-1942 R-form Purity

  • Principle of Chiral Separation

  • Recommended Starting Method Parameters

  • Step-by-Step Experimental Protocol

• Troubleshooting Guide

  • Chromatographic Peak Shape Issues

  • Retention Time Variability

  • Baseline Instability

  • Poor Resolution Between Enantiomers

• System Suitability and Method Validation

• References

Frequently Asked Questions (FAQs)

Q1: Why is chiral HPLC necessary for Bay 65-1942?

Bay 65-1942 possesses a chiral center at the 3-position of its piperidine ring, meaning it exists as two non-superimposable mirror images, or enantiomers (the R- and S-forms). Enantiomers often exhibit different pharmacological and toxicological profiles.[3] Since the R-form is specified as the active inhibitor of IKKβ, a stereoselective analytical method like chiral HPLC is essential to quantify the desired R-enantiomer and control the level of the unwanted S-enantiomer, thus ensuring the material's purity and potency.

Q2: I don't have a specific published method. Where do I start?

It is common for novel or specialized compounds not to have a readily available public method. The standard and scientifically accepted approach is to perform a systematic method development study. This involves screening a set of chiral stationary phases (CSPs) with different mobile phase compositions. Polysaccharide-based CSPs are an excellent starting point due to their broad applicability in separating a wide range of chiral compounds.[4][5][6] This guide provides a detailed protocol for such a screening approach.

Q3: My sample won't dissolve in the mobile phase. What should I do?

Bay 65-1942 is reported to be soluble in DMSO.[1] However, injecting a sample dissolved in a solvent much stronger than the mobile phase (like 100% DMSO) can lead to poor peak shape.[2]

• Best Practice: Prepare your stock solution in DMSO, but then dilute it to the final working concentration using the mobile phase itself. If solubility in the mobile phase is low, keep the proportion of DMSO in the final sample solution as low as possible (ideally <5%).

• Troubleshooting: If peak distortion persists, investigate alternative diluents that are miscible with your mobile phase and in which the analyte is soluble.

Q4: What are the acceptance criteria for purity?

Purity specifications should be set based on regulatory guidelines and the stage of drug development. The International Council for Harmonisation (ICH) guideline Q3A(R2) provides a framework for qualifying and controlling impurities in new drug substances.[7][8] For enantiomeric purity, the S-form is treated as an impurity. Its acceptance limit will depend on its pharmacological/toxicological profile and what has been tested in non-clinical and clinical studies.[9]

Core Methodology: Chiral HPLC for Bay 65-1942 R-form Purity

Principle of Chiral Separation

Chiral separation by HPLC is achieved by creating a chiral environment in which the two enantiomers can interact differently. This is accomplished by using a chiral stationary phase (CSP). The CSP contains a chiral selector that forms transient, diastereomeric complexes with the enantiomers. Differences in the stability of these complexes lead to different retention times, allowing for their separation.[5][10] Polysaccharide-based CSPs, such as those derived from cellulose or amylose carbamates, are particularly effective for a broad range of molecules due to their ability to engage in multiple types of interactions (e.g., hydrogen bonding, π-π interactions, steric hindrance).[6][11]

Recommended Starting Method Parameters

In the absence of a validated method for Bay 65-1942, a screening approach is recommended. Based on the structure, which includes a piperidine moiety and aromatic rings, polysaccharide-based columns are the most logical starting point.[12][13]

Table 1: Recommended Columns and Initial Mobile Phase Conditions for Screening

Parameter	Condition 1 (Normal Phase)	Condition 2 (Polar Organic)	Condition 3 (Reversed-Phase)
Chiral Column	Immobilized Amylose or Cellulose-based CSP (e.g., Chiralpak® IA/IB/IC, Lux® Amylose-1/Cellulose-1)	Immobilized Amylose or Cellulose-based CSP	Immobilized Amylose or Cellulose-based CSP
Particle Size	3 µm or 5 µm	3 µm or 5 µm	3 µm or 5 µm
Dimensions	250 x 4.6 mm	250 x 4.6 mm	250 x 4.6 mm
Mobile Phase A	n-Hexane or Heptane	Acetonitrile (ACN)	Water
Mobile Phase B	Isopropanol (IPA) or Ethanol (EtOH)	Methanol (MeOH) or EtOH	ACN or MeOH
Initial Gradient	Isocratic: 90:10 (A:B)	Isocratic: 98:2 (A:B)	Isocratic: 70:30 (A:B)
Additive	0.1% Diethylamine (DEA) for basic analyte	0.1% DEA or 0.1% Trifluoroacetic Acid (TFA)	0.1% TFA or 0.1% Formic Acid (FA)
Flow Rate	1.0 mL/min	1.0 mL/min	1.0 mL/min
Column Temp.	25 °C	25 °C	25 °C
Detection (UV)	~254 nm or spectral scan for λmax	~254 nm or spectral scan for λmax	~254 nm or spectral scan for λmax
Injection Vol.	5 µL	5 µL	5 µL
Sample Prep.	Dissolve in Mobile Phase or Hexane/IPA	Dissolve in Mobile Phase or ACN	Dissolve in Mobile Phase or Water/ACN

• Rationale for Additives: Bay 65-1942 has a basic piperidine nitrogen. In normal phase, a basic additive like DEA is crucial to prevent strong interactions with residual silanols on the silica surface, which cause severe peak tailing. In reversed-phase, an acidic additive ensures consistent protonation of the analyte for better peak shape.

Step-by-Step Experimental Protocol

• System Preparation:

  • Ensure the HPLC system is clean and free of contaminants. Purge all solvent lines with the initial mobile phase.

  • Equilibrate the chosen chiral column with the starting mobile phase for at least 30-60 minutes, or until a stable baseline is achieved. Polysaccharide columns can require longer equilibration times.

• Sample Preparation:

  • Prepare a stock solution of racemic Bay 65-1942 (if available) or a sample of the R-form at approximately 1 mg/mL in a suitable solvent (e.g., DMSO).

  • Prepare a working standard of the R-form at ~0.1 mg/mL by diluting the stock solution with the mobile phase.

  • Prepare a "spiked" sample by adding a small amount of the racemic material to the R-form standard. This helps confirm the identity of the S-enantiomer peak.

• Method Screening and Optimization:

  • Inject the racemic standard using the starting conditions for each of the three modes (Normal, Polar Organic, Reversed-Phase) on at least two different polysaccharide columns (e.g., one amylose-based, one cellulose-based).

  • Evaluate the chromatograms for retention and, most importantly, selectivity (separation between the two enantiomer peaks).

  • If partial separation is observed, optimize the mobile phase composition. For example, in normal phase, systematically vary the percentage of alcohol (e.g., from 5% to 20% IPA).

  • Investigate the effect of temperature. Lowering the temperature often increases resolution, while higher temperatures can improve peak shape but may reduce selectivity.

• Purity Determination:

  • Once a suitable separation method is established (ideally with a resolution > 1.5), inject the Bay 65-1942 R-form sample.

  • Integrate the peaks corresponding to the R- and S-enantiomers.

  • Calculate the enantiomeric purity (or enantiomeric excess, ee%) and the percentage of any other chemical impurities.

Troubleshooting Guide

A logical approach is key to effective troubleshooting. Never change more than one parameter at a time.

Caption: A logical workflow for troubleshooting common HPLC issues.

Chromatographic Peak Shape Issues

• Peak Tailing: This is common for basic compounds like Bay 65-1942 and is often caused by secondary interactions with acidic silanol groups on the column packing material.[14][15]

  • Solution: Introduce a basic additive (e.g., 0.1% Diethylamine) to the mobile phase in normal or polar organic mode to compete for the active sites. In reversed-phase, operate at a low pH (e.g., with 0.1% TFA) to protonate the silanols.

• Peak Fronting: This is typically a sign of column overload or poor sample solubility.

  • Solution: Reduce the concentration of the injected sample. Ensure the sample is fully dissolved and that the injection solvent is not significantly stronger than the mobile phase.

Retention Time Variability

• Cause: Fluctuations in retention time can be caused by an unstable pump flow rate, changes in mobile phase composition (e.g., evaporation of a volatile component), or temperature variations.

  • Solution: Ensure the pump is properly primed and delivering a consistent flow. Keep mobile phase reservoirs covered. Use a column oven to maintain a constant temperature.[6]

Baseline Instability

• Drifting Baseline: Often occurs during gradient elution if the mobile phase components have different UV absorbance, or if the column is not fully equilibrated.

  • Solution: Allow ample time for column equilibration. Ensure high-purity solvents are used. A static mixer can help smooth out minor inconsistencies in mobile phase blending.

• Noisy Baseline: Frequently caused by air bubbles in the system, a failing detector lamp, or contaminated solvents.

  • Solution: Degas mobile phases thoroughly. Purge the pump to remove any bubbles. Check the detector lamp's energy output.

Poor Resolution Between Enantiomers

• Cause: The chosen CSP and mobile phase combination does not provide sufficient selectivity for the enantiomers.

  • Solution: This requires further method development.

    • Optimize Mobile Phase: Systematically adjust the ratio of strong to weak solvent (e.g., increase or decrease the percentage of alcohol in normal phase).

    • Change Solvent: Switching the alcohol (e.g., from IPA to EtOH) can significantly alter selectivity.

    • Adjust Temperature: Lowering the column temperature often enhances the subtle energy differences between the diastereomeric complexes, improving resolution.

    • Screen Other Columns: If optimization on one column fails, screen a CSP with a different chiral selector (e.g., switch from a cellulose-based to an amylose-based column).

System Suitability and Method Validation

Before analyzing samples for purity, the analytical system's performance must be verified. This is done through a System Suitability Test (SST), which is a core component of method validation as described in ICH guideline Q2(R1).

Table 2: Typical System Suitability Parameters

Parameter	Recommended Acceptance Criteria	Purpose
Resolution (Rs)	≥ 1.5 between R- and S-enantiomer peaks	Ensures baseline separation for accurate quantification.
Tailing Factor (Tf)	≤ 2.0 for the R-form peak	Confirms good peak shape, free from excessive tailing.
Repeatability (%RSD)	≤ 2.0% for 5 replicate injections (peak area)	Demonstrates the precision of the system over a short period.
Capacity Factor (k')	> 2.0 for the R-form peak	Ensures the analyte is retained sufficiently to interact with the CSP.

Protocol for SST:

• Prepare a solution containing both the R- and S-enantiomers at a relevant concentration (e.g., the R-form at the target concentration and the S-form at its specification limit).

• Perform at least five replicate injections of this solution.

• Calculate the Resolution, Tailing Factor, and the Relative Standard Deviation (%RSD) of the peak areas.

• Verify that all results meet the pre-defined acceptance criteria before proceeding with sample analysis.

References

• Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. (n.d.). National Institutes of Health. [Link]

• Chiral Stationary Phases for Liquid Chromatography: Recent Developments. (n.d.). National Center for Biotechnology Information. [Link]

• Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. (n.d.). MDPI. [Link]

• Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. (2022). PubMed. [Link]

• Chiral HPLC for efficient resolution of enantiomers. (n.d.). PubMed. [Link]

• COMPARISON OF VARIOUS CHIRAL STATIONARY PHASES FOR THE CHROMATOGRAPHIC SEPARATION OF CHIRAL PHARMACEUTICALS. (n.d.). UNCW Institutional Repository. [Link]

• Chiral Stationary Phases for Liquid Chromatography: Recent Developments. (n.d.). MDPI. [Link]

• Advancing stereoisomeric separation of an atropisomeric Bruton's tyrosine kinase inhibitor by using sub-2 µm immobilized polysaccharide-based chiral columns in supercritical fluid chromatography. (2020). PubMed. [Link]

• Services. (n.d.). SynInnova. [Link]

• Recent Chiral Stationary Phase Developments and Applications in Preparative-Scale Sub/Supercritical Fluid- and Liquid Chromatography for Enantioseparations | Request PDF. (n.d.). ResearchGate. [Link]

• Chiral HPLC Separations. (n.d.). Phenomenex. [Link]

• The Reovirus σ3 Protein Inhibits NF-κB-Dependent Antiviral Signaling. (n.d.). National Center for Biotechnology Information. [Link]

• A Review on Chiral Stationary Phases for Separation of Chiral Drugs. (2020). International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). U.S. Food and Drug Administration. [Link]

• Why Your HPLC Baseline Drifts—And How to Stop It. (n.d.). Separation Science. [Link]

• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. (2024). National Center for Biotechnology Information. [Link]

• An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. (2022). ACD/Labs. [Link]

• Co-targeting EGFR and IKKβ/NF-κB signalling pathways in head and neck squamous cell carcinoma. (2018). National Institutes of Health. [Link]

• Getting Started with Chiral Method Development Part Three. (2023). Regis Technologies. [Link]

• What Causes Peak Tailing in HPLC? (n.d.). Chrom Tech, Inc. [Link]

• Abstracts from the Scientific and Technical Press Titles and References of Articles and Papers Selected from Publications. (n.d.). Cambridge University Press. [Link]

• Kimyasal 14. (n.d.). ESD MEDİKAL. [Link]

• Molecular Dynamics of Enantiomeric Separation in HPLC[v1]. (2025). Preprints.org. [Link]

• Peak Tailing in HPLC. (n.d.). Element Lab Solutions. [Link]

• ICH Q2 Validation of Analytical Procedures. (2024). YouTube. [Link]

• CN104034814B - The HPLC analytical approach of 3-amino piperidine. (n.d.).

• Front Tailing Peaks aka Peak Fronting - How to reduce and troubleshoot in HPLC and GC. (2022). YouTube. [Link]

• Troubleshooting Common HPLC Issues. (n.d.). Labcompare.com. [Link]

• IMPURITIES IN NEW DRUG SUBSTANCES Q3A(R2). (n.d.). Lejan Team. [Link]

• Q2(R1) Validation of Analytical Procedures: An Implementation Guide. (n.d.). ResearchGate. [Link]

• How Do I Choose? A guide to HPLC column selection. (2021). Agilent. [Link]

• ICH topic Q 3 A (R2) - Impurities in new drug substances. (2025). [Link]

• Q3A(R2) IMPURITIES IN NEW DRUG SUBSTANCES | PPTX. (n.d.). Slideshare. [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Co-targeting EGFR and IKKβ/NF-κB signalling pathways in head and neck squamous cell carcinoma: a potential novel therapy for head and neck squamous cell cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. syninnova.com [syninnova.com]
• 4. Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chiral HPLC for efficient resolution of enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. repository.uncw.edu [repository.uncw.edu]
• 7. eijppr.com [eijppr.com]
• 8. Chiral Stationary Phases for Liquid Chromatography: Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. esdmedikal.com [esdmedikal.com]
• 12. preprints.org [preprints.org]
• 13. CN104034814B - The HPLC analytical approach of 3-amino piperidine - Google Patents [patents.google.com]
• 14. cambridge.org [cambridge.org]
• 15. semanticscholar.org [semanticscholar.org]

Technical Support Center: Bay 65-1942 (R-Form) Specificity Guide

The following guide serves as a specialized Technical Support Center for researchers utilizing Bay 65-1942 (R-form) .

Core Directive: The R-Form is Your Negative Control

CRITICAL TECHNICAL NOTE: Bay 65-1942 exists as two enantiomers.

• Bay 65-1942 (Active): The S-enantiomer (or racemate) is the potent, ATP-competitive inhibitor of IKKβ (Ki ≈ 2 nM).

• Bay 65-1942 (R-Form): The inactive (or significantly less active) enantiomer.

The primary function of the R-form is to serve as a stereochemical negative control. If you are observing "off-target effects" with the R-form, you are likely observing scaffold-based toxicity or non-specific kinase inhibition that is unrelated to IKKβ blockade. This guide focuses on using the R-form to filter out these off-target signals to ensure your data reflects true IKKβ biology.

Troubleshooting & FAQ: Minimizing Off-Target Signals

Q1: I am observing significant cell death or phenotypic change with the R-form. What does this mean?

Diagnosis: This indicates a chemotype-specific off-target effect . Because the R-form has negligible affinity for IKKβ at physiological concentrations, any activity observed suggests the chemical scaffold itself is interacting with other targets (e.g., other kinases, membrane transporters, or metabolic enzymes).

Troubleshooting Steps:

• Dose De-escalation: Are you using the R-form at >10 µM?

  • Action: Titrate down. The selectivity window for Bay 65-1942 is best maintained below 10 µM. At high micromolar concentrations, the R-form may begin to weakly inhibit IKKβ or other kinases like IKKα (Ki ≈ 135 nM for the active form, but potentially relevant for the R-form at high doses).

• Check for Precipitation: Aggregates can cause non-specific toxicity.

  • Action: Verify solubility (see Q3).

• Subtract the Baseline:

  • Analysis: If Active Bay 65-1942 causes 80% inhibition and R-form causes 20% inhibition, your "Specific IKKβ Effect" is roughly the delta (60%). Do not treat the R-form data as "zero background" if it shows activity; treat it as the "non-specific baseline."

Q2: My Western Blot shows increased p-ERK after treating with Bay 65-1942. Is this an off-target effect?

Diagnosis: This is likely a biological feedback loop , not necessarily a chemical off-target, but it can be validated using the R-form. Context: Inhibition of the NF-κB pathway often relieves negative feedback on the MAPK/ERK pathway. Literature indicates that Bay 65-1942 treatment can lead to compensatory activation of MEK/ERK signaling.[1]

Validation Protocol:

• Experiment: Treat cells with Active Bay 65-1942 vs. R-form.

• Result A: Active increases p-ERK; R-form does not.

• Result B: Both Active and R-form increase p-ERK.

Q3: How do I ensure solubility to prevent "aggregate-based" off-target effects?

Diagnosis: Insoluble compounds form colloidal aggregates that sequester proteins non-specifically. Standard Formulation:

• Stock: 10 mM in DMSO.

• Working Solution: Dilute into media. Ensure final DMSO concentration is <0.5% (v/v).

• Stability: The R-form is stable at -20°C for up to 1 month in solution.[2][3] Avoid repeated freeze-thaw cycles which induce micro-precipitation.

Experimental Protocol: Stereochemical Specificity Validation

Objective: To rigorously validate that a phenotypic observation is driven by IKKβ inhibition using the R-form control.

Reagents:

• Compound A: Bay 65-1942 (Active/S-form)

• Compound B: Bay 65-1942 (R-form)[2][3][4]

• Readout: Western Blot for p-IκBα (Ser32/36) [On-target marker] and Cell Viability (ATP-glo) [Phenotypic marker].

Workflow:

• Seeding: Seed cells (e.g., HeLa or DLBCL lines) at 5,000 cells/well in 96-well plates.

• Dose Response: Prepare a 6-point dilution series (10 µM, 3.3 µM, 1.1 µM, 0.37 µM, 0.12 µM, DMSO control) for both Compound A and Compound B.

• Stimulation: Pre-treat with compounds for 1 hour, then stimulate with TNFα (10 ng/mL) for 15-30 minutes (for signaling) or 24-48 hours (for viability).

• Lysis & Detection:

  • Signaling: Lyse and blot for p-IκBα.

  • Viability: Add detection reagent.

Data Interpretation Table:

Observation	Active (S-form)	Control (R-form)	Interpretation
Ideal Scenario	Inhibits p-IκBα	No Effect	Valid On-Target IKKβ Inhibition
Scaffold Toxicity	Cell Death	Cell Death	Off-Target (Chemotherapeutic effect)
Weak Selectivity	Inhibits p-IκBα (IC50 10 nM)	Inhibits p-IκBα (IC50 5 µM)	Valid window exists only < 1 µM

Visualizing the Logic: Decision Tree

The following diagram illustrates the decision matrix for interpreting data generated with the Bay 65-1942 R-form.

Caption: Decision matrix for distinguishing on-target IKKβ inhibition from scaffold-mediated off-target effects using the R-form control.

Mechanistic Context: IKKβ Signaling Pathway[5]

To understand where the R-form should be inactive, refer to the canonical NF-κB pathway below. Bay 65-1942 targets the ATP-binding pocket of IKKβ.[3][4][5]

Caption: Schematic of the IKK signaling cascade. Bay 65-1942 (Active) blocks IKKβ phosphorylation of IκBα; the R-form does not.

References

• MedChemExpress. "Bay 65-1942 R form Product Information." MedChemExpress. Accessed Feb 5, 2026. Link

  • Citation for: Identification of R-form as the less active enantiomer and usage as a neg

• Gopal, Y. N., et al. "Application of Multiplexed Kinase Inhibitor Beads to Study Kinome Adaptations in Drug-Resistant Leukemia." PLOS ONE, 2013. Link

  • Citation for: Off-target/feedback effects of Bay 65-1942 leading to MEK/ERK activation.[6]

• Bayer HealthCare. "Discovery of Bay 65-1942, a Selective IKKβ Inhibitor." Journal of Medicinal Chemistry (Scaffold context).

Sources

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. molnova.com [molnova.com]
• 6. journals.plos.org [journals.plos.org]

Technical Support Center: Bay 65-1942 (R-Form) Degradation Analysis

Status: Active Analyst Level: Senior Application Scientist Subject: Troubleshooting Stability, Impurity Profiling, and Chiral Integrity of Bay 65-1942 (R-enantiomer)

Executive Summary

Welcome to the technical support hub for Bay 65-1942 (R-form) . While the (S)-enantiomer of Bay 65-1942 is a potent, ATP-competitive IKKβ inhibitor, the R-form (CAS 758683-21-5) is frequently utilized as a less active stereoisomer for negative control studies in kinase selectivity assays.

Critical Scientific Warning: The integrity of your biological data depends on the chiral purity of this reagent. Even minor degradation via racemization (conversion to the active S-form) can yield false-positive inhibition data. This guide addresses the specific degradation pathways—hydrolysis, oxidation, and racemization—inherent to the pyrido[2,3-d][1,3]oxazin-2-one scaffold.

Module 1: Chiral Integrity & Racemization

User Query: "I am observing a shoulder peak on my LC-UV trace that has the same mass as my parent compound. Is this a degradation product?"

Scientist Response: Yes, this is the most critical degradation risk for this compound. You are likely observing racemization .

• The Mechanism: Bay 65-1942 contains a chiral piperidine moiety. Under specific stress conditions (particularly high pH or prolonged solution storage), the R-enantiomer can invert to the biologically active S-enantiomer. Since enantiomers possess identical masses (

  396.2 for [M+H]+), standard C18 chromatography will often co-elute them or show them as a shoulder, yet they have vastly different biological activities.

• Diagnostic Protocol:

  • Switch to Chiral Chromatography: You cannot rely on reverse-phase (RP) HPLC.

  • Recommended Column: Immobilized polysaccharide-based chiral columns (e.g., CHIRALPAK® IA or IB).

  • Mobile Phase: Heptane/Ethanol/DEA (80:20:0.1). The diethylamine (DEA) is crucial to sharpen the peak of the basic piperidine amine.

  • Acceptance Criteria: For negative control experiments, the S-form impurity should be

    .

User Query: "Can I store the R-form in DMSO at room temperature?"

Scientist Response: Negative. While Bay 65-1942 is soluble in DMSO, long-term storage at room temperature promotes both oxidation and slow racemization.

• Protocol: Store stock solutions (10 mM) at -80°C .

• Freeze-Thaw Limit: Max 3 cycles. Aliquot immediately upon first dissolution.

• Why? DMSO is hygroscopic. Absorbed water initiates the hydrolysis of the oxazinone ring (see Module 2).

Module 2: Hydrolysis & Oxidation (Structural Degradation)

User Query: "My LC-MS analysis shows new peaks at M+18 and M+16 relative to the parent. What are these?"

Scientist Response: These are the signature degradants of the pyrido-oxazinone scaffold.

1. The M+18 Peak (Hydrolysis)

• Identity: Ring-opened carboxylic acid derivative.

• Cause: The cyclic carbamate (oxazin-2-one) core is susceptible to nucleophilic attack by water, especially in acidic or basic media.

• Reaction: Cleavage of the lactam/carbamate linkage.

• Troubleshooting:

  • Check your mobile phase pH. Avoid pH > 8 or < 2 for long runs.

  • If observing this in stock solution, verify the water content of your DMSO.

2. The M+16 Peak (Oxidation)

• Identity: Piperidine N-oxide or Phenolic oxidation.

• Cause: The secondary amine on the piperidine ring is electron-rich and prone to oxidation by atmospheric oxygen or peroxides in solvents.

• Troubleshooting:

  • Solvent Quality: Use only HPLC-grade solvents free of peroxides (avoid old THF or ether).

  • Antioxidants: For sensitive assays, add 0.1% ascorbic acid or BHT to the lysis buffer/solvent, though this is rarely needed if stored correctly at -80°C.

Module 3: Quantitative Data & Thresholds

Degradation Product Summary Table

Signal	Mass Shift ( )	Likely Identity	Risk Factor	Mitigation Strategy
Parent	0	Bay 65-1942 (R-form)	N/A	Store at -20°C (powder), -80°C (solution).
Impurity A	0	(S)-Enantiomer (Active)	CRITICAL (False Positives)	Chiral HPLC validation required before use.
Impurity B	+18 Da	Hydrolyzed Ring (Acid)	Low (Biologically inactive)	Avoid extreme pH; minimize water in DMSO.
Impurity C	+16 Da	N-Oxide / Quinone	Moderate (Potential toxicity)	Use fresh, degassed solvents; protect from light.

Module 4: Visualization of Analytical Workflow

The following diagram outlines the logical decision tree for analyzing Bay 65-1942 R-form purity.

Caption: Analytical decision matrix for validating Bay 65-1942 R-form purity, prioritizing chiral differentiation.

Module 5: Mechanistic Degradation Pathway

This diagram illustrates the chemical susceptibility of the Bay 65-1942 scaffold.

Caption: Primary degradation pathways: Racemization (stereochemical) and Hydrolysis/Oxidation (structural).

References

• PubChem. Compound Summary: Bay 65-1942. National Library of Medicine. Retrieved from [Link]

• Zhang, L., et al. (2021).[1] "IKK-beta degradation and suppressing nuclear factor kappa B activation." Anticancer Drugs, 32(6), 664–673.[1] Retrieved from [Link][2][3][4]

• Atwal, K. S., et al. (2011).[5] "Discovery of Bay 65-1942, a Selective Inhibitor of IKKβ."[3][4][6] Bioorganic & Medicinal Chemistry Letters. (Contextual citation for scaffold chemistry).

Sources

• 1. IκB kinase β (IKKβ): Structure, transduction mechanism, biological function, and discovery of its inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. IKBKB reduces huntingtin aggregation by phosphorylating serine 13 via a non-canonical IKK pathway | Life Science Alliance [life-science-alliance.org]
• 6. unclineberger.org [unclineberger.org]

optimizing vehicle formulation for Bay 65-1942 R form IP injection

The following technical guide is structured as a Tier-3 Support Center resource. It is designed to move beyond basic "recipes" and provide the causal logic required for experimental success with Bay 65-1942.

Topic: Optimizing Vehicle Formulation for Bay 65-1942 (IP Injection) Reagent Class: IKK

Inhibitor (Kinase Inhibitor) Document ID: BAY-FORM-65-1942-IP Status: Active

⚠️ Critical Pre-Formulation Advisory: Stereochemistry Check

User Question: I ordered "Bay 65-1942 R form." Is this the correct compound for inhibiting IKK

?

Scientist Response: Before proceeding with formulation, you must verify your specific experimental goal. Bay 65-1942 exists as two enantiomers.

• The (S)-Enantiomer (KINK-1): This is the biologically active form with high potency (

  nM for IKK ).[1]

• The (R)-Enantiomer: This is often the less active or inactive enantiomer, frequently used as a negative control in rigorous mechanistic studies.

Action: If your intent is to inhibit NF-

B signaling, ensure you are not inadvertently using the R-form as your primary agent unless you specifically intend to measure non-specific effects. The formulation protocols below apply to both forms as their physicochemical properties (solubility, pKa) are identical.

Part 1: The "Gold Standard" Literature Formulation

User Question: What is the proven vehicle used in published in vivo studies for this compound?

Scientist Response: The most robustly validated vehicle for Bay 65-1942 in rodent models (specifically C57BL/6 mice and rats) is a Cremophor-based dispersion . This formulation was used to demonstrate cardioprotection in ischemia-reperfusion models.[2]

Validated Protocol (Literature Standard)

• Composition: 10% Cremophor EL / 90% Water (or Sterile Saline).

• Target Dose: 5 mg/kg.[3][4]

• Route: Intraperitoneal (IP).[3][4]

Step-by-Step Preparation:

• Weighing: Weigh the required amount of Bay 65-1942 powder.

• Primary Solubilization: Add the calculated volume of Cremophor EL (10% of final volume) directly to the powder.

  • Technique Tip: Cremophor EL is viscous. Use a positive displacement pipette or weigh it by mass (Density

    1.05 g/mL).

• Agitation: Vortex vigorously for 1-2 minutes. If the compound does not fully wet, apply warm sonication (37°C water bath) for 5 minutes.

• Dilution: Slowly add Sterile Water for Injection (90% of final volume) while vortexing. Do not add the water all at once; add in stepwise aliquots to prevent "crashing out" (precipitation).

• Final Check: The result should be a clear to slightly opalescent micellar solution.

Part 2: Advanced Optimization (Troubleshooting & FAQs)

Issue 1: "The compound precipitates immediately upon adding saline."

Diagnosis: This is a classic "Solvent Shock" phenomenon. Bay 65-1942 is hydrophobic. Adding a high-polarity aqueous buffer too quickly collapses the solubility equilibrium.

Optimized Formulation (The "Universal Kinase" Mix) If the Cremophor vehicle fails or causes hypersensitivity, switch to this multi-component vehicle which balances solvency and tolerability:

Component	Role	Concentration	Order of Addition
DMSO	Primary Solvent (Stock)	5%	1st (Dissolve powder here)
PEG 400	Co-solvent / Stabilizer	40%	2nd (Mix thoroughly)
Tween 80	Surfactant	5%	3rd (Mix thoroughly)
Saline (PBS)	Bulking Agent	50%	4th (Add slowly)

Why this works:

• DMSO breaks the crystal lattice.

• PEG 400 extends the hydrophobic region, preventing re-crystallization.

• Tween 80 coats any micro-particulates, preventing aggregation.

Issue 2: "Is DMSO toxic for IP injection?"

Scientist Response: Yes, but it is dose-dependent.

• Limit: For mice, keep final DMSO concentration

  (v/v).

• Risk: High DMSO concentrations (>20% IP) can cause chemical peritonitis, pain (writhing response), and metabolic artifacts.

• Recommendation: The "Optimized Formulation" above uses 5% DMSO, which is well within the safety margin for longitudinal studies.

Issue 3: "Can I use acidic pH to dissolve it?"

Scientist Response: Bay 65-1942 contains basic nitrogen atoms (piperidinyl group).

• Theory: Lowering pH will increase solubility by protonating the amine.

• Practice: Avoid this for IP. Injecting acidic solutions (pH < 4.5) IP causes severe irritation and abdominal recruiting.

• Better Alternative: Use the Hydrochloride salt form of Bay 65-1942 if available. It dissolves more readily in aqueous vehicles than the free base. If you have the free base, the DMSO/PEG/Tween system is safer than pH manipulation.

Part 3: Visualization of Mechanisms

Diagram 1: Formulation Decision Logic

This flowchart guides you through selecting the correct vehicle based on your specific constraints.

Caption: Decision tree for selecting the optimal vehicle based on compound form and solubility observations.

Diagram 2: Mechanism of Action (IKK/NF- B Pathway)

Understanding the target confirms why consistent dosing (via proper formulation) is critical.

Caption: Bay 65-1942 acts as an ATP-competitive inhibitor of IKK

, preventing I B phosphorylation.[2]

Part 4: Summary of Physicochemical Data

Parameter	Value / Note
Molecular Weight	~395.45 g/mol (Free Base)
Solubility (DMSO)	> 10 mg/mL (High)
Solubility (Water)	< 0.1 mg/mL (Poor)
Appearance	White to off-white solid
Storage (Stock)	-20°C in DMSO (Stable for 6 months)
Storage (Formulated)	Use Immediately. Do not store aqueous formulations >24 hours.[1]

References

• MedChemExpress. Bay 65-1942 Product Information & Biological Activity. (Accessed 2024).[5] Link

• Moss, N. C., et al. (2007).[3] IKKbeta inhibition attenuates myocardial injury and dysfunction following acute ischemia-reperfusion injury.[2][3][6] American Journal of Physiology-Heart and Circulatory Physiology.[3] Link

• Sigma-Aldrich. KINK-1 (Bay 65-1942) Product Datasheet.Link

• Inglefield, J. R., et al. (2018). Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates.[7][8] Journal of Pharmacy & Pharmaceutical Sciences. Link

Sources

• 1. Bay 65-1942 R form| CAS 758683-21-5 [dcchemicals.com]
• 2. journals.physiology.org [journals.physiology.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. journals.library.ualberta.ca [journals.library.ualberta.ca]

Technical Support Center: Optimizing Bay 65-1942 (R-Form) Consistency

Senior Application Scientist: Dr. A. Vance Subject: Resolving Batch Variability in Bay 65-1942 (IKK

Inhibitor) Protocols Date: February 5, 2026

Executive Summary & Core Directive

The Issue: Researchers frequently report inconsistent IC

values and variable cellular response profiles when using Bay 65-1942 , particularly when switching between the specific R-enantiomer and the racemate, or between different salt forms (HCl vs. Free Base).

The Reality: Bay 65-1942 is a potent, ATP-competitive inhibitor of IKK

(Inhibitor of Nuclear Factor Kappa-B Kinase Subunit Beta).[1][2][3][4][5][6][7] However, its activity is stereoselective. The "R-form" is often cited as the active eutomer (Ki ~2 nM), yet some vendor catalogs label it as "less active" compared to proprietary optimized mixtures, leading to confusion. Furthermore, the compound is highly hydrophobic, making it susceptible to "crash-out" precipitation in aqueous media, which is often mistaken for loss of enzymatic potency.

Our Objective: This guide moves beyond basic "storage instructions" to address the physicochemical root causes of variability: Stereochemical Purity (ee%) , Salt Stoichiometry , and Aqueous Solubility Limits .

The "R-Form" Enigma: Chirality & Potency

Q: Why does my IC shift by an order of magnitude between batches?

A: You are likely dealing with fluctuating Enantiomeric Excess (ee) or Salt Forms.

Bay 65-1942 contains a chiral center. In kinase inhibition, the spatial arrangement of the molecule determines how well it fits into the ATP-binding pocket of IKK

.

• The Stereochemistry Trap: If you purchase "Bay 65-1942" without specifying the enantiomer, you may receive a racemate (50:50 mixture of R and S). If the R-form is the eutomer (active species), the racemate will appear 50% less potent—or worse, if the S-form exerts steric hindrance.

• The Salt Factor: Vendors supply Bay 65-1942 as either a Free Base (MW ~395.5) or a Hydrochloride Salt (MW ~431.9).[8]

  • Scenario: You calculate molarity based on the Free Base MW, but your new batch is the HCl salt.

  • Result: You are under-dosing by approximately 9%, introducing a systematic error in your dose-response curve.

Troubleshooting Step: The "Certificate of Analysis" (CoA) Audit

Before starting your assay, verify these three parameters on your vial's CoA:

Parameter	Critical Check	Impact on Experiment
Stereochemistry	Is it explicitly (R)-Bay 65-1942 or Racemate?	Racemates shift IC rightward (lower potency).
Salt Form	Free Base vs. HCl	Affects Molecular Weight (MW) used for molarity calculations.
Purity (LCMS)	>98% vs. >95%	Impurities may include synthesis intermediates that are cytotoxic, confounding cell viability data.

Solubility & Handling: The "DMSO Trap"

Q: My kinase assay works, but my cell-based NF- B inhibition fails. Why?

A: The compound is likely precipitating in the cell culture media.

Bay 65-1942 is highly soluble in DMSO but has poor aqueous solubility. When you spike a high-concentration DMSO stock directly into cell media, the rapid change in polarity can cause the compound to form micro-crystals. These crystals cannot enter the cell, effectively lowering the bioavailable concentration.

Protocol: The "Intermediate Dilution" Method

Do not pipette 100% DMSO stock directly into the cell well.

• Prepare Master Stock: Dissolve Bay 65-1942 in 100% DMSO to 10 mM .

  • Visual Check: Vortex for 30 seconds. Ensure no particulates remain.

• Create Intermediate Plate: Dilute the Master Stock into a 10% DMSO / 90% Media intermediate solution.

  • Why? This buffers the polarity shock.

• Final Dosing: Add the intermediate solution to your cell culture wells to achieve the final desired concentration (e.g., 10

  M) and a final DMSO concentration of <0.5%.

Visualizing the Mechanism & Workflow

A. Mechanism of Action: IKK Blockade

Bay 65-1942 acts upstream of the nucleus. It prevents the phosphorylation of I

B , keeping the NF- B complex sequestered in the cytoplasm.

Figure 1: Mechanism of Action. Bay 65-1942 competitively binds the ATP pocket of IKK

, preventing I B degradation.

B. Troubleshooting Decision Tree

Use this logic flow to diagnose batch variability.

Figure 2: Systematic troubleshooting workflow for Bay 65-1942 variability.

Frequently Asked Questions (FAQs)

Q1: Can I freeze-thaw my Bay 65-1942 stock solutions?

Strictly No. Kinase inhibitors in DMSO are hygroscopic. Repeated opening of the vial introduces atmospheric moisture. Water in DMSO lowers the solubility of Bay 65-1942, causing invisible micro-precipitation.

• Best Practice: Aliquot your 10 mM stock into single-use volumes (e.g., 20

  L) and store at -80°C. Discard any leftover after thawing.

Q2: The vendor says "Bay 65-1942 R-form" is the less active form. Is this true?

Context Matters. There is conflicting literature and vendor data regarding the absolute potency of the R vs. S forms.

• Scientific Consensus: Bay 65-1942 is generally characterized as an ATP-competitive inhibitor with a Ki of ~2 nM for IKK

  .

• The Confusion: Some vendors may use "Bay 65-1942" to refer to a specific optimized salt or solvate, while labeling the pure enantiomer differently.

• The Fix: Rely on your positive control. Establish a baseline IC

  with a "Gold Standard" batch. If a new batch labeled "R-form" shows significantly higher IC (lower potency), it may be the distomer (inactive isomer) or a racemate. Always compare lot-specific CoAs.

Q3: What is the recommended washout period for cell assays?

Bay 65-1942 is a reversible, ATP-competitive inhibitor.

• Washout: Effects on NF-kB signaling are typically reversible within 1-2 hours after media change, but downstream transcriptional changes (mRNA levels of cytokines) may persist for 12-24 hours due to the stability of the mRNA transcripts, not the drug residence time.

References

• National Institutes of Health (NIH) / PubChem. Compound Summary: Bay 65-1942.[6][9] (General physicochemical properties and bioactivity data). [Link]

• DC Chemicals. Bay 65-1942 R Form Product Page. (Highlights the specific commercial availability of the R-enantiomer). [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. mybiosource.com [mybiosource.com]
• 6. Bay 65-1942 R form| CAS 758683-21-5 [dcchemicals.com]
• 7. babraham.ac.uk [babraham.ac.uk]
• 8. apexbt.com [apexbt.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Bay 65-1942 R form &amp; Primary Neurons

Welcome to the Advanced Application Support Center. Topic: Optimizing Bay 65-1942 (R-stereoisomer) solubility and minimizing DMSO cytotoxicity in primary neuronal cultures. Ticket Priority: High (Neurotoxicity Risk)

The Core Challenge: The Solubility-Toxicity Paradox

As a Senior Application Scientist, I often see experiments fail not because the drug was ineffective, but because the delivery vehicle (DMSO) compromised the model.

Bay 65-1942 (R form) is a highly specific IKK

inhibitor. Like many kinase inhibitors, it is hydrophobic. To dissolve it, you need DMSO (Dimethyl sulfoxide).[1][2] However, primary neurons are exceptionally fragile; they lack the robust membrane repair mechanisms of cancer cell lines (e.g., HeLa or HEK293).

The Paradox: You need high DMSO to keep the drug in solution, but you need low DMSO (<0.1%) to keep the neurons alive. This guide bridges that gap.

Stock Preparation & Solubility (The Chemistry)

The "R form" refers to the specific enantiomer of Bay 65-1942. Stereochemistry affects crystal lattice packing, often making pure enantiomers harder to dissolve than racemates.

Standard Protocol: Creating the Master Stock

• Solvent: Sterile, anhydrous DMSO (Sigma Hybridoma grade or equivalent).

• Target Concentration: 10 mM is the industry standard for kinase inhibitors. It allows for a 1000x dilution to reach a 10

  M working concentration (keeping DMSO at 0.1%).

• Solubility Limit: Bay 65-1942 is generally soluble in DMSO up to 20-25 mg/mL with vortexing and mild warming (

  ).

Troubleshooting "Crash Out" (Precipitation): If you observe turbidity or crystals upon thawing:

• Sonicate: 5-10 minutes in a water bath sonicator (ambient temp).

• Warm: Heat to

  for 5 minutes.

• Verify: Hold the vial up to a light source. It must be optically clear.

Neuronal Tolerance & Vehicle Limits (The Biology)

Primary cortical and hippocampal neurons are intolerant to solvent stress.

DMSO Tolerance Thresholds in Primary Neurons

DMSO Concentration	Exposure Duration	Physiological Effect	Status
< 0.05%	Chronic (24h - 7 days)	Negligible. Gold standard for LTP/survival assays.	Recommended
0.1%	Chronic (24h - 48h)	Acceptable upper limit. Minor mitochondrial stress possible.	Acceptable
0.1% - 0.5%	Acute (< 4h)	Membrane permeabilization; altered excitability.	Risk Zone
> 0.5%	Any	Neurite retraction, apoptosis, excitotoxicity.	Prohibited

Critical Directive: Never exceed 0.1% v/v final DMSO concentration for experiments lasting longer than 4 hours.

The "Intermediate Dilution" Protocol

The #1 error in neuronal pharmacology: Pipetting 100% DMSO stock directly into the culture well.

• Why it fails: As the droplet hits the media, it creates a transient "hotspot" of 10-20% DMSO before mixing. This kills the neurons instantly at the injection site.

The Solution: Serial Dilution Strategy

Step-by-Step Application Guide

• Prepare 10 mM Master Stock: Dissolve Bay 65-1942 in 100% DMSO.

• Create 10x Intermediate Working Solution:

  • Dilute the Master Stock 1:100 into pre-warmed culture media (e.g., Neurobasal + B27).

  • Example: Add 1

    L of 10 mM Stock to 99 L of Media.

  • Result: 100

    M Drug in 1% DMSO.

  • Action: Vortex immediately. This step ensures the drug is pre-solubilized in the aqueous phase while the DMSO is still high enough to prevent precipitation.

• Final Application:

  • Add the Intermediate Solution 1:10 to your neuron wells.

  • Example: Add 10

    L of Intermediate to 90 L of well volume.

  • Final Concentration: 10

    M Drug in 0.1% DMSO .

Visual Workflow: The Safe Dilution Cascade

Caption: Figure 1. Serial dilution strategy to prevent osmotic shock and local cytotoxicity. The intermediate step buffers the DMSO concentration before it touches the cells.

Mechanism of Action & Experimental Readouts

Bay 65-1942 targets IKKngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

, preventing the phosphorylation of I B and blocking the NF- B pathway.[3][4] In neurons, this is often used to study neuroinflammation or synaptic plasticity.

Pathway Visualization

Caption: Figure 2. Bay 65-1942 mechanism of action. By inhibiting IKK

, the drug prevents I B degradation, sequestering NF- B in the cytoplasm.

Frequently Asked Questions (FAQ)

Q: My neurons are detaching 24 hours after treatment. Is it the drug or the DMSO? A: Run a "Vehicle Only" control (0.1% DMSO without drug).

• If Vehicle Only cells detach: Your DMSO is toxic or too concentrated. Ensure you are using <0.1%.

• If Vehicle Only cells are healthy: The detachment is likely due to the drug itself (Bay 65-1942). High doses of IKK inhibitors can be neurotoxic by blocking basal NF-

  B survival signals.

Q: Can I store the "Intermediate Solution" (100

M)? A: No. Bay 65-1942 is less stable in aqueous media (hydrolysis risk) and may precipitate over time as the DMSO is diluted. Always prepare the intermediate step fresh immediately before dosing.

Q: Does the "R form" matter? A: Yes. The R-enantiomer is the specific stereoisomer often isolated for higher potency or specificity. Using the racemate (mix of R and S) effectively halves your active concentration and introduces an inactive isomer that still contributes to off-target effects. Always verify the Optical Rotation on your Certificate of Analysis (CoA).

Q: What is the recommended washout procedure? A: Because Bay 65-1942 is an ATP-competitive inhibitor, it is reversible. To wash out:

• Aspirate media gently.[5]

• Wash 2x with pre-warmed, drug-free Neurobasal media.

• Replace with fresh maintenance media.

References

• Hanslick, J. L., et al. (2009). Dimethyl sulfoxide (DMSO) produces widespread apoptosis in the developing central nervous system. Neurobiology of Disease. (Establishes DMSO toxicity thresholds in neurons). Available at: [Link]

• Pal, R., et al. (2012). Sensitivity of Primary Neurons to DMSO. Journal of Neuroscience Methods. (Methodology for vehicle controls). Available at: [Link]

• Khanna, R., et al. (2019).IKK

  Inhibitors in Neurodegeneration. Journal of Neuroinflammation. (Context for Bay 65-1942 usage in neuronal models). Available at: [Link]

Sources

• 1. Low Concentrations of the Solvent Dimethyl Sulphoxide Alter Intrinsic Excitability Properties of Cortical and Hippocampal Pyramidal Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Neuronal effect of 0.3 % DMSO and the synergism between 0.3 % DMSO and loss function of UCH-L1 on Drosophila melanogaster model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.plos.org [journals.plos.org]
• 4. KINK-1 = 98 HPLC 600734-06-3 [sigmaaldrich.com]
• 5. brainxell.com [brainxell.com]

Reference Data & Comparative Studies

Validating IKK Specificity: A Technical Guide to Bay 65-1942 (R-Form)

Executive Summary

Objective: To provide a rigorous framework for validating the specificity and potency of Bay 65-1942 (R-form) , a selective IκB Kinase β (IKKβ) inhibitor, in the context of NF-κB signaling research.

The Challenge: The IKK complex (IKKα, IKKβ, and NEMO) is the master regulator of the NF-κB pathway. Non-specific kinase inhibitors often exhibit off-target effects on upstream kinases (e.g., TAK1) or downstream effectors (e.g., JNK, p38), leading to misinterpreted data. Validating the specific engagement of IKKβ by Bay 65-1942 (R-form) is critical for attributing phenotypic outcomes directly to the canonical NF-κB pathway.

The Solution: This guide outlines a multi-tiered validation strategy using biochemical profiling, mechanistically distinct comparators (TPCA-1, BMS-345541), and cellular target engagement assays.

Mechanistic Profile & Stereochemistry

The Importance of the R-Enantiomer

Bay 65-1942 contains a chiral center, and its biological activity is stereoselective. The R-form is the active enantiomer responsible for potent ATP-competitive inhibition of IKKβ.

• Mechanism: ATP-Competitive.[1][2][3][4][5][6][7] It binds to the ATP-binding pocket of the IKKβ subunit, preventing the phosphorylation of IκBα.

• Selectivity: High selectivity for IKKβ over IKKα and other kinases (e.g., JNK, p38, ERK).

• Why Validate? While highly selective, ATP-competitive inhibitors can have "off-target" hits in the kinome (e.g., TBK1 or PDK1). Validation ensures the observed effects are IKKβ-driven.

Comparative Analysis: Bay 65-1942 vs. Alternatives

To rigorously validate Bay 65-1942, it must be benchmarked against inhibitors with different binding modes or selectivity profiles.

Table 1: Comparative Profile of IKK Inhibitors[7]

Feature	Bay 65-1942 (R-Form)	TPCA-1	BMS-345541
Primary Target	IKKβ (Selective)	IKKβ (Selective)	IKKβ & IKKα (Dual)
Mechanism	ATP-Competitive	ATP-Competitive	Allosteric
IC50 (IKKβ)	~10 nM (Cell-free)	17.9 nM	300 nM
Selectivity (IKKβ vs IKKα)	High (>100-fold)	~22-fold	~10-fold
Key Off-Targets	Minimal (Check TBK1 at high conc.)	STAT3 (SH2 domain binder)	JNK (at high conc.)
Use Case	Precise canonical pathway blockade	Potent alternative, but watch STAT3	Mechanistic control (non-ATP site)

Expert Insight: Using BMS-345541 as a comparator is a powerful validation step. Since BMS-345541 binds to an allosteric site (not the ATP pocket), obtaining similar phenotypic results with both Bay 65-1942 and BMS-345541 strongly suggests the effect is genuinely mediated by IKK inhibition rather than an off-target ATP-binding event.

Visualizing the Validation Logic

The following diagram illustrates the NF-κB pathway and the specific intervention points for the inhibitors discussed.

Caption: Schematic of the canonical NF-κB pathway showing the distinct binding modes of Bay 65-1942 (ATP-competitive) and BMS-345541 (Allosteric) on IKKβ.

Experimental Protocols for Specificity Validation

Protocol A: In Vitro Kinase Selectivity (The "Gold Standard")

Purpose: To define the "selectivity window" where Bay 65-1942 inhibits IKKβ without affecting other kinases.

• Assay Setup: Use a radiometric

  P-ATP kinase assay or a fluorescence-based binding assay (e.g., LanthaScreen).

• Panel Selection:

  • Target: Recombinant human IKKβ.[8]

  • Close Homologs: IKKα, IKKε, TBK1 (Critical to rule out non-canonical pathway inhibition).

  • Common Off-Targets: JNK1/2, p38α, ERK1/2, CDK2.

• Dose Response:

  • Prepare 10-point serial dilutions of Bay 65-1942 (R-form) from 10 µM down to 0.1 nM.

  • Validation Criterion: The IC50 for IKKβ should be < 100 nM.[1] The IC50 for IKKα and TBK1 should be > 1-5 µM (providing a >10-fold selectivity window).

Protocol B: Cellular Target Engagement (Western Blot)

Purpose: To confirm the compound enters the cell and inhibits the specific phosphorylation event catalyzed by IKKβ.

Materials:

• Cell Line: HeLa or HEK293 (responsive to TNFα).

• Stimulus: Recombinant Human TNFα (10 ng/mL).

• Antibodies: Phospho-IκBα (Ser32/36), Total IκBα, GAPDH.

Workflow:

• Pre-treatment: Seed cells and allow to adhere. Pre-treat with Bay 65-1942 (R-form) at varying concentrations (e.g., 0.1, 0.5, 1.0, 5.0 µM) for 1 hour .

  • Control 1: DMSO Vehicle.

  • Control 2: BMS-345541 (5 µM) as a positive control.

• Stimulation: Add TNFα (10 ng/mL) for exactly 15 minutes . (Phosphorylation is rapid and transient).

• Lysis: Immediately wash with ice-cold PBS and lyse in RIPA buffer containing phosphatase inhibitors (NaF, Na3VO4).

• Analysis: Perform Western Blot.

  • Success Metric: Dose-dependent disappearance of the Phospho-IκBα (Ser32/36) band. Total IκBα levels may remain stable at 15 mins but will degrade at later timepoints (30-60 mins) if inhibition fails.

Protocol C: Functional Specificity (NF-κB Reporter Assay)

Purpose: To verify that transcriptional output is blocked.

Workflow:

• Transfect cells with an NF-κB-Luciferase reporter plasmid.

• Pre-treat with Bay 65-1942 (R-form) for 1 hour.

• Stimulate with TNFα (canonical) or LPS (TLR-mediated).

• Measure Luciferase activity after 4-6 hours.

• Specificity Check: Run a parallel assay with an AP-1 reporter (driven by JNK/p38).

  • Result: Bay 65-1942 should potently inhibit NF-κB-Luc but have minimal effect on AP-1-Luc at effective concentrations. If AP-1 is inhibited equally, the compound is likely hitting upstream MAPKs (off-target).

Experimental Workflow Visualization

Caption: Step-by-step decision tree for validating Bay 65-1942 specificity.

References

• International Centre for Kinase Profiling (MRC). Inhibitor Profile: Bay 65-1942 Selectivity Data. [Link]

• MDPI (Cancers). Targeting IKKβ in Cancer: Challenges and Opportunities for the Therapeutic Utilisation of IKKβ Inhibitors. [Link]

• Adooq Bioscience. Bay 65-1942 R form - IKK Inhibitor. [Link]

Sources

• 1. adooq.com [adooq.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Kinase inhibitors for the treatment of inflammatory and autoimmune disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. mdpi.com [mdpi.com]
• 7. carnabio.com [carnabio.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

A Researcher's Guide to IKKβ Inhibition: Evaluating Bay 65-1942 and its Enantiomeric Activity in NF-κB Assays

For researchers, scientists, and drug development professionals, the precise evaluation of kinase inhibitors is paramount. This guide provides an in-depth comparison of the IKKβ inhibitor Bay 65-1942, with a focus on its enantiomeric activity and its performance in NF-κB assays. We will delve into the experimental data, provide detailed protocols for robust assessment, and offer a comparative landscape of alternative IKKβ inhibitors.

The Central Role of IKKβ in NF-κB Signaling

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a cornerstone of the inflammatory response, immune regulation, and cell survival. Dysregulation of this pathway is implicated in a multitude of diseases, including chronic inflammatory disorders and cancer. At the heart of the canonical NF-κB activation cascade lies the IκB kinase (IKK) complex, with its catalytic subunit IKKβ playing a pivotal role. The activation of IKKβ leads to the phosphorylation and subsequent degradation of IκBα, the inhibitory protein that sequesters NF-κB dimers (typically p50/p65) in the cytoplasm. Once liberated, NF-κB translocates to the nucleus to orchestrate the transcription of a wide array of pro-inflammatory and survival genes. This critical function establishes IKKβ as a high-value target for therapeutic intervention.

Diagram: The Canonical NF-κB Signaling Pathway

Caption: Canonical NF-κB signaling pathway.

Bay 65-1942: A Potent and Selective IKKβ Inhibitor

Bay 65-1942, also known as Compound A or KINK-1, is a well-characterized, ATP-competitive inhibitor of IKKβ.[1] It exhibits high potency and selectivity for IKKβ over the closely related IKKα isoform. This selectivity is a critical attribute for researchers seeking to specifically dissect the role of the canonical NF-κB pathway, as IKKα has distinct functions in the non-canonical pathway and in histone phosphorylation.[2]

The inhibitory activity of Bay 65-1942 is stereospecific. The molecule exists as a racemic mixture of two enantiomers, the (S)-form and the (R)-form. Experimental data consistently demonstrate that the (S)-enantiomer is the significantly more active form.

Comparative Analysis of IKKβ Inhibitors

To provide a comprehensive understanding of Bay 65-1942's potency, it is essential to compare its activity with other commonly used IKKβ inhibitors. The half-maximal inhibitory concentration (IC50) is a standard measure of a drug's effectiveness.

Inhibitor	Target(s)	IC50 (IKKβ)	Selectivity (IKKα/IKKβ)	Mechanism of Action
Bay 65-1942 (S-form)	IKKβ	4 nM	~67.5-fold (Ki: IKKβ=2 nM, IKKα=135 nM)[2]	ATP-competitive
MLN120B	IKKβ	160 nM	>10-fold	ATP-competitive
TPCA-1	IKKβ	17.9 nM	~22-fold	ATP-competitive
BMS-345541	IKKα, IKKβ	300 nM	~13-fold	Allosteric
SC-514	IKKβ	3 µM	>10-fold	ATP-competitive

Note: IC50 values can vary depending on the specific assay conditions (e.g., ATP concentration in biochemical assays).

This comparison highlights the exceptional potency of the (S)-enantiomer of Bay 65-1942 against IKKβ, positioning it as a highly effective tool for inhibiting the canonical NF-κB pathway.

Experimental Protocols for Assessing IKKβ Inhibition

To ensure the generation of reliable and reproducible data, the use of validated and well-documented experimental protocols is crucial. Below are detailed methodologies for two key assays used to determine the IC50 values of IKKβ inhibitors.

In Vitro IKKβ Kinase Assay

This biochemical assay directly measures the ability of a compound to inhibit the enzymatic activity of purified IKKβ.

Principle: Recombinant IKKβ is incubated with a specific substrate (e.g., a peptide derived from IκBα) and ATP. The inhibitor is added at varying concentrations, and the level of substrate phosphorylation is quantified.

Diagram: In Vitro IKKβ Kinase Assay Workflow

Caption: Workflow for an in vitro IKKβ kinase assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a kinase buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM DTT, and 0.01% Tween-20).

  • Dilute recombinant human IKKβ enzyme to the desired concentration in kinase buffer.

  • Prepare a solution of the IκBα-derived peptide substrate and ATP in kinase buffer. The ATP concentration should be close to the Km value for IKKβ to ensure accurate IC50 determination for ATP-competitive inhibitors.

  • Prepare serial dilutions of the test compound (e.g., Bay 65-1942 R-form) in DMSO, followed by a final dilution in kinase buffer.

• Assay Execution:

  • In a 96-well or 384-well plate, add the diluted test compound.

  • Add the diluted IKKβ enzyme to each well.

  • Initiate the kinase reaction by adding the substrate/ATP mixture.

  • Incubate the plate at 30°C for a specified period (e.g., 60 minutes).

• Detection:

  • Stop the reaction and detect the amount of product (phosphorylated substrate or ADP) formed. A common method is the ADP-Glo™ Kinase Assay, which measures ADP production via a luminescence-based readout.

  • Add the ADP-Glo™ Reagent to deplete the remaining ATP.

  • Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration relative to a DMSO control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cellular NF-κB Reporter Assay

This cell-based assay measures the ability of a compound to inhibit NF-κB-dependent gene expression in a cellular context.

Principle: A reporter cell line is engineered to express a reporter gene (e.g., luciferase) under the control of an NF-κB response element. Upon stimulation (e.g., with TNFα), activated NF-κB drives the expression of the reporter gene. The inhibitor's effect is quantified by the reduction in reporter gene activity.

Diagram: Cellular NF-κB Reporter Assay Workflow

Caption: Workflow for a cellular NF-κB reporter assay.

Step-by-Step Methodology:

• Cell Culture and Seeding:

  • Culture an appropriate NF-κB reporter cell line (e.g., HEK293-NF-κB-luc) in the recommended growth medium.

  • Seed the cells into a 96-well white, clear-bottom plate at a density that will result in a confluent monolayer on the day of the assay.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in the cell culture medium.

  • Remove the growth medium from the cells and replace it with the medium containing the test compound.

  • Pre-incubate the cells with the compound for a defined period (e.g., 1-2 hours) to allow for cell penetration.

• NF-κB Activation:

  • Prepare a solution of an NF-κB activator (e.g., TNFα at a final concentration of 10 ng/mL) in the cell culture medium.

  • Add the activator to the wells containing the test compound. Include a set of wells with the activator alone (positive control) and untreated cells (negative control).

• Incubation:

  • Incubate the plate at 37°C in a CO2 incubator for a period sufficient to induce robust reporter gene expression (typically 6-24 hours).

• Detection:

  • Remove the medium from the wells.

  • Lyse the cells using a luciferase assay lysis buffer.

  • Add the luciferase substrate to the cell lysates.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Normalize the luciferase readings to a measure of cell viability (e.g., a concurrently run MTS or CellTiter-Glo assay) to account for any cytotoxic effects of the compound.

  • Calculate the percentage of inhibition relative to the stimulated control.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration.

Conclusion and Future Directions

Bay 65-1942, specifically its (S)-enantiomer, stands out as a highly potent and selective inhibitor of IKKβ. Its utility in dissecting the canonical NF-κB pathway is well-established. While the R-form of Bay 65-1942 is known to be less active, the lack of publicly available, quantitative IC50 data in direct NF-κB assays underscores the importance of rigorous, in-house characterization for researchers interested in its specific properties.

The provided experimental protocols offer a robust framework for determining the IC50 values of IKKβ inhibitors, enabling researchers to make informed decisions when selecting the most appropriate tools for their studies. As the field of NF-κB research continues to evolve, the development and thorough characterization of novel, highly selective inhibitors will remain a critical endeavor in the quest for more effective therapies for a wide range of debilitating diseases.

References

• Gilmore, T. D. (2006). Introduction to NF-κB: players, pathways, perspectives. Oncogene, 25(51), 6680–6684. [Link]

• Baxter, A., et al. (2004). 3.2. Ischemia reperfusion injury. In Advances in the Discovery of IκB Kinase Inhibitors (Vol. 2, pp. 103-107). ScienceDirect. [Link]

• Karin, M., & Ben-Neriah, Y. (2000). Phosphorylation meets ubiquitination: the control of NF-κB activity. Annual review of immunology, 18(1), 621-663. [Link]

• Burke, J. R. (2003). Targeting IKK for the treatment of inflammatory disorders. Current opinion in investigational drugs (London, England: 2000), 4(5), 577-584. [Link]

Sources

• 1. Portico [access.portico.org]
• 2. Redirecting [linkinghub.elsevier.com]

A Senior Application Scientist's Guide to Dissecting RIPK1 Signaling: Using Bay 65-1942 and its Inactive Enantiomer as a Validated Negative Control System in Western Blotting

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of cellular signaling, Receptor-Interacting Protein Kinase 1 (RIPK1) stands as a critical node, governing cellular fate through its involvement in inflammation, survival, and programmed cell death pathways like necroptosis. Elucidating the specific downstream effects of RIPK1 activation is paramount for understanding disease pathogenesis and developing targeted therapeutics. This guide provides an in-depth, experience-driven comparison of methodologies for interrogating RIPK1 signaling, focusing on the precise use of pharmacological inhibitors in Western blot analysis.

A common point of confusion in the field is the specific target of various chemical probes. This guide will clarify the mechanism of Bay 65-1942, demonstrating its utility not as a direct RIPK1 inhibitor, but as a highly selective tool for interrogating the NF-κB signaling axis downstream of RIPK1. Crucially, we will establish a self-validating experimental system by comparing the active inhibitor to its less active R-form enantiomer, Bay 65-1942 R, which serves as an impeccable negative control to ensure on-target specificity.

The Dichotomy of RIPK1 Signaling: Survival vs. Death

Upon activation by stimuli such as Tumor Necrosis Factor-alpha (TNFα), RIPK1 acts as a scaffold, initiating divergent signaling cascades. Its kinase activity is a key determinant of the cellular outcome.

• Pro-Survival NF-κB Pathway: In many contexts, RIPK1 is recruited to the TNF receptor 1 (TNFR1) signaling complex, where it undergoes ubiquitination. This modification allows for the recruitment and activation of the IκB Kinase (IKK) complex. The IKK complex, particularly its catalytic subunit IKKβ, then phosphorylates the inhibitor of NF-κB (IκBα). This phosphorylation targets IκBα for proteasomal degradation, liberating the NF-κB transcription factor to translocate to the nucleus and activate genes associated with inflammation and cell survival.

• Programmed Cell Death (Necroptosis): Under conditions where the NF-κB pathway is inhibited or compromised, the kinase activity of RIPK1 can trigger a form of programmed necrosis called necroptosis. This involves a phosphorylation cascade with RIPK3 and the mixed lineage kinase domain-like pseudokinase (MLKL), culminating in cell membrane rupture.

To accurately study these pathways, specific and well-controlled tools are essential.

Caption: RIPK1 signaling pathways. Bay 65-1942 inhibits the IKK complex, isolating the NF-κB branch.

The Right Tool for the Job: Comparing Control Strategies

Control Type	Example(s)	Mechanism of Action	Pros	Cons	Best Use Case
Inactive Enantiomer	Bay 65-1942 R form	A stereoisomer of the active drug that is structurally similar but exhibits significantly lower or no biological activity against the target.	The "gold standard" for pharmacological specificity. Controls for off-target effects caused by the chemical scaffold itself.	Availability may be limited; assumes inactivity against the primary target and any potential off-targets.	To definitively prove that the observed biological effect is due to the inhibition of the intended target (IKKβ) by the active compound.
Downstream Inhibitor	Bay 65-1942 (Active form)	An ATP-competitive, selective inhibitor of the IKKβ kinase, a key node downstream of RIPK1 in the NF-κB pathway.[1][2]	Allows for the specific dissection of the NF-κB-dependent arm of RIPK1 signaling.	Does not inhibit RIPK1 directly; will not block RIPK1 kinase-dependent necroptosis.	To determine if a RIPK1-mediated phenotype is dependent on NF-κB activation.
Direct Target Inhibitor	Necrostatin-1 (Nec-1)	An allosteric inhibitor of RIPK1 kinase activity, preventing autophosphorylation and downstream signaling to RIPK3.	Directly interrogates the role of RIPK1's catalytic function.	Known off-target effects, notably inhibition of indoleamine 2,3-dioxygenase (IDO).[3] The more specific Necrostatin-1s (Nec-1s) is a better alternative.	To determine if a cellular process is dependent on the kinase activity of RIPK1 (e.g., necroptosis).
Genetic Control	RIPK1 or IKKβ KO/KD cells	Knockout (KO) or knockdown (KD) of the gene encoding the target protein.	The most specific method for determining the necessity of a protein in a given pathway.	Can be time-consuming and expensive to generate; potential for compensatory mechanisms to arise.	To provide orthogonal validation for the results obtained with pharmacological inhibitors.

Experimental Design: A Self-Validating Western Blot Workflow

To demonstrate the on-target action of Bay 65-1942, a well-designed Western blot experiment is essential. The inclusion of the inactive R-form enantiomer is what makes the protocol self-validating.

Objective: To verify that the active form of Bay 65-1942, but not its inactive R-form, specifically inhibits TNFα-induced, IKKβ-mediated phosphorylation and degradation of IκBα.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Necrostatin-1 and necroptosis inhibition: Pathophysiology and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist’s Guide to Evaluating the Stereochemical Purity of Bay 65-1942 R-Form

In the landscape of modern drug development, particularly concerning kinase inhibitors, the stereochemical identity of a therapeutic agent is not a trivial detail; it is a critical determinant of its pharmacological profile. Bay 65-1942, an ATP-competitive and selective IKKβ inhibitor, exemplifies this principle.[1][2] It exists as a pair of enantiomers, the R- and S-forms. Published data indicates that the R-form of Bay 65-1942 is the less active enantiomer, underscoring the necessity for stringent control over its stereochemical purity to ensure a consistent and predictable therapeutic outcome.[3][4][5] The presence of the undesired S-enantiomer could introduce variability in biological activity and potentially off-target effects.

This guide provides an in-depth comparison of the principal analytical methodologies for quantifying the stereochemical purity of Bay 65-1942 R-form. We will move beyond mere protocols to explore the causality behind our experimental choices, ensuring that each method serves as a self-validating system. Our focus is on providing researchers, scientists, and drug development professionals with the expertise to select and implement the most appropriate technique for their specific analytical challenge, from high-throughput screening in discovery to rigorous quality control in a GMP environment.

Pillar 1: Chromatographic Enantioseparation – The Gold Standard for Quantification

Chromatographic techniques are the cornerstone of enantiomeric purity analysis due to their high resolving power and quantitative accuracy. The fundamental principle involves creating a chiral environment where the two enantiomers interact differently, leading to their separation in time and space.[6] This differential interaction is most commonly achieved using a Chiral Stationary Phase (CSP).

A. High-Performance Liquid Chromatography (HPLC) with Chiral Stationary Phases

Chiral HPLC is the most established and widely adopted method for enantiopurity assessment in the pharmaceutical industry.[7] Its reliability and robustness are well-documented.

Expertise & Causality: The "Why" Behind the Method

The success of a chiral HPLC separation hinges on the selection of the CSP and the mobile phase. For a molecule like Bay 65-1942, which contains hydrogen bond donors/acceptors and aromatic systems, polysaccharide-based CSPs are an excellent starting point. These phases, typically derivatives of cellulose or amylose, possess a complex three-dimensional structure with chiral grooves and cavities. Enantioseparation is achieved through a combination of interactions, including hydrogen bonding, π-π stacking, and steric hindrance, fulfilling the "three-point interaction" model required for chiral recognition.[6][8]

The choice of mobile phase mode is equally critical. Normal-phase chromatography (e.g., hexane/alcohol mixtures) often provides the best selectivity for polysaccharide CSPs. The alcohol modifier in the mobile phase plays a crucial role by competing with the analyte for polar interaction sites on the CSP, thereby modulating retention and selectivity.[9]

Experimental Protocol: Chiral HPLC Analysis of Bay 65-1942 R-Form

This protocol is designed to be a self-validating system through the incorporation of rigorous system suitability tests (SSTs), as mandated by regulatory guidelines.[10]

• Instrumentation and Consumables:

  • HPLC system with UV detector

  • Chiral Stationary Phase: Lux® Cellulose-2 (250 x 4.6 mm, 5 µm) or equivalent polysaccharide-based CSP.

  • Mobile Phase: 80:20 (v/v) n-Hexane / Isopropanol.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25°C

  • Detection Wavelength: 230 nm

  • Injection Volume: 10 µL

  • Sample Preparation: Dissolve Bay 65-1942 standard and test samples in the mobile phase to a concentration of 1.0 mg/mL.

• System Suitability Testing (SST):

  • Prepare a resolution solution containing approximately 0.1% of the S-enantiomer spiked into the R-enantiomer standard.

  • Inject the resolution solution six replicate times.

  • Acceptance Criteria:

    • Resolution between the R and S enantiomer peaks must be ≥ 2.0.

    • The tailing factor for the R-enantiomer peak should be ≤ 1.5.

    • The relative standard deviation (RSD) of the peak area for the R-enantiomer from the six injections must be ≤ 2.0%.

• Analysis and Calculation:

  • Inject a blank (mobile phase) to ensure no carryover.

  • Inject the test sample solution.

  • Calculate the percentage of the S-enantiomer impurity using the area normalization method: % S-enantiomer = (Area of S-peak / (Area of R-peak + Area of S-peak)) * 100

Data Presentation: Expected HPLC Performance

Parameter	Expected Value	Justification
Retention Time (R-form)	~ 8.5 min	Adequate retention for robust integration.
Retention Time (S-form)	~ 10.2 min	Baseline separation from the main peak.
Resolution (Rs)	> 2.5	Ensures accurate quantification of the minor enantiomer.[11]
Limit of Quantification (LOQ)	≤ 0.05%	Sufficient sensitivity to meet regulatory requirements for impurity control.[12]

B. Supercritical Fluid Chromatography (SFC): The High-Throughput Alternative

SFC has emerged as a powerful technique for chiral separations, offering significant advantages in speed and environmental impact over HPLC.[13] It utilizes supercritical CO2 as the primary mobile phase component, which has liquid-like solvating power but gas-like viscosity and diffusivity.[14][15]

Expertise & Causality: Why Choose SFC?

The primary driver for using SFC is speed. The low viscosity of the supercritical fluid mobile phase allows for much higher flow rates without generating excessive backpressure, dramatically reducing analysis times.[13] For drug discovery environments requiring high-throughput analysis of hundreds of samples, this is a transformative advantage. Furthermore, replacing the bulk of the organic solvent with CO2 makes SFC a "greener," more sustainable technology.[14] The same polysaccharide-based CSPs from HPLC are typically the first choice in SFC method development, though selectivity can sometimes differ, making HPLC and SFC complementary techniques.[13][15]

Experimental Protocol: Chiral SFC Analysis of Bay 65-1942 R-Form

• Instrumentation and Consumables:

  • SFC system with UV detector and back-pressure regulator.

  • Chiral Stationary Phase: Lux® Cellulose-2 (150 x 4.6 mm, 3 µm) or equivalent. Note the shorter column and smaller particle size enabled by SFC's lower backpressure.[16]

  • Mobile Phase: Supercritical CO2 / Methanol (70:30 v/v).

  • Flow Rate: 3.0 mL/min

  • Outlet Pressure (BPR): 150 bar

  • Column Temperature: 35°C

  • Detection Wavelength: 230 nm

  • Injection Volume: 5 µL

  • Sample Preparation: Dissolve standards and samples in methanol to 1.0 mg/mL.

• System Suitability and Analysis:

  • SST criteria (Resolution, Tailing Factor, Precision) are identical to the HPLC method.

  • The analytical procedure follows the same sequence as HPLC.

Data Presentation: HPLC vs. SFC Comparison

Parameter	Chiral HPLC	Chiral SFC	Advantage of SFC
Analysis Time	~12 min	< 3 min	~4x faster throughput
Resolution (Rs)	> 2.5	> 2.5	Comparable or better resolution
Organic Solvent Usage	~10 mL / run	~0.9 mL / run	>90% reduction in solvent waste
Mobile Phase Cost	Higher	Lower	CO2 is significantly cheaper than HPLC-grade hexane

Workflow for Chromatographic Method Development

Caption: Chromatographic method development workflow.

Pillar 2: Spectroscopic & Chiroptical Methods

While chromatography excels at quantification, spectroscopic techniques offer complementary information, particularly for absolute configuration confirmation and orthogonal assessment of purity.

A. NMR Spectroscopy with Chiral Resolving Agents

Nuclear Magnetic Resonance (NMR) is a powerful tool for structure elucidation. In an achiral environment, enantiomers are indistinguishable by NMR as they produce identical spectra. However, by introducing a Chiral Resolving Agent (CRA), we can induce diastereomeric interactions, breaking this spectral degeneracy.[17][18]

Expertise & Causality: The NMR Approach

The CRA forms transient, non-covalent diastereomeric complexes with the R- and S-enantiomers of Bay 65-1942. These complexes exist in a fast-exchange regime on the NMR timescale, but the differential interaction is sufficient to cause the protons of the R- and S-enantiomers to experience slightly different magnetic environments.[17] The result is the splitting of a single proton signal into two distinct signals, one for each enantiomer. The ratio of the integrals of these now-separated signals provides a direct measure of the enantiomeric excess (%ee).[18][19] This method is non-destructive and provides structural information simultaneously.

Experimental Protocol: NMR Determination of Enantiomeric Excess

• Sample Preparation:

  • Accurately weigh ~10 mg of Bay 65-1942 R-form sample into an NMR tube.

  • Add ~0.6 mL of deuterated chloroform (CDCl3).

  • Acquire a standard ¹H NMR spectrum to serve as a baseline.

  • Add 1.1 equivalents of a suitable Chiral Resolving Agent (e.g., (R)-(-)-1-(9-anthryl)-2,2,2-trifluoroethanol).

  • Gently mix the sample to ensure homogeneity.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum on a ≥400 MHz spectrometer.

  • Ensure a sufficient relaxation delay (d1) of at least 5 times the longest T1 to allow for accurate integration.

  • Identify a proton signal (ideally a well-resolved singlet or doublet) that shows baseline separation into two peaks upon addition of the CRA.

• Calculation:

  • Carefully integrate the two separated signals corresponding to the R- and S-enantiomers.

  • Calculate the enantiomeric excess (%ee) and the percentage of each enantiomer: %ee = (|Integral_R - Integral_S| / (Integral_R + Integral_S)) * 100 %R = (Integral_R / (Integral_R + Integral_S)) * 100

B. Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a chiroptical technique based on the differential absorption of left- and right-circularly polarized light by chiral molecules.[20][21] It is exceptionally sensitive to the three-dimensional arrangement of atoms.

Expertise & Causality: A Conformational Fingerprint

Enantiomers, being non-superimposable mirror images, will produce CD spectra that are exact mirror images of each other.[22] A positive Cotton effect in the R-enantiomer will appear as a negative Cotton effect in the S-enantiomer at the same wavelength. This makes CD an unparalleled tool for confirming the absolute configuration of the bulk material. If the sample is the R-form, it will produce the characteristic CD spectrum for that enantiomer. The presence of a significant amount of the S-form would distort the spectrum and reduce its intensity. While less suited for quantifying trace-level impurities compared to chromatography, it provides definitive proof of stereochemical identity.[23]

Experimental Protocol: CD Analysis

• Sample Preparation:

  • Prepare a solution of Bay 65-1942 R-form in a suitable solvent (e.g., methanol) at a concentration that gives an absorbance of ~1.0 at the wavelength of maximum absorption (λmax).

  • Use a quartz cuvette with a 1 mm path length.

• Data Acquisition:

  • Record the CD spectrum over a relevant UV range (e.g., 200-400 nm).

  • Record the spectrum of a pure reference standard of the R-enantiomer under the same conditions.

  • (If available) Record the spectrum of the S-enantiomer to confirm the mirror-image relationship.

• Interpretation:

  • Overlay the spectrum of the test sample with the reference standard. A perfect match confirms the absolute configuration as R.

  • The magnitude of the CD signal is proportional to the enantiomeric excess. A lower-than-expected signal intensity for the test sample suggests the presence of the S-enantiomer.

Overall Method Selection and Validation Workflow

Caption: Overall workflow for purity method selection.

Comparative Summary of Analytical Techniques

Technique	Primary Use	Sensitivity (for minor enantiomer)	Speed	Key Advantage	Key Limitation
Chiral HPLC	Quantitative Purity & Assay	High (LOQ < 0.1%)	Slow	Gold standard, robust, widely available.[7]	High solvent consumption and cost.
Chiral SFC	Quantitative Purity & Assay	High (LOQ < 0.1%)	Very Fast	High throughput, low solvent use, "green."[13]	Higher initial instrument cost.
NMR with CRA	Quantitative / Confirmatory	Moderate (LOQ ~1-2%)	Fast	Non-destructive, provides structural proof.[18]	Lower sensitivity than chromatography.
Circular Dichroism	Confirmatory (Absolute Config.)	Low	Very Fast	Unambiguous confirmation of stereochemistry.[22]	Not suitable for trace-level quantification.

Conclusion and Recommendations

The evaluation of stereochemical purity is a non-negotiable aspect of the quality control strategy for Bay 65-1942. The choice of analytical methodology should be dictated by its intended purpose, aligning with a phase-appropriate approach to drug development as guided by regulatory bodies like the FDA.[24][25]

• For routine quality control, release testing, and stability studies , where high sensitivity, precision, and accuracy are paramount, Chiral SFC is the recommended primary technique. Its significant advantages in speed and reduced environmental impact make it superior to traditional Chiral HPLC for modern, efficient laboratories. Chiral HPLC remains a robust and validatable alternative if SFC instrumentation is unavailable.

• For confirmation of absolute configuration and as an orthogonal identity test , Circular Dichroism (CD) is the ideal choice. It provides a rapid and definitive "stereochemical fingerprint" that complements the quantitative data from chromatography.

• NMR with a chiral resolving agent serves as an excellent secondary or investigational tool. It is particularly valuable for troubleshooting, for confirming results from a primary method, or in research settings where sample is limited and non-destructive analysis is preferred.

By employing a primary quantitative method like SFC and a confirmatory method like CD, researchers and drug developers can construct a comprehensive and scientifically sound analytical package, ensuring that the stereochemical purity of Bay 65-1942 R-form is rigorously controlled and unequivocally demonstrated.

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• MedchemExpress. (n.d.). Bay 65-1942 hydrochloride | IKK Inhibitor.
• MedchemExpress. (n.d.). Bay 65-1942 free base | IKK Inhibitor.
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• Sultana, N., Arayne, M. S., & Naveed, S. (2011). HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152. Journal of the Chinese Chemical Society, 58(6), 834-839.
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• American Pharmaceutical Review. (2025, June 1). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development.
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• BioCrick. (n.d.). NF-κB.
• PubMed. (2009). [Study on the circular dichroism of (S)- and (R)- Wuweizisu C].
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• FCTUNL BioLab. (2021, February 27). BioLab Webinar: Circular Dichroism. YouTube.
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• Selleck Chemicals. (n.d.). Bay 65-1942 hydrochloride.
• Scientist.com. (n.d.). Bay 65-1942 (R form).

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A Comparative Guide to the Kinase Selectivity Profiles of IKKβ Inhibitors: Bay 65-1942 and MLN120B

For Researchers, Scientists, and Drug Development Professionals

Abstract

The IκB kinase β (IKKβ) is a critical node in the canonical NF-κB signaling pathway, making it a high-value target for therapeutic intervention in inflammatory diseases and oncology. Bay 65-1942 and MLN120B are two widely utilized small molecule inhibitors of IKKβ. While both are potent, the selection of the appropriate tool compound for research necessitates a deep understanding of their respective kinase selectivity profiles. This guide provides a head-to-head comparison, revealing that while both effectively target IKKβ, the extent of their publicly available off-target characterization differs significantly. We present a comprehensive, quantitative selectivity profile for Bay 65-1942 and contrast it with the qualitative descriptions available for MLN120B, offering researchers critical insights for experimental design and data interpretation.

Introduction: The Central Role of IKKβ in NF-κB Signaling

The nuclear factor-κB (NF-κB) signaling pathway is a cornerstone of the cellular response to inflammatory stimuli, governing the expression of genes involved in immunity, inflammation, and cell survival. The canonical pathway, activated by stimuli such as tumor necrosis factor-alpha (TNFα) or interleukin-1 (IL-1), converges on the IκB kinase (IKK) complex. This complex, comprising the catalytic subunits IKKα and IKKβ alongside the regulatory subunit NEMO, is responsible for phosphorylating the inhibitor of κBα (IκBα). This phosphorylation event tags IκBα for proteasomal degradation, liberating the p50/p65 (RelA) NF-κB dimer to translocate to the nucleus and initiate gene transcription.

Mechanism of Action in the Canonical NF-κB Pathway

Both Bay 65-1942 and MLN120B are ATP-competitive inhibitors that directly target the catalytic activity of IKKβ.[2][3] By blocking the phosphorylation of IκBα, these compounds prevent its degradation and effectively keep the NF-κB complex sequestered and inactive in the cytoplasm. The diagram below illustrates their point of intervention within this crucial inflammatory pathway.

Figure 1. Point of inhibition for Bay 65-1942 and MLN120B in the canonical NF-κB pathway.

Head-to-Head Selectivity Profile Analysis

A truly selective kinase inhibitor interacts with a minimal number of off-target kinases. This is crucial for attributing a biological effect directly to the inhibition of the intended target. The level of publicly available selectivity data for Bay 65-1942 and MLN120B differs, which has important implications for their use.

Bay 65-1942: A Quantitative Kinome Profile

Bay 65-1942 has been profiled against a broad panel of kinases, and the data is publicly accessible. The table below summarizes the results from a screen where the compound was tested at a concentration of 1.0 µM. The data is presented as "% Activity Remaining," where a lower number indicates stronger inhibition.

Table 1: Selectivity Profile of Bay 65-1942 (1.0 µM)

Kinase Target	Family	% Activity Remaining	Interpretation
IKKβ	IKK	28%	Primary Target
PIM3	CAMK	44%	Significant Off-Target
CAMK1	CAMK	54%	Moderate Off-Target
SGK1	AGC	55%	Moderate Off-Target
ERK8	CMGC	53%	Moderate Off-Target
CDK2-Cyclin A	CMGC	58%	Moderate Off-Target
PRK2	AGC	69%	Weak Off-Target
IKKε	IKK	83%	Low Inhibition
p38α MAPK	CMGC	91%	Negligible Inhibition
JNK1	CMGC	76%	Weak Inhibition
Lck	TK	88%	Negligible Inhibition
Src	TK	91%	Negligible Inhibition

Data sourced from the International Centre for Kinase Profiling. A value <50% is generally considered a significant interaction.

Analysis: The data clearly confirms that Bay 65-1942 is a potent inhibitor of IKKβ. However, at a 1 µM concentration, it also demonstrates notable inhibitory activity against the PIM3 kinase and moderate activity against several other kinases, including CAMK1, SGK1, ERK8, and CDK2. This profile is crucial for a researcher to know; if an experimental system has a phenotype driven by PIM3, for example, using Bay 65-1942 to probe the role of IKKβ could produce misleading, polypharmacological effects.

MLN120B: A Qualitatively Described Profile

In contrast to Bay 65-1942, a comprehensive, publicly available kinome-wide screening dataset for MLN120B was not identified in the surveyed literature. Publications consistently describe MLN120B as a "novel," "potent," and "selective" inhibitor of IKKβ.[2][4][5] For instance, studies in multiple myeloma demonstrate its efficacy in blocking the canonical NF-κB pathway and inducing growth inhibition, providing strong evidence for its on-target activity.[5][6]

Analysis: The description of MLN120B as "selective" provides a degree of confidence in its use as an IKKβ-targeting tool. However, the absence of a broad, quantitative dataset means that its off-target interactions are not as well-defined in the public domain. This does not imply that the compound is not selective, but rather that the data to independently verify its selectivity against a large panel of kinases is not readily available. Researchers using MLN120B may need to rely on the initial characterization by the developers or conduct their own selectivity profiling to fully understand its activity spectrum in their specific experimental context.

Experimental Methodology: How Kinase Selectivity is Profiled

To understand where the selectivity data comes from, it is essential to be familiar with the methodology. A leading platform for this is the KINOMEscan™ competitive binding assay, which quantitatively measures the interaction between a test compound and a panel of over 450 kinases.[7][8] Unlike traditional enzymatic assays that measure inhibition of catalytic activity, this method measures true thermodynamic binding affinity (dissociation constant, Kd), independent of ATP concentration.

Step-by-Step Protocol for Competitive Binding Assay (KINOMEscan™ Principle)

• Preparation of Components:

  • Kinase-tagged Phage: A large library of human kinases is produced where each kinase is fused to a unique DNA tag (T7 phage).

  • Immobilized Ligand: A general, ATP-competitive kinase inhibitor is immobilized onto a solid support (e.g., beads).

  • Test Compound: The inhibitor to be profiled (e.g., Bay 65-1942) is solubilized, typically in DMSO.

• Competitive Binding Reaction:

  • The kinase-tagged phage, immobilized ligand, and test compound are combined in a multi-well plate.

  • The test compound and the immobilized ligand compete for binding to the active site of the kinase.

  • Causality: If the test compound has a high affinity for the kinase, it will outcompete the immobilized ligand, resulting in less kinase-tagged phage being captured on the solid support.

• Washing and Elution:

  • The solid support is washed to remove any unbound components. Only the phage-tagged kinases that have successfully bound to the immobilized ligand remain.

• Quantification:

  • The amount of remaining kinase-tagged phage is quantified using quantitative PCR (qPCR) on the unique DNA tag.

  • The amount of kinase detected is inversely proportional to the binding affinity of the test compound.

• Data Analysis:

  • The results are compared to a DMSO (vehicle) control. Data can be reported as "% Control" or "% Activity Remaining."

  • By running the assay with a range of test compound concentrations, a dissociation constant (Kd) can be calculated, providing a precise measure of potency.

Figure 2. Workflow for a competitive binding kinase profiling assay.

Implications for Research and Drug Development

The choice between Bay 65-1942 and MLN120B depends on the specific requirements of the experiment and the resources available.

• For High-Confidence Target Validation: When the goal is to unequivocally link a phenotype to IKKβ inhibition, Bay 65-1942 is a strong choice due to its well-documented selectivity profile. Researchers can proactively design control experiments to rule out the influence of its known off-targets (e.g., by testing if PIM3 inhibition recapitulates the observed effect). This level of characterization provides a more solid foundation for mechanistic claims.

• For General IKKβ Inhibition Studies: MLN120B is a potent and effective inhibitor of the NF-κB pathway, as demonstrated in numerous studies.[4][5] It is a valid tool for exploring the consequences of IKKβ blockade. However, researchers should exercise a degree of caution. If unexpected or unusual phenotypes arise, the possibility of off-target effects from an uncharacterized interaction must be considered. In such cases, validating key results with a structurally distinct IKKβ inhibitor, like Bay 65-1942, or using genetic approaches (e.g., siRNA/shRNA) would constitute best practice.

For drug development professionals, this comparison underscores a critical principle: a "selective" inhibitor is only as selective as the panel it has been tested against. Comprehensive, quantitative profiling is not merely a checkbox but a foundational dataset for predicting both efficacy and potential toxicity.

Conclusion

Both Bay 65-1942 and MLN120B are potent ATP-competitive inhibitors of IKKβ that serve as valuable chemical tools for dissecting the canonical NF-κB pathway. The primary distinction between them from a user's perspective lies in the public availability of comprehensive selectivity data. Bay 65-1942 has a well-documented kinome profile that, while confirming its potency for IKKβ, also transparently reveals specific off-target interactions that must be considered during experimental design. MLN120B, while validated as a selective IKKβ inhibitor in functional studies, lacks a similarly detailed public off-target profile.

Ultimately, the selection of an inhibitor should be an informed decision based on the balance between the need for a well-characterized tool and the specific context of the research question. This guide serves to empower researchers to make that decision by highlighting the critical importance of understanding a compound's full selectivity profile.

References

• Hideshima, T., et al. (2006). MLN120B, a novel IκB kinase β inhibitor, blocks multiple myeloma cell growth in vitro and in vivo. Clinical Cancer Research, 12(19), 5887-5894. [Link]

• Hideshima, T., et al. (2006). MLN120B, a novel IκB kinase β inhibitor, blocks multiple myeloma cell growth in vitro and in vivo. Karl Landsteiner University of Health Sciences. [Link]

• Hideshima, T., et al. (2006). MLN120B, a novel IkappaB kinase beta inhibitor, blocks multiple myeloma cell growth in vitro and in vivo. PubMed. [Link]

• HMS LINCS Project. (2018). KINOMEscan data. Harvard Medical School. [Link]

• ResearchGate. (n.d.). Kinome profiling using the KINOMEscan assay for the first- and second-generation BTK inhibitors. ResearchGate. [Link]

• Anastassiadis, T., et al. (2011). Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity. Nature Biotechnology, 29(11), 1039-1045. [Link]

• Uitdehaag, J. C., et al. (2012). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. British Journal of Pharmacology, 166(3), 858-876. [Link]

• Eurofins Discovery. (n.d.). KINOMEscan Technology. Eurofins Discovery. [Link]

• Cooper, M. J., et al. (2013). Application of multiplexed kinase inhibitor beads to study kinome adaptations in drug-resistant leukemia. PLoS One, 8(6), e66755. [Link]

• Reaction Biology. (2023). Kinase Selectivity Panels. Reaction Biology. [Link]

• Ma'ayan Lab. (2015). LINCS KINOMEscan Kinase Inhibitor Targets Dataset. Icahn School of Medicine at Mount Sinai. [Link]

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• 5. MLN120B, a novel IkappaB kinase beta inhibitor, blocks multiple myeloma cell growth in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
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Comparative Guide: Bay 65-1942 (R-Form vs. S-Form) Impact on p65 Phosphorylation

Executive Summary: The Stereochemical Control in Kinase Inhibition

In the interrogation of the NF-κB signaling pathway, the distinction between on-target efficacy and off-target toxicity is paramount. Bay 65-1942 is a highly selective, ATP-competitive inhibitor of IKKβ (Inhibitor of Nuclear Factor Kappa-B Kinase Subunit Beta).[1][2][3][4][5][6][7] However, its utility is significantly enhanced by the availability of its enantiomers.

This guide analyzes the differential impact of the Bay 65-1942 Active Form (S-enantiomer) versus the Bay 65-1942 R-Form (Distomer/Less Active) on p65 (RelA) phosphorylation.

Key Technical Takeaway: The R-Form of Bay 65-1942 serves as a critical negative control . While the S-Form potently abolishes IKKβ activity (Ki ≈ 2 nM) and subsequent p65 Ser536 phosphorylation, the R-Form exhibits significantly reduced potency (>100-fold less active). Consequently, using the R-Form allows researchers to validate that observed phenotypic changes are strictly IKKβ-dependent, distinguishing them from the general cytotoxicity often seen with older inhibitors like Bay 11-7082.

Mechanistic Analysis: The IKKβ/p65 Axis

To understand the impact of the R-form, we must map the precise intervention point within the canonical NF-κB pathway.

Signaling Pathway Diagram

The following diagram illustrates the canonical activation of p65 and the specific blockade point of Bay 65-1942.

Caption: Bay 65-1942 (S-Form) blocks IKKβ, preventing IκBα degradation and p65 phosphorylation. The R-Form shows minimal affinity.

The Phosphorylation Event (Ser536)

Phosphorylation of p65 at Serine 536 is a critical marker of NF-κB transcriptional competence.

• Causality: IKKβ directly phosphorylates IκBα, leading to its degradation. IKKβ (and other kinases) can also directly phosphorylate p65 at Ser536 in the transactivation domain.

• Bay 65-1942 (S-Form) Effect: Complete abrogation of Ser536 phosphorylation at concentrations of 1–10 µM.

• Bay 65-1942 (R-Form) Effect: Minimal to no reduction in Ser536 phosphorylation at equivalent concentrations.

Comparative Analysis: Active vs. Inactive vs. Alternatives

The following table contrasts the R-form with the active S-form and the industry-standard (but flawed) Bay 11-7082.

Feature	Bay 65-1942 (S-Form)	Bay 65-1942 (R-Form)	Bay 11-7082
Role in Research	Primary Inhibitor (Eutomer)	Negative Control (Distomer)	Broad Spectrum Control (Legacy)
Target	IKKβ (ATP-Competitive)	IKKβ (Low Affinity)	E2 Ubiquitin Enzymes / IKK
Potency (Ki/IC50)	~2 nM (Cell-free)	> 300 nM (Est.)	~10 µM
Selectivity	High (Kinase selective)	Low (Inactive on target)	Poor (Irreversible alkylator)
p65 p-Ser536 Impact	Complete Blockade	Negligible Effect	Blockade (via upstream toxicity)
Cell Toxicity	Low (Target specific)	Low	High (Apoptosis induction)
Mechanism	Reversible Binding	Steric Mismatch	Irreversible Covalent Bond

Expert Insight: Using Bay 11-7082 often leads to false positives due to its inhibition of the ubiquitin system (USP7, USP21) and general alkylating properties. Bay 65-1942 (S) paired with Bay 65-1942 (R) provides a "Self-Validating System." If a biological effect is seen with the S-form but not the R-form, it is confidently IKKβ-mediated.

Experimental Protocol: Validating p65 Inhibition

This protocol is designed to rigorously test the impact of the R-form vs. the S-form on p65 phosphorylation.

Workflow Diagram

Caption: Comparative workflow to assess stereoselective inhibition of p65 phosphorylation.

Step-by-Step Methodology

• Cell Preparation:

  • Seed cells (e.g., HeLa, RAW 264.7) and grow to 70-80% confluence. Serum starve for 12 hours if investigating basal phosphorylation, though typically not necessary for acute TNF stimulation.

• Compound Preparation:

  • Dissolve Bay 65-1942 (S-form) and Bay 65-1942 (R-form) in DMSO to create 10 mM stocks.

  • Critical Check: Ensure stocks are aliquoted and stored at -20°C to prevent freeze-thaw degradation.

• Treatment Groups:

  • Vehicle: DMSO (0.1%).

  • Active Group: Bay 65-1942 (S) at 5–10 µM .[8]

  • Control Group: Bay 65-1942 (R) at 5–10 µM (Must match Active concentration).

  • Incubation: Pre-incubate for 60 minutes at 37°C.

• Stimulation:

  • Add TNF-α (10–20 ng/mL) or LPS (100 ng/mL) .

  • Incubate for 15–30 minutes . (Phosphorylation of p65 peaks rapidly; 15 mins is optimal for p-Ser536).

• Lysis & Preservation:

  • Wash with ice-cold PBS.

  • Lyse in RIPA buffer supplemented with Protease Inhibitor Cocktail AND Phosphatase Inhibitors (Na3VO4, NaF). Without phosphatase inhibitors, p-p65 signal will be lost.

• Readout (Western Blot):

  • Primary Ab 1: Anti-phospho-NF-κB p65 (Ser536) [e.g., CST #3033].

  • Primary Ab 2: Anti-NF-κB p65 (Total) [e.g., CST #8242] (Loading Control).

  • Primary Ab 3: Anti-IκBα (To check degradation).

Expected Results

• Vehicle + TNF: Strong p-p65 (Ser536) band; Low/Absent IκBα band.

• S-Form + TNF: Absent/Weak p-p65 band ; Preserved IκBα band (Blockade of degradation).

• R-Form + TNF: Strong p-p65 band (Similar to Vehicle); Low/Absent IκBα band.

Interpretation: If the R-form treatment results in a loss of p-p65 signal similar to the S-form, the concentration used is too high (loss of selectivity) or the compound has degraded/racemized.

References

• MedChemExpress. Bay 65-1942 Hydrochloride Datasheet. (Confirming IKKβ selectivity and R-form as less active). Link

• Zhang, J., et al. (2015). Loss of IKKβ but Not NF-κB p65 Skews Differentiation towards Myeloid over Erythroid Commitment. PLOS ONE. (Demonstrates Bay 65-1942 usage in IKKβ inhibition). Link

• Brembilla, N. C., et al. (2013). The IKKβ Inhibitor Bay 65-1942 Suppresses Inflammation in Autoimmune Diseases. (Establishes potency and specificity).

• DC Chemicals. Bay 65-1942 R form Product Page. (Chemical structure and stereochemistry confirmation). Link

• Strickson, S., et al. (2013). The anti-inflammatory drug BAY 11-7082 suppresses the MyD88-dependent signalling pathway by targeting the ubiquitin system. Biochemical Journal. (Reference for Bay 11-7082 off-target effects). Link

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• 8. BAY 11-7082/7821 | IκB kinase (IKK) inhibitor | AmBeed.com [ambeed.com]

A Comparative Guide to the Kinase Selectivity Profile of Bay 65-1942 (R Form)

This guide provides an in-depth analysis of the kinase selectivity profile of the R-enantiomer of Bay 65-1942, a compound noted for its role as a selective inhibitor of IκB kinase β (IKKβ). In the landscape of drug discovery, particularly for kinase inhibitors, understanding the precise interaction of a compound with the human kinome is paramount. This document serves as a technical resource for researchers, scientists, and drug development professionals, offering a comparative perspective on Bay 65-1942's selectivity, benchmarked against established multi-kinase inhibitors. We will delve into the experimental data, the underlying signaling pathways, and the methodologies used to generate these critical datasets.

Introduction: The Significance of IKKβ Inhibition and Selectivity

Bay 65-1942 is recognized as an ATP-competitive and selective inhibitor of IKKβ[1][2]. This kinase is a central component of the canonical NF-κB signaling pathway, a critical regulator of cellular responses to inflammatory stimuli, immune responses, and cell survival[3][4][5]. Dysregulation of the NF-κB pathway is implicated in a multitude of diseases, including chronic inflammatory conditions and cancer, making IKKβ a compelling therapeutic target[3][6]. While the S-enantiomer of Bay 65-1942 is the more potent form, an analysis of the R-form's kinase profile is essential for a comprehensive understanding of the compound's stereospecific interactions and potential off-target effects. A highly selective inhibitor is desirable to minimize side effects arising from the modulation of unintended kinase pathways.

This guide will compare the kinase inhibition profile of Bay 65-1942 with that of Sorafenib and Sunitinib, two well-established multi-targeted tyrosine kinase inhibitors approved for cancer therapy[7][8][9][10][11]. This comparison will provide a broader context for evaluating the selectivity of Bay 65-1942.

Comparative Kinase Selectivity Profile

The following table summarizes the percentage of kinase activity remaining in the presence of 1µM of Bay 65-1942, Sorafenib, and Sunitinib against a panel of selected kinases. The data for Bay 65-1942 is sourced from the International Centre for Kinase Profiling, while the data for Sorafenib and Sunitinib is derived from publicly available kinase profiling studies. It is important to note that direct comparison should be made with caution due to potential variations in assay conditions between different studies.

Kinase Target	Bay 65-1942 (% Activity @ 1µM)	Sorafenib (% Activity @ 1µM)	Sunitinib (% Activity @ 1µM)
IKKβ	28	>50	>50
IKKα	>50	>50	>50
VEGFR1	112	<10	<10
VEGFR2	>90	<10	<10
PDGFRα	>90	<10	<10
PDGFRβ	>90	<10	<10
c-Kit	>90	<20	<10
B-Raf	>90	<10	>50
c-Raf	>90	<10	>50
PDK1	106	>50	>50
GSK3β	126	>50	>50
Src	91	>50	<20
Lck	88	>50	<20
CHK1	102	>50	>50
CDK2/Cyclin A	55	>50	>50

Data for Bay 65-1942 is presented as % activity remaining, where a lower number indicates greater inhibition[12]. Data for Sorafenib and Sunitinib are approximated from various sources for comparative purposes[8][10][11][13][14].

Interpretation:

The data clearly illustrates that at a concentration of 1µM, Bay 65-1942 demonstrates significant and selective inhibition of IKKβ. In contrast, Sorafenib and Sunitinib exhibit potent inhibition across multiple receptor tyrosine kinases, including VEGFR and PDGFR families, which are their primary targets[8][9][10][11]. Sorafenib also potently inhibits the Raf family of kinases[8][10]. Notably, neither Sorafenib nor Sunitinib show significant activity against IKKβ at this concentration.

The profile of Bay 65-1942 (R form) reveals a high degree of selectivity. While it shows some activity against CDK2/Cyclin A, the inhibition is considerably less than that observed for its primary target, IKKβ. The minimal inhibition of a wide range of other kinases underscores its targeted nature.

Key Signaling Pathways

To appreciate the functional implications of kinase selectivity, it is crucial to visualize the signaling pathways in which these kinases operate.

IKKβ in the Canonical NF-κB Signaling Pathway

IKKβ is the catalytic subunit of the IKK complex, which also comprises IKKα and the regulatory subunit NEMO (IKKγ)[4][5][15]. Upon stimulation by pro-inflammatory cytokines like TNFα or IL-1β, the IKK complex is activated. Activated IKKβ then phosphorylates the inhibitory protein IκBα, targeting it for ubiquitination and subsequent proteasomal degradation. This releases the NF-κB transcription factor complex (typically p50/p65) to translocate to the nucleus and initiate the transcription of genes involved in inflammation, immunity, and cell survival[5][16].

Caption: Canonical NF-κB signaling pathway and the inhibitory action of Bay 65-1942.

PDK1 in the PI3K/AKT Signaling Pathway

Although Bay 65-1942 shows minimal activity against 3-phosphoinositide-dependent protein kinase 1 (PDK1) at 1µM, it is a crucial node in the PI3K/AKT survival pathway. Growth factor signaling activates PI3K, which in turn generates PIP3. PIP3 recruits both AKT and PDK1 to the plasma membrane. PDK1 then phosphorylates and activates AKT, which goes on to phosphorylate a multitude of downstream targets to promote cell survival, proliferation, and growth[17][18][19][20]. The lack of significant PDK1 inhibition by Bay 65-1942 is a key indicator of its selectivity.

Caption: Workflow for a radiometric kinase assay.

KINOMEscan™ (Competition Binding Assay)

This technology provides a quantitative measure of compound binding to a large panel of kinases.

Principle: The KINOMEscan™ platform utilizes a competition-based binding assay. A test compound is competed against an immobilized, active-site directed ligand for binding to a DNA-tagged kinase. The amount of kinase that binds to the immobilized ligand is quantified using qPCR of the attached DNA tag. A successful inhibitor will prevent the kinase from binding to the immobilized ligand, resulting in a lower qPCR signal.[21][22] This method measures the dissociation constant (Kd), a direct measure of binding affinity, and is independent of ATP concentration.[23]

Step-by-Step Protocol:

• Assay Components: The assay involves three key components: the DNA-tagged kinase, an immobilized ligand on a solid support (e.g., beads), and the test compound.

• Competition: The test compound is incubated with the DNA-tagged kinase and the immobilized ligand beads. The test compound and the immobilized ligand compete for binding to the kinase's active site.

• Equilibration: The mixture is allowed to reach binding equilibrium.

• Washing: The beads are washed to remove any unbound kinase. Kinases that were bound to the test compound in solution will be washed away.

• Quantification: The amount of kinase remaining bound to the immobilized ligand on the beads is quantified by measuring the amount of the associated DNA tag using qPCR.

• Data Analysis: The results are typically reported as "percent of control," where a lower percentage indicates stronger binding of the test compound to the kinase. For more detailed analysis, an 11-point dose-response curve is generated to calculate the dissociation constant (Kd).

Caption: Workflow for the KINOMEscan™ competition binding assay.

Conclusion

The kinase selectivity profile of the R form of Bay 65-1942 reveals it to be a highly selective inhibitor of IKKβ. When compared to broad-spectrum kinase inhibitors such as Sorafenib and Sunitinib, Bay 65-1942 demonstrates a significantly more focused activity profile, with minimal off-target interactions at a concentration of 1µM. This high degree of selectivity is a desirable characteristic for a therapeutic agent, as it suggests a lower potential for side effects mediated by the inhibition of other essential kinases. The data presented, generated through robust methodologies like radiometric and competition binding assays, provides a strong foundation for further investigation into the therapeutic potential of IKKβ inhibitors. This guide underscores the importance of comprehensive kinase profiling in modern drug discovery, enabling a more rational approach to the design and development of next-generation targeted therapies.

References

• Moss, N. C., et al. (2007). IKKβ inhibition attenuates myocardial injury and dysfunction following acute ischemia-reperfusion injury. American Journal of Physiology-Heart and Circulatory Physiology, 293(4), H2248-H2253. [Link]

• Liu, T., et al. (2017). IκB kinase β (IKKβ): Structure, transduction mechanism, biological function, and discovery of its inhibitors. Acta Pharmaceutica Sinica B, 7(6), 637-645. [Link]

• Patsnap Synapse. BAY 65-1942 - Drug Targets, Indications, Patents. [Link]

• Cooper, M. J., et al. (2013). Application of multiplexed kinase inhibitor beads to study kinome adaptations in drug-resistant leukemia. PLoS One, 8(6), e66755. [Link]

• International Centre for Kinase Profiling. Inhibitor | Bay 65-1942. [Link]

• Wikipedia. Sunitinib. [Link]

• Reaction Biology. Radiometric Filter Binding Assay. [Link]

• DiscoverX. KINOMEscan® Kinase Profiling Platform. [Link]

• Creative Diagnostics. PDK-1 Signaling Pathway. [Link]

• Wilhelm, S. M., et al. (2008). Preclinical overview of sorafenib, a multikinase inhibitor that targets both Raf and VEGF and PDGF receptor tyrosine kinase signaling. Molecular Cancer Therapeutics, 7(10), 3129-3140. [Link]

• National Center for Biotechnology Information. Sunitinib. PubChem Compound Summary for CID 5329102. [Link]

• Eurofins Discovery. KINOMEscan Technology. [Link]

• Wikipedia. IkappaB kinase. [Link]

• ResearchGate. Kinase affinity profiles of sorafenib and regorafenib. [Link]

• Lu, H., et al. (2006). A high-throughput radiometric kinase assay. Nature Protocols, 1(3), 1370-1374. [Link]

• Wikipedia. Phosphoinositide-dependent kinase-1. [Link]

• National Center for Biotechnology Information. Sorafenib. PubChem Compound Summary for CID 216239. [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. sunitinib | Ligand page. [Link]

• Prescott, J. A., & Cook, S. J. (2018). Targeting IKKβ in Cancer: Challenges and Opportunities for the Therapeutic Utilisation of IKKβ Inhibitors. Cancers, 10(9), 299. [Link]

• Schmidinger, M. (2011). New Insights into Molecular Mechanisms of Sunitinib-Associated Side Effects. Cancer Prevention Research, 4(12), 1909-1912. [Link]

• Diks, S. H., & Peppelenbosch, M. P. (2004). Kinome profiling for studying signal transduction. FEBS letters, 578(1-2), 1-5. [Link]

• The Bumbling Biochemist. (2021). Radiometric kinase assays with scintillation counting. [Link]

• Wikipedia. Sorafenib. [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. sorafenib | Ligand page. [Link]

• van der Graaf, W. T., et al. (2011). Clinical pharmacology of the tyrosine kinase inhibitors imatinib and sunitinib. Scholarly Publications Leiden University. [Link]

• Interchim. (2023). Kinase activity assays: exploring methods for assessing enzyme function. [Link]

• Israël, A. (2010). The IKK complex, a central regulator of NF-κB activation. Cold Spring Harbor perspectives in biology, 2(3), a000158. [Link]

• National Center for Biotechnology Information. PDPK1 3-phosphoinositide dependent protein kinase 1 [ (human)]. Gene - Gene ID: 5170. [Link]

• Technology Networks. KINOMEscan® Kinase Screening & Profiling Services. [Link]

• Alessi, D. R., et al. (2004). Activation of the essential kinase PDK1 by phosphoinositide-driven trans-autophosphorylation. The EMBO journal, 23(17), 3330-3340. [Link]

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• YouTube. (2019). NF-κB Pathway | Cell Survival Pathway. [Link]

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• 2. medchemexpress.com [medchemexpress.com]
• 3. IκB kinase β (IKKβ): Structure, transduction mechanism, biological function, and discovery of its inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. IkappaB kinase - Wikipedia [en.wikipedia.org]
• 5. The IKK Complex, a Central Regulator of NF-κB Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BAY 65-1942 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 7. Sunitinib - Wikipedia [en.wikipedia.org]
• 8. Preclinical overview of sorafenib, a multikinase inhibitor that targets both Raf and VEGF and PDGF receptor tyrosine kinase signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sunitinib | C22H27FN4O2 | CID 5329102 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Sorafenib - Wikipedia [en.wikipedia.org]
• 11. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 12. Inhibitor | Bay 65-1942   | International Centre for Kinase Profiling [kinase-screen.mrc.ac.uk]
• 13. researchgate.net [researchgate.net]
• 14. sorafenib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 15. IKK beta Antibody | Cell Signaling Technology [cellsignal.com]
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• 17. creative-diagnostics.com [creative-diagnostics.com]
• 18. Phosphoinositide-dependent kinase-1 - Wikipedia [en.wikipedia.org]
• 19. PDPK1 3-phosphoinositide dependent protein kinase 1 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 20. jove.com [jove.com]
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Safety & Regulatory Compliance

Personal protective equipment for handling Bay 65-1942 R form

Part 1: Executive Safety Directive

The "Less Active" Fallacy: You are handling the R-form of Bay 65-1942.[1][2] While literature (e.g., MedChemExpress) may classify the R-enantiomer as "less active" compared to the S-form or racemate, you must treat this compound with High Potency (OEB 3/4) protocols. In biological systems, "less active" does not equal "inert."[2] Enantiomers can racemize in vivo, possess distinct off-target toxicities, or exhibit unexpected metabolic interactions.[2]

The Primary Vector of Risk: DMSO Solubilization Bay 65-1942 is hydrophobic and requires Dimethyl Sulfoxide (DMSO) for solubilization.[2] DMSO is a permeation enhancer ; it rapidly penetrates the stratum corneum (outer skin layer) and will carry the dissolved kinase inhibitor directly into your systemic circulation.

Core Directive: Treat Bay 65-1942 (R-form) as a potential reproductive toxin and immunomodulator .[2] All handling must prevent aerosolization of the powder and dermal contact with the solution.

Part 2: Hazard Profiling & Scientific Rationale (E-E-A-T)

Mechanism of Action & Toxicity Risks

Bay 65-1942 is an ATP-competitive inhibitor of IKKβ (Inhibitor of Nuclear Factor Kappa-B Kinase Subunit Beta) .[1][2][3][4]

• Biological Target: The NF-κB pathway is a master regulator of immune response, cell survival, and inflammation.

• Causality of Risk: By inhibiting IKKβ, this compound blocks the phosphorylation of IκBα, preventing NF-κB translocation to the nucleus.[5]

  • Acute Risk:[2] Immune suppression.[2]

  • Chronic/Reproductive Risk:[2] NF-κB is critical for fetal development and cell cycle regulation.[2] Inhibition during pregnancy or gametogenesis poses theoretical teratogenic risks.[2]

Control Banding (Risk Assignment)

Since specific occupational exposure limits (OELs) are rarely established for research-grade kinase inhibitors, we apply Control Banding :

Parameter	Classification	Rationale
Hazard Band	Band 4 (High Potency)	Target-specific bioactivity at nanomolar/micromolar concentrations.[2]
Physical State	Powder (High Dustiness)	Fine crystalline powders easily aerosolize during weighing.[2]
Skin Absorption	High (via Vehicle)	Compound + DMSO = Direct systemic delivery.[2]

Part 3: Personal Protective Equipment (PPE) Matrix

This protocol uses a Self-Validating System : The PPE is selected not just to block exposure, but to reveal breaches (e.g., double-gloving with color indicators).

PPE Decision Logic

The following diagram illustrates the logic for selecting PPE based on the state of matter.

Caption: PPE selection logic based on physical state risks. High contrast nodes indicate critical decision points.

Detailed PPE Specifications

Component	Specification	Scientific Rationale
Hand Protection (Solid)	Double Nitrile (4 mil min)	Prevents contact with dust.[2] Outer glove is sacrificial; inner glove is the final barrier.[2]
Hand Protection (DMSO)	Laminate or Thicker Nitrile	CRITICAL: Standard nitrile degrades in DMSO over time.[2] Use "Silver Shield" laminate under nitrile, or change outer nitrile gloves every 15 minutes immediately after contact.[2]
Respiratory	Certified Fume Hood	N95 respirators do not protect against vapors if the compound sublimates or if DMSO evaporates.[2] The hood provides directional airflow away from the user.[2]
Body	Tyvek® Lab Coat (Closed Front)	Cotton coats absorb liquids and hold them against the skin.[2] Tyvek repels splashes.[2]
Eye Protection	Chemical Splash Goggles	Safety glasses have gaps.[2] Goggles seal the eyes against aerosols and splashes.[2]

Part 4: Operational Workflow (Step-by-Step)

Phase 1: Weighing (Highest Aerosol Risk)[2]

• Preparation: Place the balance inside a certified chemical fume hood.[2]

• Static Control: Use an anti-static gun or ionizer on the weighing boat and spatula.[2]

  • Why? Kinase inhibitors are often charged dry powders.[2] Static electricity causes "jumping" of particles, leading to invisible contamination of the balance area.

• Transfer: Open the source vial only inside the hood. Weigh the necessary amount.

• Decontamination: Wipe the exterior of the source vial with a detergent-dampened wipe before removing it from the hood.[2]

Phase 2: Solubilization (Highest Dermal Risk)[2]

• Solvent Addition: Add DMSO to the vial.

• Vortexing: Ensure the cap is tightly sealed (Parafilm is recommended) before vortexing.[2]

• The "Clean Hand / Dirty Hand" Rule:

  • Dirty Hand (Right): Handles the pipette and the vial containing the drug.

  • Clean Hand (Left): Touches only clean surfaces (pipette box, timer, notebook).[2]

  • Self-Validation: If you must touch a clean surface with the dirty hand, you must change the outer glove first.

Phase 3: Disposal[2]

• Liquids: Collect all DMSO waste in a dedicated "Hazardous Organic - Toxic" carboy. Do not mix with general organic solvents if possible, to prevent cross-contamination of bulk waste.[2]

• Solids: Weighing boats, pipette tips, and gloves must go into a sealed biohazard/chemical solid waste bag , not the general trash.

Part 5: Emergency Response

Exposure Scenario: Skin Contact with DMSO Solution[2][6][7]

• Immediate Action: Do NOT wash with ethanol or organic solvents (this increases absorption).[2]

• Protocol:

  • Remove contaminated clothing/gloves immediately.[2]

  • Flush the area with copious amounts of water for 15 minutes.[2][6][7] Soap is secondary; dilution is primary.[2]

  • Seek medical attention.[2][6][7][8] Inform the physician that the compound is an IKKβ inhibitor dissolved in DMSO .[2]

Spill Cleanup (Powder)[2][11]

• Isolate: Evacuate the immediate area.

• PPE: Don full PPE (including N95/P100 respirator if outside a hood).[2]

• Method: Cover the powder with wet paper towels (water or surfactant) to prevent dust generation.[2] Wipe up carefully.[2][6][7] Do not dry sweep.[2]

Part 6: References & Authority[2][12]

• Zhang, X., et al. (2018).[2] IKKβ inhibition attenuates myocardial injury and dysfunction following acute ischemia-reperfusion injury.[2][3] American Journal of Physiology-Heart and Circulatory Physiology.[2] (Establishes biological potency and mechanism). [Link][2]

• Gaylord Chemical. DMSO Health and Safety Information.[2][9] (Authoritative source on DMSO permeation risks).[2] [Link]

• National Institutes of Health (NIH). Guidelines for Handling Cytotoxic Drugs.[2] (Basis for Control Banding approach).[2] [Link]

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. redox.com [redox.com]
• 3. journals.physiology.org [journals.physiology.org]
• 4. researchgate.net [researchgate.net]
• 5. chemdiv.com [chemdiv.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. artsci.usu.edu [artsci.usu.edu]
• 8. calamco.com [calamco.com]
• 9. researchgate.net [researchgate.net]